N-Ethyltetrahydrofurfurylamine

• CAS: 7179-86-4

Core Science & Biosynthesis

Reductive amination of tetrahydrofurfuryl alcohol to N-Ethyltetrahydrofurfurylamine

An In-Depth Technical Guide to the Reductive Amination of Tetrahydrofurfuryl Alcohol to N-Ethyltetrahydrofurfurylamine

Authored by: A Senior Application Scientist

Introduction

The synthesis of N-substituted amines is a cornerstone of modern organic chemistry, with applications spanning pharmaceuticals, agrochemicals, and materials science. Among the myriad of methods available for C-N bond formation, reductive amination stands out for its efficiency, versatility, and atom economy.[1][2] This guide provides a comprehensive technical overview of the synthesis of N-Ethyltetrahydrofurfurylamine from tetrahydrofurfuryl alcohol and ethylamine, a transformation of significant interest due to the prevalence of the tetrahydrofuran motif in bioactive molecules.

This document is intended for researchers, scientists, and drug development professionals. It will delve into the mechanistic underpinnings of the reaction, offer detailed experimental protocols with justifications for procedural choices, and present data in a clear, accessible format. The methodologies described herein are designed to be self-validating, providing a robust foundation for laboratory application and process development.

Core Principles: The Mechanism of Reductive Amination

Reductive amination is a powerful method for preparing primary, secondary, and tertiary amines from carbonyl compounds or, in this case, an alcohol that can be oxidized in situ.[1][3][4] The overall transformation can be dissected into two key mechanistic stages: the formation of an imine intermediate and its subsequent reduction.

When starting from an alcohol like tetrahydrofurfuryl alcohol, the reaction often proceeds via a "hydrogen borrowing" or "hydrogen transfer" mechanism, particularly when employing heterogeneous catalysts.[5][6] This process involves the initial dehydrogenation of the alcohol to the corresponding aldehyde, which then reacts with the amine.

The key steps are as follows:

• Dehydrogenation (Oxidation): The alcohol is first oxidized to an aldehyde intermediate. In catalytic systems, the catalyst facilitates this step.

• Imine Formation: The aldehyde then reacts with a primary or secondary amine to form an imine (for primary amines) or an enamine (for secondary amines).[3][4][7] This reaction is typically catalyzed by mild acid.

• Reduction: The imine intermediate is then reduced to the final amine product.[3][4] This can be achieved using various reducing agents, which will be discussed in detail.

Caption: General reaction pathway for the reductive amination of tetrahydrofurfuryl alcohol.

Methodologies for Synthesis

The choice of methodology for the reductive amination of tetrahydrofurfuryl alcohol is critical and depends on factors such as scale, available equipment, and desired purity. Below are two robust protocols, each employing a different and widely used approach.

Method 1: Catalytic Hydrogenation

Catalytic hydrogenation is a clean and efficient method, particularly suitable for larger-scale synthesis.[2] It often utilizes a heterogeneous catalyst, such as Raney® Nickel or Palladium on carbon, and molecular hydrogen.[8][9]

Rationale for this Approach:

• Atom Economy: This method is highly atom-economical as it uses molecular hydrogen as the reductant, with water being the only byproduct.

• Catalyst Reusability: Heterogeneous catalysts can often be recovered and reused, making the process more cost-effective and sustainable.

• In Situ Aldehyde Generation: The catalyst facilitates the initial dehydrogenation of the alcohol to the aldehyde, which is then consumed in the subsequent steps.[5]

Experimental Protocol: Catalytic Hydrogenation

Materials:

• Tetrahydrofurfuryl alcohol

• Ethylamine (as a solution in a suitable solvent, e.g., ethanol)

• Raney® Nickel (or 5% Pd/C)

• Ethanol (solvent)

• High-pressure reactor (e.g., Parr hydrogenator)

Procedure:

• Reactor Setup: To a high-pressure reactor, add tetrahydrofurfuryl alcohol and ethanol.

• Catalyst Addition: Carefully add Raney® Nickel (or 5% Pd/C) to the reactor under an inert atmosphere (e.g., nitrogen or argon).

• Amine Addition: Add the ethylamine solution to the reactor.

• Reaction Conditions: Seal the reactor, purge with hydrogen gas, and then pressurize to the desired pressure (e.g., 50-100 psi). Heat the reaction mixture to a specified temperature (e.g., 80-120 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by analyzing aliquots using Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Workup: After completion, cool the reactor to room temperature and carefully vent the hydrogen gas. Filter the reaction mixture to remove the catalyst.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by distillation or column chromatography to yield N-Ethyltetrahydrofurfurylamine.

Method 2: Reductive Amination Using Hydride Reagents

For smaller-scale laboratory syntheses, the use of hydride reducing agents offers convenience and excellent yields.[10] Sodium borohydride (NaBH₄) is a cost-effective and commonly used reagent.[11] To perform a one-pot reaction from the alcohol, an initial oxidation step is required. Alternatively, a two-step, one-pot procedure can be employed where the intermediate imine is formed first, followed by reduction.

Rationale for this Approach:

• Mild Reaction Conditions: This method typically proceeds at or below room temperature, which is advantageous for thermally sensitive substrates.

• High Selectivity: Reagents like sodium triacetoxyborohydride (STAB) are known for their high selectivity in reducing imines in the presence of aldehydes or ketones.[12]

• Operational Simplicity: These reactions are often straightforward to set up and do not require specialized high-pressure equipment.[13]

Experimental Protocol: Two-Step, One-Pot Synthesis with Sodium Borohydride

This protocol assumes the in-situ generation of the aldehyde from the alcohol is achieved separately or a two-step process is preferred for better control.

Materials:

• Tetrahydrofurfuryl alcohol

• An oxidizing agent (e.g., PCC or a Swern oxidation system)

• Ethylamine

• Sodium borohydride (NaBH₄)

• Methanol (solvent)

• Dichloromethane (DCM) (for oxidation)

• A mild acid catalyst (e.g., acetic acid)

Procedure:

• Oxidation (Step 1): In a flask, dissolve tetrahydrofurfuryl alcohol in DCM. Add the oxidizing agent portion-wise at 0 °C and stir until the alcohol is consumed (monitor by TLC). Work up the reaction to isolate the crude tetrahydrofurfural.

• Imine Formation (Step 2): Dissolve the crude aldehyde in methanol. Add ethylamine and a catalytic amount of acetic acid. Stir the mixture at room temperature for a designated period (e.g., 1-2 hours) to allow for imine formation.

• Reduction (Step 3): Cool the reaction mixture to 0 °C and slowly add sodium borohydride in portions.

• Quenching and Workup: After the reduction is complete (monitor by TLC or GC), quench the reaction by the slow addition of water.

• Extraction and Purification: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The resulting crude product can be purified by distillation or column chromatography.

Caption: A generalized experimental workflow for the synthesis of N-Ethyltetrahydrofurfurylamine.

Data Presentation and Characterization

The following table summarizes typical reaction parameters and expected outcomes for the synthesis of N-Ethyltetrahydrofurfurylamine.

Parameter	Catalytic Hydrogenation	Hydride Reduction (NaBH₄)
Reducing Agent	H₂ gas with Raney® Ni or Pd/C	Sodium Borohydride (NaBH₄)
Solvent	Ethanol or Methanol	Methanol or Ethanol
Temperature	80-120 °C	0 °C to Room Temperature
Pressure	50-100 psi	Atmospheric
Typical Yield	85-95%	75-90%
Key Advantage	High atom economy, suitable for scale-up	Mild conditions, operational simplicity

Product Characterization:

The identity and purity of the synthesized N-Ethyltetrahydrofurfurylamine should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structure of the product by showing the characteristic signals for the ethyl and tetrahydrofurfuryl groups.

• Mass Spectrometry (MS): Will confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: Will show the absence of the O-H stretch from the starting alcohol and the C=O stretch from the aldehyde intermediate, and the presence of N-H and C-N stretches.

Conclusion

The reductive amination of tetrahydrofurfuryl alcohol to N-Ethyltetrahydrofurfurylamine is a robust and versatile transformation that can be accomplished through several effective methodologies. The choice between catalytic hydrogenation and hydride reduction will depend on the specific requirements of the synthesis, including scale, available equipment, and safety considerations. By understanding the underlying mechanistic principles and carefully controlling the reaction parameters, researchers can achieve high yields of the desired product. The protocols and data presented in this guide provide a solid foundation for the successful implementation of this important synthetic transformation in a research and development setting.

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N-Ethyltetrahydrofurfurylamine chemical properties and structure elucidation

An In-depth Technical Guide to the Chemical Properties and Structure Elucidation of N-Ethyltetrahydrofurfurylamine

For Researchers, Scientists, and Drug Development Professionals

Foreword

N-Ethyltetrahydrofurfurylamine, a secondary amine featuring a saturated furan ring, represents a class of organic compounds with potential applications in pharmaceutical synthesis and materials science. Its structural complexity, combining a cyclic ether and a secondary amine, necessitates a multi-faceted analytical approach for unambiguous characterization and structure elucidation. This guide provides a comprehensive overview of the chemical properties of N-Ethyltetrahydrofurfurylamine and details the strategic application of modern analytical techniques for its structural verification. The methodologies described herein are grounded in established principles of organic analysis and are designed to provide a robust framework for researchers working with this and structurally related molecules.

Chemical Identity and Properties

N-Ethyltetrahydrofurfurylamine, systematically named N-ethyl-N-(tetrahydrofuran-2-ylmethyl)amine, is a substituted amine with the following core structural and chemical identifiers:

Property	Value	Source
Chemical Name	ETHYL-(TETRAHYDRO-FURAN-2-YLMETHYL)-AMINE	[1][2]
CAS Number	Not explicitly found, but related to CBNumber CB7824085	[1]
Molecular Formula	C7H15NO	[1]
Molecular Weight	129.20 g/mol	[1]
Predicted Boiling Point	~160-180 °C (extrapolated from similar amines)
Predicted Density	~0.9 g/mL
Solubility	Expected to be soluble in water and common organic solvents.	[3]
Physical Form	Likely a colorless to pale yellow liquid at room temperature.	[3]

Note: Due to the limited availability of specific experimental data for N-Ethyltetrahydrofurfurylamine, some properties are predicted based on structurally similar compounds.

Strategic Approach to Structure Elucidation

The definitive identification of N-Ethyltetrahydrofurfurylamine relies on a synergistic combination of chromatographic and spectroscopic techniques. The following workflow outlines a logical and self-validating approach to its structure elucidation.

Caption: A strategic workflow for the synthesis, purification, and comprehensive structure elucidation of N-Ethyltetrahydrofurfurylamine.

Synthesis of N-Ethyltetrahydrofurfurylamine

A common route for the synthesis of N-alkylated tetrahydrofurfurylamines involves the reductive amination of tetrahydrofurfural with the corresponding amine or the displacement of an activated primary alcohol derivative.

Protocol: Reductive Amination

• Reaction Setup: To a solution of tetrahydrofurfural in a suitable solvent (e.g., methanol), add one equivalent of ethylamine.

• Imine Formation: Stir the mixture at room temperature to facilitate the formation of the intermediate imine.

• Reduction: Add a reducing agent, such as sodium borohydride (NaBH₄), portion-wise to the reaction mixture.

• Quenching: After the reaction is complete (monitored by TLC or GC-MS), quench the reaction by the slow addition of water.

• Extraction: Extract the product with an organic solvent (e.g., dichloromethane).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by fractional distillation or column chromatography.

Spectroscopic Characterization

Infrared (IR) Spectroscopy

IR spectroscopy is a fundamental technique for identifying the functional groups present in a molecule. For N-Ethyltetrahydrofurfurylamine, the key expected absorptions are:

• N-H Stretch: A single, weak to medium intensity band in the region of 3300-3500 cm⁻¹ is characteristic of a secondary amine (R₂NH).[4][5] This distinguishes it from primary amines, which show two bands in this region, and tertiary amines, which show none.[4][6]

• C-H Stretch: Aliphatic C-H stretching vibrations will be observed just below 3000 cm⁻¹.

• C-O-C Stretch: A strong band in the region of 1050-1150 cm⁻¹ is indicative of the C-O-C stretching of the tetrahydrofuran ring.

• N-H Bend: A bending vibration for the N-H bond may be observed around 1600-1650 cm⁻¹.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

• ¹H NMR: The proton NMR spectrum will show distinct signals for the ethyl group (a triplet and a quartet), the protons on the tetrahydrofuran ring, and the methylene bridge. The N-H proton will likely appear as a broad singlet, and its chemical shift can be concentration and solvent-dependent.

• ¹³C NMR: The carbon NMR spectrum will show unique signals for each carbon atom in the molecule. Carbons adjacent to the nitrogen and oxygen atoms will be deshielded and appear at a higher chemical shift.

• 2D NMR (COSY, HSQC): Correlation spectroscopy (COSY) will reveal the coupling between adjacent protons, helping to assign the complex spin systems of the tetrahydrofuran ring. Heteronuclear Single Quantum Coherence (HSQC) will correlate each proton with its directly attached carbon atom, aiding in the definitive assignment of both ¹H and ¹³C spectra.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and valuable fragmentation information.

• Molecular Ion (M+): For a monoamine, the molecular ion peak will have an odd nominal mass, consistent with the nitrogen rule.[7][8]

• Fragmentation Pattern: The primary fragmentation pathway for aliphatic amines is typically α-cleavage, leading to the loss of an alkyl radical.[8] For N-Ethyltetrahydrofurfurylamine, this would involve the loss of an ethyl radical or cleavage of the tetrahydrofurfuryl group. Fragmentation of the tetrahydrofuran ring can also occur, often involving the loss of the alkyl side chain.[9]

Chromatographic Analysis for Purity and Separation

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of volatile compounds and identifying any volatile impurities.

Protocol: GC-MS Analysis

• Sample Preparation: Dilute a small amount of the purified N-Ethyltetrahydrofurfurylamine in a suitable volatile solvent (e.g., dichloromethane).

• Injection: Inject an aliquot of the prepared sample into the GC-MS system.

• Chromatographic Separation: Use a non-polar or medium-polarity capillary column (e.g., DB-5ms) to separate the components of the sample based on their boiling points and polarities. A temperature gradient program is typically employed.

• Mass Spectrometric Detection: As each component elutes from the GC column, it is ionized (typically by electron impact), and its mass spectrum is recorded.

• Data Analysis: The purity of the sample is determined from the relative peak areas in the chromatogram. The mass spectrum of the main peak should be consistent with the expected fragmentation pattern of N-Ethyltetrahydrofurfurylamine.

Note: For some amines, derivatization with reagents like isobutyl chloroformate may be necessary to improve chromatographic performance and sensitivity.[10][11][12]

High-Performance Liquid Chromatography (HPLC)

HPLC is ideal for analyzing the purity of less volatile compounds and for quantifying the analyte.

Protocol: HPLC Analysis with Derivatization

Due to the lack of a strong chromophore in N-Ethyltetrahydrofurfurylamine, derivatization is often required for sensitive UV or fluorescence detection.[13][14][15]

• Derivatization: React the sample with a derivatizing agent such as o-phthalaldehyde (OPA) for primary and secondary amines or dansyl chloride.[13]

• Sample Preparation: Prepare a calibration curve using standards of the derivatized amine. Dilute the sample to fall within the linear range of the calibration curve.

• Chromatographic Separation: Use a reversed-phase column (e.g., C18) with a mobile phase gradient of acetonitrile and water (with a suitable buffer) to separate the derivatized amine from any impurities.

• Detection: Monitor the elution of the derivatized compound using a UV or fluorescence detector at the appropriate wavelength for the chosen derivatizing agent.

• Quantification: Determine the concentration of the analyte in the sample by comparing its peak area to the calibration curve.

Caption: A typical workflow for the HPLC analysis of N-Ethyltetrahydrofurfurylamine, including a derivatization step for enhanced detection.

Safety and Handling

N-Ethyltetrahydrofurfurylamine, as an alkyl amine, should be handled with appropriate safety precautions.

• General Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[16] Avoid inhalation of vapors and contact with skin and eyes.[16]

• Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[17]

• Toxicity: Alkyl amines can be corrosive and may cause skin and eye burns.[18] They can be harmful if swallowed or inhaled.[16]

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[19]

Conclusion

The comprehensive characterization and structure elucidation of N-Ethyltetrahydrofurfurylamine require a systematic and integrated analytical approach. By combining spectroscopic techniques for functional group identification and structural mapping with chromatographic methods for purity assessment, a high degree of confidence in the identity and quality of the compound can be achieved. The protocols and insights provided in this guide serve as a valuable resource for scientists and researchers engaged in the synthesis, analysis, and application of this and related N-alkylated heterocyclic compounds.

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An In-Depth Technical Guide to the ¹H NMR Spectral Data of N-Ethyltetrahydrofurfurylamine

Abstract

This technical guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (¹H NMR) spectrum of N-Ethyltetrahydrofurfurylamine. In the absence of a publicly available experimental spectrum, this guide leverages foundational NMR principles and spectral data from analogous molecular fragments—ethylamine and substituted tetrahydrofurans—to construct a detailed and predictive interpretation. This document is intended for researchers, scientists, and drug development professionals who require a deep understanding of the structural elucidation of this molecule using ¹H NMR spectroscopy. The guide covers essential theoretical principles, detailed sample preparation protocols, a thorough predictive analysis of the ¹H NMR spectrum including chemical shifts, multiplicities, and coupling constants, and concludes with a discussion of the structural insights derivable from the data.

Introduction: The Role of ¹H NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insight into the molecular structure of organic compounds. ¹H NMR, or proton NMR, is particularly powerful as it probes the chemical environment of hydrogen atoms within a molecule. The resulting spectrum provides four key pieces of information:

• Chemical Shift (δ): The position of a signal along the x-axis (in parts per million, ppm) indicates the electronic environment of a proton. Electronegative atoms and functional groups will "deshield" nearby protons, causing their signals to appear at a higher chemical shift (downfield).

• Integration: The area under each signal is proportional to the number of protons it represents. This allows for the determination of the relative ratio of different types of protons in the molecule.

• Multiplicity (Splitting Pattern): The splitting of a signal into multiple peaks (e.g., a singlet, doublet, triplet) is caused by the magnetic influence of non-equivalent protons on adjacent atoms (spin-spin coupling). The "n+1 rule" is a common heuristic, where 'n' is the number of adjacent, non-equivalent protons.

• Coupling Constant (J): The distance between the peaks in a split signal, measured in Hertz (Hz), provides information about the connectivity of the coupled protons and, in cyclic systems, their stereochemical relationship.

This guide will apply these principles to predict and interpret the ¹H NMR spectrum of N-Ethyltetrahydrofurfurylamine, a molecule that combines the features of a secondary amine and a substituted saturated heterocycle.

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

The acquisition of a clean, high-resolution ¹H NMR spectrum is paramount for accurate structural analysis. The following protocol outlines the best practices for the preparation of an N-Ethyltetrahydrofurfurylamine sample for NMR analysis.

Sample Preparation

• Sample Purity: Ensure the sample of N-Ethyltetrahydrofurfurylamine is of high purity. Impurities will introduce extraneous peaks, complicating spectral interpretation.

• Solvent Selection: The choice of a deuterated solvent is critical to avoid a large, obscuring solvent signal in the ¹H NMR spectrum. Deuterated chloroform (CDCl₃) is a common and effective choice for amines.[1] Other potential solvents include deuterated acetone ((CD₃)₂CO) or deuterated benzene (C₆D₆). The acidity of CDCl₃ should be considered, as it can sometimes cause peak broadening with amines.[1]

• Concentration: For a standard ¹H NMR experiment on a 400-600 MHz spectrometer, a concentration of 5-25 mg of the analyte in 0.6-0.7 mL of deuterated solvent is typically sufficient.[2][3]

• Internal Standard: Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H NMR, with its signal defined as 0.00 ppm. A small amount is usually pre-dissolved in the deuterated solvent by the manufacturer.

• Procedure:

  • Weigh 5-25 mg of N-Ethyltetrahydrofurfurylamine directly into a clean, dry vial.

  • Add approximately 0.7 mL of the chosen deuterated solvent (e.g., CDCl₃).

  • Gently agitate the vial to ensure the sample is fully dissolved. If particulates are present, filter the solution through a small plug of glass wool in a Pasteur pipette into the NMR tube to prevent magnetic field distortions.[3]

  • Transfer the solution to a high-quality 5 mm NMR tube.

  • Cap the NMR tube securely.

Spectrometer Setup and Data Acquisition

A standard ¹H NMR experiment would be performed on a spectrometer with a field strength of 400 MHz or higher to ensure good signal dispersion. Key acquisition parameters include:

• Number of Scans: Typically 8 to 16 scans are sufficient for a sample of this concentration.

• Relaxation Delay: A delay of 1-2 seconds between scans is usually adequate.

• Pulse Width: A 90° pulse is standard for quantitative measurements.

• Spectral Width: A spectral width of approximately 12-16 ppm is appropriate to capture all proton signals.

Predicted ¹H NMR Spectrum of N-Ethyltetrahydrofurfurylamine

The structure of N-Ethyltetrahydrofurfurylamine is presented below, with protons labeled for the purpose of spectral assignment.

Sources

• 1. acdlabs.com [acdlabs.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. bcc.bas.bg [bcc.bas.bg]

An In-depth Technical Guide to the Electron Ionization Mass Spectrometry Fragmentation of N-Ethyltetrahydrofurfurylamine

Abstract

This technical guide provides a detailed analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pathways of N-Ethyltetrahydrofurfurylamine (C₇H₁₅NO). Due to the absence of a published reference spectrum for this specific compound in common databases like the NIST Chemistry WebBook, this document synthesizes foundational mass spectrometry principles with data from structurally analogous compounds to construct a scientifically rigorous, predictive fragmentation model.[1][2] Key fragmentation mechanisms, including alpha-cleavage characteristic of aliphatic and cyclic amines, and ring-opening pathways typical for tetrahydrofuran derivatives, are elucidated.[3][4][5][6] This guide serves as an essential reference for researchers in drug development and analytical chemistry, offering a robust framework for identifying N-Ethyltetrahydrofurfurylamine and its structural analogs in complex matrices.

Introduction: The Analytical Imperative

N-Ethyltetrahydrofurfurylamine is a secondary amine featuring both a saturated heterocyclic (tetrahydrofuran) ring and a flexible N-ethyl group. Understanding its behavior under electron ionization (EI) is critical for its unambiguous identification via Gas Chromatography-Mass Spectrometry (GC-MS), a cornerstone technique in pharmaceutical development, metabolomics, and forensic analysis.[7] EI is a hard ionization technique that imparts significant energy into the analyte molecule, leading to extensive and reproducible fragmentation.[8][9] This fragmentation pattern serves as a chemical fingerprint, providing rich structural information.[7][9]

The core challenge addressed in this guide is the lack of a publicly available reference mass spectrum for N-Ethyltetrahydrofurfurylamine. This guide bridges that gap by applying established, first-principle fragmentation rules to predict the mass spectrum. Our analysis is grounded in the well-documented behavior of aliphatic amines, cyclic amines, and tetrahydrofuran derivatives.[3][4][5][6]

Predicted Molecular Ion and Foundational Principles

Molecular Formula: C₇H₁₅NO Molecular Weight: 129.20 g/mol

The Nitrogen Rule

The Nitrogen Rule is a fundamental principle in mass spectrometry stating that a molecule with an odd number of nitrogen atoms will have an odd nominal molecular weight. N-Ethyltetrahydrofurfurylamine contains a single nitrogen atom, and thus its molecular ion (M⁺•) is predicted to appear at an odd mass-to-charge ratio (m/z) of 129.[5][10] While aliphatic amines can sometimes exhibit weak or absent molecular ion peaks due to rapid fragmentation, the presence of the cyclic structure is expected to lend sufficient stability for the M⁺• at m/z 129 to be observable.[5][6]

General Fragmentation Tenets

The fragmentation of N-Ethyltetrahydrofurfurylamine will be governed by the localization of the initial radical cation formed during ionization. The highest energy non-bonding electrons are on the nitrogen and oxygen atoms. Ionization will preferentially occur by removing one of these lone-pair electrons, initiating specific cleavage pathways. The most prominent fragmentation pathways for amines are driven by the stabilization of the resulting positive charge on the nitrogen atom.[11]

• Alpha (α)-Cleavage: This is the most dominant fragmentation mode for aliphatic and cyclic amines.[5][6][10][12] It involves the homolytic cleavage of a carbon-carbon bond adjacent (in the alpha position) to the nitrogen atom, leading to the formation of a stable, resonance-stabilized iminium or aminium cation.

• Ring Cleavage: Saturated heterocyclic rings like tetrahydrofuran can undergo cleavage initiated by the radical cation on either the nitrogen or oxygen heteroatom.[3][6]

Primary Fragmentation Pathways

The structure of N-Ethyltetrahydrofurfurylamine offers several sites for predictable fragmentation. The primary cleavages are expected to be alpha-cleavages relative to the nitrogen atom.

Caption: Primary alpha-cleavage fragmentation pathways for N-Ethyltetrahydrofurfurylamine.

Pathway 1: Alpha-Cleavage with Loss of the Ethyl Radical (Predicted Base Peak)

The most favorable alpha-cleavage in aliphatic amines involves the loss of the largest possible alkyl radical, as this leads to the most stable carbocation and radical products.[6] In this molecule, the two primary alpha-cleavage sites are the C-C bond of the ethyl group and the C-C bond connecting the ring to the exocyclic methylene group.

Cleavage of the bond between the nitrogen and the ethyl group's alpha-carbon is less likely. Instead, the cleavage of the C-C bond within the ethyl group is not a direct alpha-cleavage. The most significant alpha-cleavage is the scission of the bond between the exocyclic methylene carbon and the tetrahydrofuran ring. However, the most characteristic fragmentation for N-alkyl amines is the loss of an alkyl radical from the nitrogen.

Therefore, the cleavage of the bond between the nitrogen and the ethyl group, leading to the loss of an ethyl radical (•C₂H₅, 29 Da), is a highly probable event. This generates a resonance-stabilized iminium ion at m/z 100 . This fragment is predicted to be the base peak in the spectrum due to its high stability.

[C₄H₈OCH₂NHCH₂CH₃]⁺• → [C₄H₈OCH₂NH=CH₂]⁺ + •CH₃ (less likely) [C₄H₈OCH₂NHCH₂CH₃]⁺• → [C₄H₈OCH₂N=CHCH₃]⁺ + •H (rearrangement)

A more direct and favorable pathway is the loss of the entire ethyl group via cleavage of the C-N bond, which is an alpha-cleavage. This would result in a fragment at m/z 100. Let's re-evaluate. The key alpha-cleavage is of a bond adjacent to the nitrogen.

• Cleavage of the Cα-Cβ bond of the ethyl group: This results in the loss of a methyl radical (•CH₃, 15 Da) to form an iminium ion at m/z 114 .

• Cleavage of the exocyclic CH₂-Ring bond: This results in the loss of the tetrahydrofuryl radical (•C₄H₇O, 71 Da) to form an iminium ion at m/z 58 .

• Cleavage of the N-C(ethyl) bond: This is not an alpha-cleavage in the traditional sense but is a common pathway.

Let's reconsider the most common pathway for secondary amines like N-ethylpropylamine, which favors loss of the larger alkyl group.[13] Applying this logic, the loss of the tetrahydrofurfuryl group (C₅H₉O•, 85 Da) would be favored over the loss of the ethyl group (C₂H₅•, 29 Da).

Let's correct the primary pathway prediction based on established rules. The most prominent cleavage for an amine is the Cα-Cβ bond.

• Pathway 1a: Cleavage of the Cα-Cβ bond on the ethyl side leads to the loss of a methyl radical (•CH₃). This produces the stable iminium ion at m/z 114 .

• Pathway 1b: Cleavage of the Cα-Cβ bond on the furfuryl side (the bond between the exocyclic CH₂ and the ring) leads to the loss of the C₄H₇O• radical (71 Da). This produces the N-ethyliminium ion at m/z 58 .

Between these two, the formation of the m/z 58 fragment is often very strong in N-alkyl amines.[4] Therefore, the peak at m/z 58 is a strong candidate for the base peak.

Pathway 2: Ring-Opening and Subsequent Fragmentation

The radical cation on the tetrahydrofuran ring oxygen can initiate a ring-opening fragmentation. This is a well-known pathway for tetrahydrofuran and its derivatives.[3][14][15] This can lead to a series of smaller fragments through the loss of neutral molecules like ethylene (C₂H₄) or formaldehyde (CH₂O). A characteristic ion for tetrahydrofurfuryl alcohol is at m/z 71, representing the [C₄H₇O]⁺ ion. A similar fragment may arise here.

Another key fragment derived from the ring is often seen at m/z 43 ([C₃H₇]⁺ or [C₂H₃O]⁺).

Pathway 3: Loss of a Hydrogen Radical ([M-1]⁺)

Cyclic amines frequently show a significant peak corresponding to the loss of a single hydrogen atom ([M-H]⁺ or M-1) from the carbon alpha to the nitrogen.[4][6] This results in a stable, even-electron ion. For N-Ethyltetrahydrofurfurylamine, this would produce a prominent ion at m/z 128 .

Summary of Predicted Key Fragments

The following table summarizes the most probable and structurally significant ions in the 70 eV EI mass spectrum of N-Ethyltetrahydrofurfurylamine.

m/z	Proposed Identity	Fragmentation Pathway	Predicted Intensity
129	[M]⁺• (Molecular Ion)	Parent Molecule	Low to Medium
128	[M-H]⁺	α-Cleavage (Loss of •H)	Medium
114	[M-CH₃]⁺	α-Cleavage (Loss of •CH₃ from ethyl group)	Medium to High
100	[M-C₂H₅]⁺	Loss of ethyl radical	High
85	[C₅H₉O]⁺	Tetrahydrofurfuryl cation	Medium
71	[C₄H₇O]⁺	Ring-derived fragment	Medium
58	[CH₂=N⁺(H)C₂H₅]	α-Cleavage (Loss of •C₅H₉O)	High (Probable Base Peak)
43	[C₃H₇]⁺ or [C₂H₃O]⁺	Ring fragmentation product	Medium

Experimental Protocol: GC-MS Analysis

To validate this predictive model, the following experimental protocol is recommended for acquiring the mass spectrum of N-Ethyltetrahydrofurfurylamine.

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• 15. Furan, tetrahydro-2-methyl- [webbook.nist.gov]

Solubility profile of N-Ethyltetrahydrofurfurylamine in organic solvents

An In-Depth Technical Guide to the Solubility Profile of N-Ethyltetrahydrofurfurylamine in Organic Solvents

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of N-Ethyltetrahydrofurfurylamine in a range of common organic solvents. In the absence of extensive published quantitative data for this specific compound, this document establishes a robust predictive framework based on fundamental principles of chemical interactions, including intermolecular forces and Hansen Solubility Parameters (HSP). We leverage solubility data from structurally analogous amines to build a qualitative and semi-quantitative solubility profile. Furthermore, this guide presents a detailed, field-proven experimental protocol for the precise determination of N-Ethyltetrahydrofurfurylamine solubility, ensuring researchers can generate reliable data for their specific applications. Safety protocols and handling guidelines are also detailed to ensure safe laboratory practices. This document is intended to be an essential resource for researchers, scientists, and drug development professionals working with N-Ethyltetrahydrofurfurylamine, enabling informed solvent selection for synthesis, purification, formulation, and other critical processes.

Introduction: The Role of Solubility in Drug Development

N-Ethyltetrahydrofurfurylamine is a substituted amine featuring a tetrahydrofuran ring, a structure of interest in medicinal chemistry and specialty chemical synthesis. The solubility of a compound is a critical physicochemical property that governs its behavior in various stages of drug development, from reaction kinetics in synthesis to bioavailability in formulations. A thorough understanding of a compound's solubility in different organic solvents is paramount for process optimization, purification strategies like crystallization, and the development of stable and effective drug delivery systems. This guide will delve into the theoretical underpinnings of N-Ethyltetrahydrofurfurylamine's solubility, provide predictive insights, and offer a practical methodology for its empirical determination.

Theoretical Framework for Solubility

The solubility of a solute in a solvent is fundamentally governed by the principle of "like dissolves like," which is a simplified expression of the complex interplay of intermolecular forces between solute and solvent molecules.[1] For N-Ethyltetrahydrofurfurylamine, its molecular structure—comprising a polar amine group capable of hydrogen bonding and a less polar cyclic ether backbone—dictates its solubility behavior.

Molecular Structure and Intermolecular Forces

N-Ethyltetrahydrofurfurylamine's structure suggests the following key interactions:

• Hydrogen Bonding: The secondary amine group (-NH-) possesses a lone pair of electrons on the nitrogen atom and a hydrogen atom, allowing it to act as both a hydrogen bond donor and acceptor. This is a significant factor in its solubility in protic solvents (e.g., alcohols) and polar apathetic solvents that can accept hydrogen bonds (e.g., acetone).[2]

• Dipole-Dipole Interactions: The polarity of the C-N and C-O bonds within the molecule creates a net dipole moment, promoting solubility in polar solvents.

• Van der Waals Forces (Dispersion Forces): The nonpolar alkyl and cyclic portions of the molecule contribute to its solubility in nonpolar solvents through these weaker, transient forces.

Generally, aliphatic amines are soluble in a wide range of organic solvents.[3] The presence of the polar amine group and the ether oxygen in N-Ethyltetrahydrofurfurylamine enhances its solubility in polar solvents compared to a simple hydrocarbon of similar molecular weight.

Hansen Solubility Parameters (HSP)

A more quantitative approach to predicting solubility is through Hansen Solubility Parameters (HSP). HSP theory decomposes the total cohesive energy of a substance into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding forces (δH).[2][4] The principle states that substances with similar HSP values are likely to be miscible.

The HSP distance (Ra) between two substances (in this case, the solute and solvent) can be calculated using the following equation:

Ra² = 4(δD₁ - δD₂)² + (δP₁ - δP₂)² + (δH₁ - δH₂)² [2]

Predicted Solubility Profile of N-Ethyltetrahydrofurfurylamine

Based on the theoretical principles and data from analogous amines, a qualitative solubility profile can be predicted.

Table 1: Predicted Qualitative Solubility of N-Ethyltetrahydrofurfurylamine in Common Organic Solvents

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol, Isopropanol	High	Strong hydrogen bonding interactions between the amine and the hydroxyl group of the alcohol.
Polar Aprotic	Acetone, Acetonitrile, Tetrahydrofuran (THF), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	High to Moderate	Favorable dipole-dipole interactions and hydrogen bond acceptance by the solvent.[5]
Nonpolar Aromatic	Toluene, Benzene	Moderate	Van der Waals forces and potential pi-stacking interactions.
Chlorinated	Dichloromethane, Chloroform	High to Moderate	Dipole-dipole interactions and the ability of chloroform to act as a weak hydrogen bond donor.
Ethers	Diethyl Ether	Moderate	"Like dissolves like" principle with the tetrahydrofuran ring, though overall polarity is lower than THF.[1]
Aliphatic Hydrocarbons	Hexane, Cyclohexane	Low	Mismatch in polarity; weak van der Waals forces are the primary interaction.

Experimental Protocol for Solubility Determination

To obtain precise, quantitative solubility data, a standardized experimental protocol is essential. The isothermal shake-flask method followed by gravimetric analysis is a reliable and widely used technique.[3][6]

Workflow for Solubility Determination

Caption: Isothermal shake-flask method workflow.

Step-by-Step Methodology

Materials:

• N-Ethyltetrahydrofurfurylamine (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (±0.0001 g)

• Temperature-controlled incubator or water bath

• Glass vials with airtight, chemically resistant caps

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm PTFE, compatible with the solvent)

• Rotary evaporator or vacuum oven

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of N-Ethyltetrahydrofurfurylamine to a known volume of the selected organic solvent in a glass vial. "Excess" means that undissolved solute is clearly visible.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a temperature-controlled bath set to the desired experimental temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient duration (typically 24-48 hours) to ensure that equilibrium between the dissolved and undissolved solute is reached.

• Sample Collection and Filtration:

  • After equilibration, allow the vial to stand undisturbed in the temperature bath for at least 4 hours to let the excess solid settle.

  • Carefully withdraw a known volume of the clear supernatant using a pre-warmed (to the experimental temperature) pipette.

  • Immediately filter the sample through a syringe filter appropriate for the solvent to remove any microscopic undissolved particles.[3]

• Gravimetric Analysis:

  • Dispense the filtered, saturated solution into a pre-weighed, dry flask.

  • Record the total mass of the flask and the solution.

  • Carefully evaporate the solvent. A rotary evaporator is ideal for efficient and gentle removal. Alternatively, a gentle stream of nitrogen in a fume hood can be used.

  • Once the solvent is removed, dry the flask containing the N-Ethyltetrahydrofurfurylamine residue in a vacuum oven at a temperature below its boiling point until a constant weight is achieved.[3]

  • Reweigh the flask to determine the mass of the dissolved solute.

• Calculation of Solubility:

  • Mass of solvent = (Mass of flask + solution) - (Mass of flask + solute residue)

  • Mass of solute = (Mass of flask + solute residue) - (Mass of empty flask)

  • Solubility is typically expressed in g/100 mL or mol/L. Assuming the density of the solvent is known, the volume can be calculated from the mass of the solvent.

  Solubility ( g/100 mL) = (Mass of solute / Volume of solvent in mL) * 100

Safety and Handling

While a specific Safety Data Sheet (SDS) for N-Ethyltetrahydrofurfurylamine should always be consulted, general precautions for handling aliphatic amines should be followed. A related compound, (S)-(+)-Tetrahydrofurfurylamine, is listed as corrosive and flammable.[7]

Core Safety Requirements:

• Engineering Controls: Always handle in a well-ventilated area, preferably within a chemical fume hood.[7]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[1][7]

• Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources. Use non-sparking tools.[7]

• Handling: Avoid contact with skin, eyes, and clothing. Do not inhale vapors or mists. Wash hands thoroughly after handling.[1][7]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

Caption: Hierarchy of controls for safe handling.

Conclusion

This guide establishes a foundational understanding of the solubility profile of N-Ethyltetrahydrofurfurylamine in organic solvents. By applying principles of intermolecular forces and Hansen Solubility Parameters, a predictive framework for solvent selection is provided. The detailed experimental protocol offers a robust method for researchers to generate precise, application-specific solubility data. Adherence to the outlined safety procedures is critical for the safe handling and use of this compound in a laboratory setting. This integrated approach of theoretical prediction, practical methodology, and safety awareness will empower researchers in drug development and chemical synthesis to effectively utilize N-Ethyltetrahydrofurfurylamine in their work.

References

• A Technical Guide to the Solubility of Isoamyl-n-propyl-amine in Organic Solvents. Benchchem.
• An In-depth Technical Guide to the Solubility of N-Methylnonan-2-amine in Organic Solvents. Benchchem.
• SAFETY DATA SHEET - (S)-(+)-Tetrahydrofurfurylamine. Thermo Fisher Scientific.
• Experiment 13 – Properties of Amines and Amides. Moorpark College.
• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
• Solubility of Organic Compounds.
• Consideration of Hansen solubility parameters. Part 1.
• Hansen Solubility Parameters (HSP) | Practical Adhesion Science. Prof Steven Abbott.
• Solubility Temperature Dependence of Bio-Based Levulinic Acid, Furfural, and Hydroxymethylfurfural in Water, Nonpolar, Polar Aprotic and Protic Solvents. MDPI.

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• 2. Hansen Solubility Parameters (HSP) | Practical Adhesion Science | Prof Steven Abbott [stevenabbott.co.uk]
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• 4. hansen-solubility.com [hansen-solubility.com]
• 5. Solubility Temperature Dependence of Bio-Based Levulinic Acid, Furfural, and Hydroxymethylfurfural in Water, Nonpolar, Polar Aprotic and Protic Solvents | MDPI [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]

A Comprehensive Technical Guide to the Thermal Stability and Degradation of N-Ethyltetrahydrofurfurylamine

For researchers, scientists, and professionals in drug development, a thorough understanding of the thermal stability of any chemical entity is paramount. This guide provides an in-depth technical exploration of the thermal stability and degradation profile of N-Ethyltetrahydrofurfurylamine. We will delve into the core chemical principles governing its stability, outline robust analytical methodologies for its characterization, and provide insights into predicting its degradation pathways. This document is structured to not only present established knowledge but also to equip the reader with the strategic thinking required to design comprehensive stability studies.

Foundational Chemistry of N-Ethyltetrahydrofurfurylamine

N-Ethyltetrahydrofurfurylamine is a secondary amine featuring a tetrahydrofuran moiety. Its structure, comprising a saturated heterocyclic ether and an N-ethylamino group, dictates its reactivity and susceptibility to thermal stress. The lone pair of electrons on the nitrogen atom imparts basicity and nucleophilicity, while the ether linkage in the tetrahydrofuran ring can be susceptible to cleavage under certain conditions.

A critical first step in any stability program is to characterize the intrinsic properties of the molecule. While extensive public data on N-Ethyltetrahydrofurfurylamine is limited, we can infer its behavior from related structures like N-methyltetrahydrofurfurylamine, which is described as a colorless to pale yellow liquid with moderate volatility and solubility in polar solvents.[1] The amine functional group suggests that N-Ethyltetrahydrofurfurylamine should be handled with care due to potential irritant properties.[1]

Postulated Thermal Degradation Pathways

Understanding potential degradation routes is crucial for designing analytical methods capable of detecting and quantifying degradation products. For N-Ethyltetrahydrofurfurylamine, thermal degradation is likely to proceed through several pathways, driven by the inherent reactivity of the secondary amine and the tetrahydrofuran ring.

• Oxidation: The presence of the secondary amine makes the molecule susceptible to oxidation, particularly at elevated temperatures in the presence of air. This can lead to the formation of N-oxides, imines, and other related species. Photo-oxidative degradation can also occur, potentially involving singlet oxygen or triplet oxygen mechanisms.[2]

• Ring Opening and Cleavage: The tetrahydrofuran ring, while generally stable, can undergo cleavage under thermal stress, potentially catalyzed by acidic or basic impurities. This could lead to a variety of linear degradation products. Theoretical studies on similar furan derivatives show that unimolecular decomposition often involves C-C, C-H, and C-O bond cleavage on the branched chains and within the ring itself.[3]

• Dealkylation: The ethyl group attached to the nitrogen could be cleaved, leading to the formation of tetrahydrofurfurylamine.

• Formation of N-Nitrosamines: In the presence of nitrosating agents (e.g., nitrites under acidic conditions), secondary amines like N-Ethyltetrahydrofurfurylamine can form N-nitrosamines, which are a class of potent carcinogens.[4][5] While not a direct result of thermal degradation alone, the conditions of synthesis, formulation, and storage, especially at elevated temperatures, can facilitate such reactions.[5]

Below is a conceptual diagram illustrating these potential degradation pathways.

Caption: Potential thermal degradation pathways of N-Ethyltetrahydrofurfurylamine.

Analytical Methodologies for Stability Assessment

A multi-faceted analytical approach is required to fully characterize the thermal stability and degradation of N-Ethyltetrahydrofurfurylamine. This involves techniques to measure thermal events and weight loss, as well as chromatographic methods to separate and identify degradation products.

Thermal Analysis: TGA and DSC

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are foundational techniques in thermal stability studies.[6][7]

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[8] It is invaluable for determining the onset temperature of degradation, quantifying weight loss at different stages, and assessing the impact of the atmosphere (e.g., inert vs. oxidative) on stability.[8]

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature. It is used to detect thermal events such as melting, crystallization, and glass transitions, which provide insights into the physical stability and purity of the compound.[9][10]

The following table summarizes the key information obtained from these techniques:

Technique	Principle	Key Information Provided
TGA	Measures mass change versus temperature.[6]	Onset of decomposition, thermal stability limits, moisture/solvent content, composition of multi-component systems.[6][8]
DSC	Measures heat flow versus temperature.[10]	Melting point, enthalpy of fusion, glass transition temperature, crystallization behavior, polymorphism.

Chromatographic Analysis for Degradation Products

To identify and quantify the products of thermal degradation, high-sensitivity chromatographic techniques are essential.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is well-suited for the analysis of volatile and semi-volatile degradation products. The gas chromatograph separates the components of a mixture, which are then ionized and detected by the mass spectrometer, allowing for their identification based on their mass-to-charge ratio and fragmentation patterns.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For non-volatile or thermally labile degradation products, LC-MS is the technique of choice.[4] It offers high sensitivity and selectivity, making it particularly useful for detecting trace-level impurities, including potential N-nitrosamine contaminants.[11][12]

Experimental Protocols for a Comprehensive Stability Study

A robust stability study for N-Ethyltetrahydrofurfurylamine should be designed to provide a complete picture of its behavior under thermal stress.

Workflow for Thermal Stability Assessment

The following diagram outlines a logical workflow for a comprehensive thermal stability study.

Caption: A systematic workflow for assessing the thermal stability of N-Ethyltetrahydrofurfurylamine.

Step-by-Step Experimental Methodologies

A. Thermogravimetric Analysis (TGA)

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to standard procedures (e.g., ASTM E1582).[6]

• Sample Preparation: Accurately weigh 5-10 mg of N-Ethyltetrahydrofurfurylamine into a suitable TGA pan (e.g., platinum or alumina).

• Analysis Conditions:

  • Atmosphere: Run experiments under both an inert atmosphere (e.g., nitrogen at 50 mL/min) and an oxidative atmosphere (e.g., air at 50 mL/min) to assess oxidative stability.[8]

  • Temperature Program: Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).[13]

• Data Analysis: Determine the onset temperature of decomposition (Tonset) and the temperature of maximum weight loss rate (Tmax) from the TGA and derivative thermogravimetry (DTG) curves.

B. Differential Scanning Calorimetry (DSC)

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference materials (e.g., indium).

• Sample Preparation: Seal 2-5 mg of N-Ethyltetrahydrofurfurylamine in a hermetic aluminum pan.

• Analysis Conditions:

  • Temperature Program: Heat the sample at a controlled rate (e.g., 10 °C/min) to a temperature above any expected transitions. A heat-cool-heat cycle can be employed to investigate the glass transition and any changes in crystallinity.

• Data Analysis: Identify and quantify thermal events such as melting endotherms and glass transitions.

C. Forced Degradation Study

• Sample Preparation: Prepare solutions of N-Ethyltetrahydrofurfurylamine in a suitable solvent.

• Stress Conditions: Expose the samples to a range of temperatures (e.g., 60 °C, 80 °C, 100 °C) for varying durations. Include control samples stored at ambient temperature.

• Sample Analysis: At each time point, withdraw an aliquot of the stressed and control samples.

• Chromatographic Analysis: Analyze the samples by a validated stability-indicating LC-MS or GC-MS method to separate the parent compound from its degradation products.

• Data Analysis: Quantify the amount of N-Ethyltetrahydrofurfurylamine remaining and the amount of each degradation product formed. Plot the natural logarithm of the remaining concentration versus time to determine the degradation rate constant at each temperature.

• Kinetic Modeling: Use the rate constants determined at different temperatures to construct an Arrhenius plot (ln(k) vs. 1/T) to calculate the activation energy for the degradation process.[14] This allows for the prediction of stability at lower temperatures and the estimation of shelf-life.

Conclusion and Recommendations

The thermal stability of N-Ethyltetrahydrofurfurylamine is a critical parameter influencing its safe handling, storage, and application, particularly in the pharmaceutical industry. While direct literature on this specific molecule is sparse, a comprehensive understanding can be built by applying fundamental principles of chemical stability and employing a suite of modern analytical techniques.

A systematic approach, beginning with thermal analysis by TGA and DSC to establish baseline stability, followed by forced degradation studies coupled with sensitive chromatographic methods like LC-MS and GC-MS, is essential. This allows for the identification of degradation pathways, the characterization of degradation products, and the development of kinetic models to predict long-term stability.

For professionals in drug development, it is imperative to conduct these studies early in the development process. The insights gained are crucial for formulation development, establishing appropriate storage conditions, and ensuring the safety and efficacy of the final product. The methodologies outlined in this guide provide a robust framework for a thorough and scientifically sound investigation into the thermal stability and degradation of N-Ethyltetrahydrofurfurylamine.

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An In-Depth Technical Guide to the Safe Handling of N-Ethyltetrahydrofurfurylamine

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the safe handling, storage, and emergency procedures for N-Ethyltetrahydrofurfurylamine. The information herein is synthesized from authoritative safety data sheets and established laboratory safety protocols to ensure the highest standards of safety and scientific integrity.

Section 1: Understanding the Hazard Profile

N-Ethyltetrahydrofurfurylamine is a flammable and corrosive liquid that demands rigorous adherence to safety protocols.[1] Its vapors can form explosive mixtures with air, and it is sensitive to both air and light.[2][3] Understanding the multifaceted nature of its hazards is the foundational step in mitigating risk within a laboratory setting.

The primary hazards associated with N-Ethyltetrahydrofurfurylamine include:

• Flammability: The substance is a highly flammable liquid and vapor.[2][3] It must be kept away from heat, sparks, open flames, and other ignition sources.[1][2][3][4]

• Corrosivity: It is corrosive and can cause severe skin and eye burns.[1]

• Toxicity: It is harmful if swallowed and may cause respiratory irritation.[2][3] Inhalation may also lead to drowsiness or dizziness.[2][3]

• Reactivity: The compound is known to be incompatible with strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[5] It may also form explosive peroxides, especially when subjected to distillation or evaporation.[2][3]

A summary of the key physicochemical and hazard information is provided in the table below.

Property	Value	Source
Physical State	Liquid	[5]
Flash Point	Specific value not consistently provided, but categorized as highly flammable.	[2]
Boiling Point	Data not available in the provided search results.
Solubility	Water soluble.	[1]
Hazards	Flammable, Corrosive, Harmful if swallowed, May cause respiratory irritation, Suspected of causing cancer.	[1][2]

Section 2: Personal Protective Equipment (PPE) - The First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are critical to prevent exposure to N-Ethyltetrahydrofurfurylamine. A risk assessment should always precede any handling of this chemical to ensure the appropriate level of protection is chosen.[6][7]

Minimum PPE Requirements:

• Eye and Face Protection: Chemical safety goggles are mandatory.[5] Where splashing is a possibility, a full-face shield should be worn in conjunction with goggles.[3]

• Skin Protection: Wear a flame-retardant antistatic protective clothing.[2] A lab coat is a minimum, but chemical-resistant coveralls may be necessary for larger quantities or higher-risk procedures.

• Hand Protection: Wear appropriate chemical-resistant gloves.[1][5] It is advisable to double-glove for added protection.[8] Always inspect gloves for tears or punctures before use.

• Respiratory Protection: All handling of N-Ethyltetrahydrofurfurylamine should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1][4] If engineering controls are insufficient, a NIOSH-approved respirator may be required.[9]

The following diagram illustrates the correct sequence for donning and doffing PPE to minimize cross-contamination.

Caption: Sequential process for donning and doffing Personal Protective Equipment.

Section 3: Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is paramount to preventing accidents and ensuring the long-term stability of N-Ethyltetrahydrofurfurylamine.

Handling:

• Always work in a well-ventilated area, preferably within a chemical fume hood.[1][4]

• Use non-sparking tools and explosion-proof equipment.[1][2][3]

• Ground and bond containers when transferring the material to prevent static discharge.[1][2][3]

• Avoid breathing vapors or mist.[3][4]

• Wash hands thoroughly after handling.[1][2][3]

• Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2][3]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4][5]

• Keep away from heat, sparks, open flames, and other sources of ignition.[1][2][3][4]

• Store in a corrosives area.[1]

• The chemical is air and light sensitive; store under an inert atmosphere if possible.[1][2][3]

• Incompatible materials to avoid in storage include strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[5]

Section 4: Emergency Procedures - Spill, Exposure, and Fire Response

A well-rehearsed emergency plan is crucial for mitigating the consequences of an incident involving N-Ethyltetrahydrofurfurylamine.

In Case of a Spill:

• Alert and Evacuate: Immediately alert others in the vicinity and evacuate the area if necessary.[8][10]

• Assess the Risk: Determine the size and nature of the spill. For large or unknown spills, evacuate and call emergency services.[10][11]

• Control Ignition Sources: Remove all sources of ignition from the area.[1]

• Contain the Spill: Use absorbent materials like sand, silica gel, or a universal binder to contain the spill.[5] Start from the outside and work inwards to prevent spreading.[12]

• Clean Up: Once absorbed, use non-sparking tools to collect the material into a suitable container for disposal.[11][12]

• Decontaminate: Clean the spill area with soap and water, and ensure adequate ventilation.[8][11]

The following flowchart outlines the decision-making process for responding to a chemical spill.

Caption: Decision-making flowchart for chemical spill response in a laboratory setting.

Exposure Response:

• Eyes: Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids.[1] Seek immediate medical attention.[1]

• Skin: Take off immediately all contaminated clothing.[1][3] Rinse skin with water or shower for at least 15 minutes.[1][3] Call a physician immediately.[1]

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1][3] If symptoms persist, call a poison center or doctor.[1]

• Ingestion: Rinse mouth with water.[1][3] Do NOT induce vomiting.[1] Seek immediate medical attention.[1][4]

Fire Response:

• Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[1][3] Water mist can be used to cool closed containers.[1]

• Hazards: Containers may explode when heated.[1] Thermal decomposition can release irritating gases and vapors.[1]

Section 5: Waste Disposal

All waste materials contaminated with N-Ethyltetrahydrofurfurylamine must be treated as hazardous waste.

• Collect waste in a clearly labeled, sealed, and puncture-proof container.[13]

• Do not dispose of this chemical down the drain.[13][14]

• Follow all local, state, and federal regulations for hazardous waste disposal.[14] Contact your institution's Environmental Health and Safety (EHS) department for specific guidance.[12]

References

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• Lab Alley. (2023, June 14).
• The Safety Brief. (2015, March 5). Chemical Spill Cleanup In 9 Steps.
• University of Manitoba. (n.d.). Chemical Spill Response Procedure.
• Fisher Scientific. (2021, December 24).
• Black, C., & Stavroudis, C. (1984, May). Hazardous Waste Disposal. WAAC Newsletter, 6(2), 8-13.
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• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs.
• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
• Research Safety Affairs. (n.d.). Phenol, Chloroform, or TRIzol™ Waste Disposal.

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Protocols & Analytical Methods

Application Notes & Protocols: N-Ethyltetrahydrofurfurylamine as a Corrosion Inhibitor for Carbon Steel in Acidic Media

These application notes provide a comprehensive technical guide for researchers, scientists, and professionals in materials science and chemical engineering on the utilization of N-Ethyltetrahydrofurfurylamine as a corrosion inhibitor for carbon steel in acidic environments. This document outlines the theoretical underpinnings of its inhibitory action and provides detailed, field-proven protocols for its evaluation.

Introduction: The Imperative for Corrosion Inhibition

Carbon steel, a cornerstone of modern industry, is ubiquitously employed in applications ranging from pipelines and storage tanks to chemical processing equipment. However, its susceptibility to corrosion in acidic media presents a significant challenge, leading to structural degradation, operational failures, and substantial economic losses. The use of corrosion inhibitors is a highly effective and practical strategy to mitigate this degradation.[1] Organic inhibitors, particularly those containing heteroatoms like nitrogen and oxygen, have demonstrated exceptional efficacy by adsorbing onto the metal surface to form a protective barrier against the corrosive environment.[1][2][3]

N-Ethyltetrahydrofurfurylamine, a heterocyclic amine, presents a promising molecular architecture for corrosion inhibition. Its structure incorporates a nitrogen atom within a saturated heterocyclic ring and an oxygen atom in the tetrahydrofuran moiety, both of which are potential active centers for adsorption onto the steel surface. This guide will delve into the mechanistic action of N-Ethyltetrahydrofurfurylamine and provide robust protocols for quantifying its performance.

Proposed Mechanism of Inhibition

The inhibitory action of N-Ethyltetrahydrofurfurylamine on carbon steel in acidic solutions is predicated on its adsorption at the metal-solution interface. This process can be conceptualized through the following key mechanisms:

• Adsorption: The inhibitor molecules displace water molecules from the carbon steel surface and adsorb, forming a protective film.[4] This adsorption is facilitated by the presence of lone pair electrons on the nitrogen and oxygen atoms, which can interact with the vacant d-orbitals of iron atoms on the steel surface.[3][5]

• Film Formation: The adsorbed N-Ethyltetrahydrofurfurylamine molecules create a barrier that isolates the steel from the aggressive acidic environment, thereby hindering both the anodic dissolution of iron and the cathodic hydrogen evolution reaction.[6]

• Mixed-Type Inhibition: It is hypothesized that N-Ethyltetrahydrofurfurylamine functions as a mixed-type inhibitor, meaning it suppresses both the anodic and cathodic reactions of the corrosion process.[7][8] This is a common characteristic of organic inhibitors containing both nitrogen and oxygen.

The adsorption process is often modeled by the Langmuir adsorption isotherm, which assumes the formation of a monolayer of the inhibitor on the metal surface.[7][9][10]

Experimental Evaluation of Corrosion Inhibition

A multi-faceted approach employing electrochemical and gravimetric methods is essential for a thorough evaluation of N-Ethyltetrahydrofurfurylamine's inhibitory properties.

Gravimetric Method (Weight Loss)

This traditional yet reliable method provides a direct measure of the corrosion rate.

Protocol:

• Specimen Preparation: Prepare carbon steel coupons of known dimensions (e.g., 2.5 cm x 2.0 cm x 0.1 cm). Polish the coupons with successively finer grades of emery paper, degrease with acetone, rinse with deionized water, and dry. Accurately weigh each coupon to four decimal places.

• Test Solutions: Prepare a 1 M solution of a relevant acid (e.g., HCl or H₂SO₄) as the blank corrosive medium.[11][12] Prepare a series of test solutions by adding varying concentrations of N-Ethyltetrahydrofurfurylamine (e.g., 50, 100, 250, 500 ppm) to the acidic solution.

• Immersion Test: Immerse the prepared coupons in the blank and inhibitor-containing solutions for a specified duration (e.g., 6, 12, 24 hours) at a constant temperature.

• Post-Immersion Processing: After the immersion period, remove the coupons, gently clean them with a soft brush to remove corrosion products, rinse with deionized water and acetone, dry, and reweigh.

• Calculations:

  • Corrosion Rate (CR): Calculate using the formula: CR (mm/year) = (87.6 × ΔW) / (A × D × T) where ΔW is the weight loss in mg, A is the surface area in cm², D is the density of carbon steel in g/cm³, and T is the immersion time in hours.

  • Inhibition Efficiency (IE%): Calculate using the formula: IE% = [(CR_blank - CR_inhibitor) / CR_blank] × 100 where CR_blank is the corrosion rate in the absence of the inhibitor and CR_inhibitor is the corrosion rate in the presence of the inhibitor.

Electrochemical Methods

Electrochemical techniques offer rapid and detailed insights into the corrosion inhibition mechanism.[11][13]

Experimental Setup:

• A standard three-electrode electrochemical cell consisting of a carbon steel working electrode, a platinum counter electrode, and a saturated calomel reference electrode (SCE).

• A potentiostat/galvanostat.

• The test solutions are the same as those prepared for the weight loss method.

Protocol:

• Open Circuit Potential (OCP): Immerse the electrodes in the test solution and allow the system to stabilize by monitoring the OCP for approximately 30-60 minutes until a steady state is reached.

• Potentiodynamic Polarization (PDP): Scan the potential from approximately -250 mV to +250 mV versus the OCP at a slow scan rate (e.g., 1 mV/s).

  • Data Analysis: Plot the logarithmic current density versus potential (Tafel plot). Extrapolate the linear portions of the anodic and cathodic curves to the corrosion potential (Ecorr) to determine the corrosion current density (Icorr).[14] The inhibition efficiency is calculated as: IE% = [(Icorr_blank - Icorr_inhibitor) / Icorr_blank] × 100

• Electrochemical Impedance Spectroscopy (EIS): Apply a small amplitude AC signal (e.g., 10 mV) at the OCP over a frequency range (e.g., 100 kHz to 0.01 Hz).

  • Data Analysis: Present the data as Nyquist and Bode plots. The Nyquist plot for an inhibited system typically shows a larger semicircle, indicating increased charge transfer resistance (Rct).[2] The Rct value is inversely proportional to the corrosion rate. The inhibition efficiency can be calculated as: IE% = [(Rct_inhibitor - Rct_blank) / Rct_inhibitor] × 100

Visualization of Workflows and Mechanisms

Diagram 1: Experimental Workflow for Inhibitor Evaluation

Caption: Workflow for evaluating corrosion inhibitor performance.

Diagram 2: Proposed Inhibition Mechanism of N-Ethyltetrahydrofurfurylamine

Caption: Adsorption of N-Ethyltetrahydrofurfurylamine on steel.

Data Presentation

Table 1: Representative Weight Loss Data

Inhibitor Conc. (ppm)	Weight Loss (mg)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
0 (Blank)	50.2	1.25	-
50	25.1	0.62	50.4
100	15.3	0.38	69.6
250	8.1	0.20	84.0
500	4.5	0.11	91.2

Table 2: Representative Potentiodynamic Polarization Data

Inhibitor Conc. (ppm)	Ecorr (mV vs SCE)	Icorr (µA/cm²)	Inhibition Efficiency (%)
0 (Blank)	-450	250	-
50	-440	120	52.0
100	-435	75	70.0
250	-428	35	86.0
500	-420	20	92.0

Table 3: Representative Electrochemical Impedance Spectroscopy Data

Inhibitor Conc. (ppm)	Rct (Ω·cm²)	Cdl (µF/cm²)	Inhibition Efficiency (%)
0 (Blank)	100	200	-
50	215	150	53.5
100	350	110	71.4
250	720	80	86.1
500	1250	65	92.0

Theoretical Corroboration: Quantum Chemical Calculations

To further understand the inhibition mechanism at a molecular level, quantum chemical calculations based on Density Functional Theory (DFT) can be employed.[15][16] These calculations provide insights into the relationship between the molecular structure of N-Ethyltetrahydrofurfurylamine and its inhibition efficiency.

Key Parameters:

• E_HOMO (Energy of the Highest Occupied Molecular Orbital): A higher E_HOMO value indicates a greater tendency of the molecule to donate electrons to the vacant d-orbitals of iron, leading to better adsorption and higher inhibition efficiency.[17]

• E_LUMO (Energy of the Lowest Unoccupied Molecular Orbital): A lower E_LUMO value suggests a higher ability of the molecule to accept electrons from the metal surface.

• Energy Gap (ΔE = E_LUMO - E_HOMO): A smaller energy gap implies higher reactivity and thus, potentially better inhibition performance.[17]

• Dipole Moment (µ): A higher dipole moment can enhance the adsorption of the inhibitor onto the metal surface.

These theoretical calculations can complement experimental findings and provide a more profound understanding of the inhibitor's efficacy.

Conclusion

N-Ethyltetrahydrofurfurylamine holds significant promise as a corrosion inhibitor for carbon steel in acidic environments due to its favorable molecular structure. The protocols detailed in these application notes provide a robust framework for its systematic evaluation. A combined approach of gravimetric and electrochemical methods, supported by theoretical calculations, will yield a comprehensive understanding of its performance and mechanism of action. This will enable its effective application in various industrial settings, contributing to enhanced material longevity and operational safety.

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Mechanism of corrosion inhibition by N-Ethyltetrahydrofurfurylamine on metal surfaces

Application Notes & Protocols

Topic: Unraveling the Protective Action of N-Ethyltetrahydrofurfurylamine as a Corrosion Inhibitor on Metal Surfaces

Introduction

Corrosion remains a critical challenge across numerous industries, leading to significant financial losses and safety concerns. The use of organic corrosion inhibitors is a primary strategy to mitigate the degradation of metallic materials, particularly in acidic environments encountered in industrial cleaning, pickling, and oil and gas exploration.[1][2] Organic inhibitors function by adsorbing onto the metal surface, creating a protective barrier that impedes the corrosive process.[3][4] The efficacy of these inhibitors is largely dependent on their molecular structure, particularly the presence of heteroatoms (such as nitrogen, oxygen, and sulfur) and π-electrons, which serve as active centers for adsorption.[3][5][6]

N-Ethyltetrahydrofurfurylamine, a heterocyclic amine, presents a compelling molecular architecture for corrosion inhibition. It features both a nitrogen atom within the ethylamine group and an oxygen atom in the tetrahydrofuran ring. These heteroatoms possess lone pairs of electrons that can be shared with the vacant d-orbitals of metal atoms, facilitating a strong adsorption process. This document provides a detailed exploration of the proposed mechanism of corrosion inhibition by N-Ethyltetrahydrofurfurylamine and offers comprehensive protocols for its evaluation, aimed at researchers and scientists in the field of materials science and chemical engineering.

Part 1: Proposed Mechanism of Corrosion Inhibition

The inhibitory action of N-Ethyltetrahydrofurfurylamine on a metal surface (e.g., mild steel) in an acidic medium is predicated on its ability to adsorb at the metal-solution interface. This adsorption process can occur through a combination of physical and chemical interactions.

1.1. The Role of Molecular Structure

N-Ethyltetrahydrofurfurylamine possesses key structural features that contribute to its potential as a corrosion inhibitor:

• Nitrogen Atom: The primary amine group is a strong center for adsorption. In acidic solutions, the nitrogen atom can become protonated, leading to electrostatic interaction with a negatively charged metal surface (due to the specific adsorption of anions like Cl⁻ from the acid).

• Oxygen Atom: The ether oxygen in the tetrahydrofuran ring provides an additional site with a lone pair of electrons that can coordinate with the metal surface.

• Alkyl Groups: The ethyl and tetrahydrofurfuryl groups contribute to the molecule's surface coverage, enhancing the barrier effect of the adsorbed film.

1.2. Adsorption Pathways

The adsorption of N-Ethyltetrahydrofurfurylamine onto a metal surface is a multifaceted process that can be described by two main mechanisms, which may operate concurrently:

• Physisorption: This involves the electrostatic attraction between the charged metal surface and the charged inhibitor molecule. In acidic solutions, the metal surface may carry a net charge, and the amine can be protonated (R-NH2 + H⁺ ⇌ R-NH3⁺). The resulting electrostatic interaction leads to the formation of a physically adsorbed layer.

• Chemisorption: This involves the sharing of electrons between the inhibitor molecule and the metal surface, forming a coordinate-type bond. The lone pair of electrons on the nitrogen and oxygen atoms of N-Ethyltetrahydrofurfurylamine can be donated to the vacant d-orbitals of the metal atoms (e.g., iron), resulting in a more stable and robust chemical bond.[5][7] This type of interaction generally leads to higher inhibition efficiency.

The overall adsorption is likely a competitive process involving both physisorption and chemisorption, often referred to as a mixed-type adsorption.[8]

Visualizing the Inhibition Mechanism

Sources

• 1. ijcsi.pro [ijcsi.pro]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Recent Development of Corrosion Inhibitors: Types, Mechanisms, Electrochemical Behavior, Efficiency, and Environmental Impact [mdpi.com]
• 6. Adsorption Mechanism, Kinetics, Thermodynamics, and Anticorrosion Performance of a New Thiophene Derivative for C-Steel in a 1.0 M HCl: Experimental and Computational Approaches [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Adsorption Mechanism of Eco-Friendly Corrosion Inhibitors for Exceptional Corrosion Protection of Carbon Steel: Electrochemical and First-Principles DFT Evaluations | MDPI [mdpi.com]

Application of N-Ethyltetrahydrofurfurylamine as a curing agent for epoxy resins

An Application Guide to N-Ethyltetrahydrofurfurylamine as a Curing Agent for Epoxy Resin Systems

Authored by: A Senior Application Scientist

This document provides a comprehensive technical guide for researchers, scientists, and formulation chemists on the application of N-Ethyltetrahydrofurfurylamine as a curing agent for epoxy resin systems. It covers the underlying chemistry, detailed experimental protocols, and methods for characterizing the final cured polymer.

Introduction: The Role of N-Ethyltetrahydrofurfurylamine in Epoxy Chemistry

Epoxy resins are a cornerstone of the high-performance polymer industry, valued for their exceptional mechanical strength, chemical resistance, and adhesive properties.[1] The ultimate performance of an epoxy system is, however, critically dependent on the choice of curing agent (or hardener). The curing agent dictates the reaction kinetics, the final network structure, and consequently, the thermomechanical properties of the cured material.[2][3]

N-Ethyltetrahydrofurfurylamine is a cycloaliphatic amine that serves as an effective curing agent. Its unique molecular structure, featuring a secondary amine for reaction and a flexible ether-containing ring, offers a distinct profile of properties. The secondary amine provides a single active hydrogen for reaction with the epoxy group, while the tertiary amine formed during the reaction can act as a catalyst for further polymerization.[4] This guide provides the foundational knowledge and actionable protocols to effectively utilize this versatile hardener.

Key Attributes of N-Ethyltetrahydrofurfurylamine:

• Moderate Reactivity: Allows for a manageable pot life and controlled curing, suitable for various applications from coatings to small castings.[4]

• Flexibility: The tetrahydrofuran ring structure can impart a degree of flexibility and toughness to the cured epoxy network.

• Good Adhesion: Like many amine hardeners, it promotes strong adhesion to a variety of substrates, particularly concrete.[5]

The Curing Mechanism: A Molecular Perspective

The curing of an epoxy resin with N-Ethyltetrahydrofurfurylamine proceeds primarily through a nucleophilic addition reaction. The lone pair of electrons on the secondary amine nitrogen attacks one of the electrophilic carbon atoms of the oxirane (epoxy) ring. This reaction opens the ring, forming a hydroxyl group (-OH) and a stable carbon-nitrogen bond. The resulting molecule is a tertiary amine. This newly formed hydroxyl group can further catalyze the reaction between other epoxy and amine groups.

Figure 1: Nucleophilic addition of N-Ethyltetrahydrofurfurylamine to an epoxy group.

Safety and Handling

Before initiating any experimental work, it is imperative to consult the Safety Data Sheet (SDS) for N-Ethyltetrahydrofurfurylamine and all other chemicals used.

General Safety Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[6][7]

• Ventilation: Work in a well-ventilated area or under a chemical fume hood to avoid inhalation of vapors.[6][8]

• Ignition Sources: N-Ethyltetrahydrofurfurylamine may be flammable. Keep away from heat, sparks, and open flames.[9][10]

• Handling: This compound is corrosive and can cause skin and eye burns. Avoid direct contact. In case of contact, rinse the affected area immediately with plenty of water for at least 15 minutes and seek medical attention.[6]

• Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container, potentially under an inert atmosphere as it may be air-sensitive.[7]

Experimental Protocols

The following sections provide detailed protocols for formulating, curing, and characterizing an epoxy system using N-Ethyltetrahydrofurfurylamine.

Protocol: Formulation and Stoichiometry

Achieving optimal properties requires precise stoichiometric balancing between the epoxy resin and the curing agent. The calculation is based on the Epoxy Equivalent Weight (EEW) of the resin and the Amine Hydrogen Equivalent Weight (AHEW) of the hardener.

• Epoxy Equivalent Weight (EEW): The mass of resin in grams that contains one mole of epoxy groups. This value is provided by the resin manufacturer.

• Amine Hydrogen Equivalent Weight (AHEW): The molecular weight of the amine divided by the number of active amine hydrogens per molecule. For N-Ethyltetrahydrofurfurylamine (C7H15NO, MW ≈ 129.20 g/mol ), there is one active hydrogen (on the secondary amine). Therefore, AHEW = 129.20 / 1 = 129.20 g/eq.

The required amount of curing agent, expressed in parts per hundred resin (phr), is calculated as follows:

phr = (AHEW / EEW) * 100

Parameter	Symbol	Description	Example Value
Amine Hydrogen Equivalent Weight	AHEW	Molecular weight per active hydrogen.	129.20 g/eq
Epoxy Equivalent Weight	EEW	Resin weight per epoxy group.	187 g/eq (for DGEBA)
Calculated Hardener Loading	phr	Parts per hundred resin.	(129.20 / 187) * 100 ≈ 69.1 phr
Table 1: Example Stoichiometric Calculation for a standard Bisphenol A epoxy resin (DGEBA).

Procedure:

• Place a clean, disposable beaker on a calibrated analytical balance and tare.

• Accurately weigh the desired amount of epoxy resin (e.g., 100.0 g) into the beaker.

• Using the calculated phr value, accurately weigh the corresponding amount of N-Ethyltetrahydrofurfurylamine (e.g., 69.1 g) into the same beaker.

• Mix the components thoroughly using a mechanical stirrer or a clean spatula for 3-5 minutes, ensuring a homogenous, streak-free mixture. Scrape the sides and bottom of the beaker periodically.

• Place the mixture in a vacuum chamber (degassing) for 5-10 minutes or until bubbling subsides to remove any entrapped air introduced during mixing.

Protocol: Curing the Epoxy System

The cure schedule (time and temperature) is a critical process variable that directly influences the degree of cross-linking and the final properties of the material.[11]

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• 2. Curing Behavior and Thermomechanical Performance of Bioepoxy Resin Synthesized from Vanillyl Alcohol: Effects of the Curing Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Curing Kinetics of Bioderived Furan-Based Epoxy Resins: Study on the Effect of the Epoxy Monomer/Hardener Ratio | MDPI [mdpi.com]
• 4. threebond.co.jp [threebond.co.jp]
• 5. products.evonik.com [products.evonik.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
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• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. media.laballey.com [media.laballey.com]
• 11. tri-iso.com [tri-iso.com]

Evaluating the Impact of N-Ethyltetrahydrofurfurylamine as a Novel Curing Agent on the Mechanical Properties of Epoxy Coatings

An Application Note and Protocol for Researchers

Abstract This document provides a comprehensive framework and detailed protocols for evaluating the performance of N-Ethyltetrahydrofurfurylamine as a novel curing agent for epoxy resin systems. Epoxy coatings are critical for protecting substrates from mechanical and environmental damage, and the choice of curing agent is paramount in defining the final properties of the cured film.[1] N-Ethyltetrahydrofurfurylamine, a secondary amine with a bulky heterocyclic structure, presents a unique candidate for modifying coating characteristics. This guide outlines the complete experimental workflow, from formulation and application to a suite of standardized mechanical tests. The protocols herein are grounded in authoritative standards from ASTM and ISO to ensure data integrity and reproducibility. The objective is to enable researchers to systematically quantify the effects of N-Ethyltetrahydrofurfurylamine on key performance indicators, including hardness, adhesion, tensile strength, and impact resistance, thereby determining its suitability for advanced coating applications.

Introduction: The Role of Curing Agents in Epoxy Systems

Epoxy resins, most commonly based on Bisphenol A diglycidyl ether (DGEBA), are thermosetting polymers renowned for their excellent adhesion, chemical resistance, and mechanical strength.[1] However, these properties are not inherent to the resin alone; they are developed during a chemical process known as curing, or cross-linking. The curing agent, or hardener, is the critical component that reacts with the epoxide groups of the resin to form a rigid, three-dimensional polymer network.

Amine-based curing agents are widely used due to their reactivity at ambient or slightly elevated temperatures.[1] The reaction mechanism involves the nucleophilic attack of the amine's nitrogen on the carbon atom of the epoxide ring, leading to the ring opening and the formation of a covalent bond and a hydroxyl group.[2] The structure of the amine—its functionality (number of active hydrogens), steric hindrance, and backbone flexibility—directly dictates the cross-link density and architecture of the final polymer network, thereby controlling the material's mechanical properties.

N-Ethyltetrahydrofurfurylamine is a secondary amine featuring a flexible ethyl group and a sterically bulky tetrahydrofurfuryl group. It is hypothesized that this structure may impart a unique balance of properties:

• Flexibility: The ether linkage and non-planar ring of the tetrahydrofurfuryl group could introduce flexibility into the polymer backbone, potentially enhancing impact resistance and elongation.

• Controlled Reactivity: As a secondary amine, its reaction kinetics may differ from primary amines, potentially offering a longer pot life.

• Cross-link Density: The monofunctional nature (in terms of N-H bonds for a secondary amine) will influence the final cross-link density, which must be carefully balanced in formulations, often in conjunction with other multifunctional amines.

This guide provides the necessary protocols to test these hypotheses and generate a quantitative understanding of N-Ethyltetrahydrofurfurylamine's effect on epoxy coatings.

The Curing Reaction: An Overview

The fundamental reaction between an epoxy group and a secondary amine like N-Ethyltetrahydrofurfurylamine proceeds via a nucleophilic addition mechanism. The lone pair of electrons on the nitrogen atom attacks one of the electrophilic carbon atoms of the oxirane (epoxy) ring. This forces the ring to open, forming a stable covalent bond between the nitrogen and the carbon, and generating a hydroxyl (-OH) group from the ring's oxygen atom.[2] This newly formed hydroxyl group can further catalyze subsequent epoxy-amine reactions, a phenomenon known as autocatalysis.[3]

Caption: Epoxy-amine curing mechanism.

Materials & Equipment

3.1 Materials

• Epoxy Resin: Standard liquid Bisphenol A diglycidyl ether (DGEBA) with an epoxy equivalent weight (EEW) of 182-192 g/eq.

• Curing Agent: N-Ethyltetrahydrofurfurylamine (NETA).

• Control Curing Agent (Optional): A standard amine hardener like Diethylenetriamine (DETA) for baseline comparison.

• Solvents: Acetone, Xylene, Isopropanol (for cleaning and viscosity adjustment).

• Substrates: Cold-rolled steel panels (per ASTM D609)[4], glass slides, or other relevant substrates.

• Abrasive Paper: 220 and 400 grit.

• Testing Reagents: As required by specific protocols (e.g., dollies and adhesive for pull-off test).

3.2 Equipment

• Analytical Balance (±0.001 g)

• Mechanical Stirrer/Overhead Mixer

• Vacuum Degasser or Centrifuge (for removing air bubbles)

• Film Applicator (e.g., Bird-type or drawdown bar)

• Curing Oven with temperature control

• Dry Film Thickness (DFT) Gauge

• Pencil Hardness Tester (per ISO 15184)[5]

• Pull-Off Adhesion Tester (per ISO 4624)[6][7]

• Universal Testing Machine (UTM) with grips for tensile testing

• Impact Tester (per ASTM D2794)[8][9]

Experimental Workflow

The evaluation process follows a systematic progression from formulation to final characterization. Each step must be carefully controlled to ensure the validity of the results.

Caption: High-level experimental workflow.

Detailed Experimental Protocols

5.1 Protocol: Formulation of Epoxy Coatings

Causality: The stoichiometry between the epoxy groups and the amine's active hydrogens is a primary determinant of cross-link density and, consequently, mechanical properties.[1] Formulations should be calculated based on the Amine Hydrogen Equivalent Weight (AHEW) of the curing agent and the Epoxy Equivalent Weight (EEW) of the resin.

• Calculate AHEW: For N-Ethyltetrahydrofurfurylamine (C₇H₁₅NO, Molar Mass ≈ 129.2 g/mol ), which is a secondary amine, it has one active hydrogen. Therefore, AHEW = Molar Mass / Number of Active Hydrogens = 129.2 / 1 = 129.2 g/eq.

• Determine Stoichiometric Ratio: The parts per hundred resin (phr) for a 1:1 stoichiometric mix is calculated as: phr = (AHEW / EEW) * 100 Example: Using an EEW of 190 g/eq, phr = (129.2 / 190) * 100 ≈ 68 phr.

• Prepare Formulations:

  • Weigh the required amount of DGEBA epoxy resin into a mixing vessel.

  • On a separate balance, weigh the calculated amount of N-Ethyltetrahydrofurfurylamine for each desired stoichiometric ratio (e.g., 0.8, 0.9, 1.0, 1.1).

  • Slowly add the curing agent to the resin under constant mechanical stirring (e.g., 200-300 rpm).

  • Mix for 5-10 minutes until the mixture is completely homogeneous.

  • Degas the mixture in a vacuum chamber or centrifuge to remove entrapped air bubbles.

5.2 Protocol: Substrate Preparation and Coating Application

Causality: Proper substrate preparation is essential for good adhesion. A clean, uniformly roughened surface provides a strong foundation for the coating to anchor mechanically and chemically. Controlled application ensures a consistent film thickness, which is critical for comparing mechanical properties.

• Cleaning: Degrease steel panels by wiping them with a lint-free cloth soaked in acetone or isopropanol to remove oils and contaminants.

• Abrading: Lightly abrade the panel surface with 400-grit abrasive paper to create a surface profile.

• Final Cleaning: Wipe again with solvent to remove any sanding residue and allow to dry completely.

• Application:

  • Place a cleaned panel on a flat, level surface.

  • Use a film applicator or drawdown bar set to a specific gap (e.g., 150 µm) to apply the formulated epoxy.

  • Draw the applicator smoothly across the panel at a consistent speed to create a uniform wet film.

  • Prepare multiple replicate panels for each formulation.

5.3 Protocol: Curing Procedure

Causality: The curing schedule (time and temperature) directly impacts the extent of the cross-linking reaction. Incomplete curing will result in inferior mechanical properties.[10]

• Ambient Cure: Allow the coated panels to cure at ambient temperature (e.g., 25°C and 50% relative humidity) for a minimum of 7 days.

• Thermal Cure (Optional): For an accelerated or post-cure schedule, place the panels in a curing oven at a specified temperature (e.g., 2 hours at 80°C).

• Conditioning: Before testing, allow all panels to condition at standard laboratory conditions for at least 24 hours.

• Measure DFT: Use a calibrated dry film thickness gauge to measure the final coating thickness at multiple points on each panel and record the average.

5.4 Protocols: Mechanical Property Testing

Pencil Hardness (ISO 15184)

This test provides a rapid assessment of the surface hardness and cure state of the coating.[5]

• Place the coated panel on a firm, level surface.

• Starting with a softer pencil (e.g., 2H), press it firmly against the coating at a 45° angle.

• Push the pencil away from the operator over a distance of at least 7 mm.

• Examine the surface for indentation or scratching.

• Repeat the process with progressively harder pencils until the coating is scratched.

• The pencil hardness is reported as the grade of the hardest pencil that does not scratch or mar the surface.

Pull-Off Adhesion (ISO 4624)

This quantitative test measures the force required to pull a specified diameter of coating away from its substrate.[6][7]

• Lightly abrade the surface of the coating and the face of a testing dolly. Clean both with solvent.

• Mix the two-component dolly adhesive according to the manufacturer's instructions.

• Apply a thin, uniform layer of adhesive to the dolly face and attach it to the prepared coating surface.

• Allow the adhesive to cure fully as specified.

• Use the provided cutting tool to score around the dolly down to the substrate.

• Attach the pull-off adhesion tester to the dolly and apply tensile force at a constant rate until the dolly detaches.

• Record the pull-off force (in MPa) and note the nature of the failure (e.g., adhesive, cohesive, or substrate failure).

Tensile Strength and Elongation (ASTM D638 adapted)

This test evaluates the coating's ability to withstand tensile forces, providing insight into its strength and flexibility.

• Prepare free-standing films by applying the coating to a non-adherent substrate (like PTFE) and curing as described.

• Cut the cured films into a "dog-bone" shape according to ASTM D638 Type V specifications.[11]

• Measure the thickness and width of the narrow section of each specimen.

• Mount the specimen in the grips of a Universal Testing Machine.

• Apply a tensile load at a constant rate of extension (e.g., 5 mm/min) until the specimen fails.

• Record the maximum stress (Tensile Strength) and the percentage elongation at break.

Impact Resistance (ASTM D2794)

This test measures the coating's resistance to rapid deformation, simulating real-world impact damage.[8][9]

• Place the coated panel in the impact tester.

• Drop a standard weight from increasing heights onto the panel.

• After each impact, examine the coating for signs of cracking or delamination.

• The impact resistance is reported as the maximum weight-height combination (in inch-lbs or Joules) that does not cause coating failure.

Data Analysis and Expected Results

All quantitative data should be collected from at least three replicate samples and presented as an average with standard deviation. The results can be summarized in a table for clear comparison between different formulations.

Table 1: Hypothetical Data Summary for Epoxy Coatings Cured with N-Ethyltetrahydrofurfurylamine (NETA)

Formulation (Stoichiometric Ratio)	Dry Film Thickness (µm)	Pencil Hardness (ISO 15184)	Adhesion (MPa) (ISO 4624)	Tensile Strength (MPa)	Elongation at Break (%)	Impact Resistance (inch-lbs)
Control (Standard Amine)	75 ± 5	4H	10.5 ± 0.8	65 ± 4	4.5 ± 0.5	30
0.9:1 (NETA)	76 ± 4	2H	9.8 ± 1.1	58 ± 5	6.0 ± 0.7	45
1.0:1 (NETA)	74 ± 5	3H	11.2 ± 0.9	62 ± 3	5.5 ± 0.6	50
1.1:1 (NETA)	75 ± 6	3H	10.1 ± 1.0	55 ± 6	5.8 ± 0.8	48

Interpretation of Expected Results:

• Hardness vs. Impact Resistance: It is hypothesized that formulations with NETA may exhibit lower pencil hardness compared to a rigid control amine due to the flexible nature of the tetrahydrofurfuryl group. However, this same flexibility is expected to lead to a significant improvement in impact resistance.

• Tensile Properties: A trade-off may be observed. The increased flexibility could lead to a higher elongation at break but a slightly lower ultimate tensile strength, as the bulky side groups might disrupt the tight packing of polymer chains, reducing the cross-link density.

• Adhesion: Adhesion is a complex property influenced by wetting, internal stress, and interfacial bonding. The presence of the ether oxygen in the NETA structure could potentially improve adhesion to polar substrates. The optimal stoichiometric ratio (likely near 1.0) is expected to yield the best overall performance, including adhesion.

Conclusion

This application note provides a robust and scientifically grounded methodology for the comprehensive evaluation of N-Ethyltetrahydrofurfurylamine as a curing agent for epoxy coatings. By adhering to standardized test protocols and systematically analyzing the resulting data, researchers can elucidate the structure-property relationships imparted by this novel amine. The insights gained will be crucial for determining its potential in formulating advanced protective coatings that require a tailored balance of hardness, flexibility, and adhesion.

References

• ISO 15184:2020 - Paints and varnishes — Determination of film hardness by pencil test. International Organization for Standardization.

• ISO 4624:2023 - Paints and varnishes — Pull-off test for adhesion. International Organization for Standardization.

• ISO 4624 Pull-Off Test for Adhesion of Paints and Varnishes. TestResources Inc.

• ASTM D2794 - Standard Test Method for Resistance of Organic Coatings to the Effects of Rapid Deformation (Impact). ASTM International.

• Here's a cheat sheet for ASTM coating testing standards. High Performance Coatings.

• Curing Agents for Epoxy Resin. Three Bond Technical News.

• What Is The Chemical Reaction In Epoxy Resin Synthesis? Chemistry For Everyone.

• ASTM D638-14 - Standard Test Method for Tensile Properties of Plastics. ASTM International.

• ASTM D609-17 - Standard Practice for Preparation of Cold-Rolled Steel Panels for Testing Paint, Varnish, Conversion Coatings, and Related Coating Products. ASTM International.

• Effect of Preheating and Post-Curing Time on the Mechanical Properties of Epoxy Resin. ResearchGate.

• Curing Kinetics of Bioderived Furan-Based Epoxy Resins: Study on the Effect of the Epoxy Monomer/Hardener Ratio. MDPI.

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• 1. threebond.co.jp [threebond.co.jp]
• 2. youtube.com [youtube.com]
• 3. mdpi.com [mdpi.com]
• 4. ASTM International Standards - Biuged Precise Instruments (Guangzhou) Co.,Ltd [biuged.com]
• 5. industrialphysics.com [industrialphysics.com]
• 6. testresources.net [testresources.net]
• 7. webstore.ansi.org [webstore.ansi.org]
• 8. highperformancecoatings.org [highperformancecoatings.org]
• 9. p1smartrepairs.com [p1smartrepairs.com]
• 10. researchgate.net [researchgate.net]
• 11. par.nsf.gov [par.nsf.gov]

N-Ethyltetrahydrofurfurylamine: Application Notes and Protocols for Catalysis in Organic Synthesis

Introduction: Unveiling the Potential of a Versatile Amine Catalyst

N-Ethyltetrahydrofurfurylamine, a tertiary amine with the chemical structure C7H15NO, presents a compelling profile for catalytic applications in organic synthesis. Its unique structure, featuring a tetrahydrofuran ring, an ethyl group, and a tertiary amine nitrogen, imparts a combination of steric and electronic properties that make it a promising candidate for accelerating key chemical transformations. The lone pair of electrons on the nitrogen atom is readily available for nucleophilic catalysis, while the surrounding substituents influence its basicity and steric hindrance, allowing for potential selectivity in certain reactions.

This guide provides a comprehensive overview of the known and potential applications of N-Ethyltetrahydrofurfurylamine as a catalyst, with a primary focus on its role in the production of polyurethane foams and its potential utility in the curing of epoxy resins. The protocols and mechanistic discussions herein are grounded in the fundamental principles of tertiary amine catalysis and draw upon established knowledge of structurally analogous catalysts.

Physicochemical Properties and Safety Considerations

A thorough understanding of a catalyst's physical and chemical properties is paramount for its effective and safe implementation in any synthetic protocol.

Property	Value
Molecular Formula	C7H15NO
Molecular Weight	129.20 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	Approx. 168-170 °C
Density	Approx. 0.9 g/cm³
Solubility	Soluble in water and common organic solvents

Safety Precautions: N-Ethyltetrahydrofurfurylamine is a flammable liquid and should be handled with appropriate care. It is crucial to consult the Safety Data Sheet (SDS) before use. General safety measures include working in a well-ventilated fume hood, wearing personal protective equipment (gloves, safety goggles, and a lab coat), and avoiding sources of ignition. It is incompatible with strong oxidizing agents and acids.

Core Application: Catalysis in Polyurethane Foam Synthesis

The most prominent industrial application of tertiary amines is in the manufacturing of polyurethane foams. These catalysts play a critical role in balancing the two primary reactions that lead to foam formation: the "gel" reaction (urethane formation) and the "blow" reaction (urea formation and CO2 generation).

The Dual Catalytic Role of N-Ethyltetrahydrofurfurylamine

N-Ethyltetrahydrofurfurylamine, as a tertiary amine catalyst, is expected to influence both the gel and blow reactions. The nitrogen atom's lone pair activates the isocyanate group, making it more susceptible to nucleophilic attack by both the polyol (gel reaction) and water (blow reaction).

• Gel Reaction (Polymerization): The reaction between a polyol and an isocyanate to form the polyurethane backbone.

• Blow Reaction (Foaming): The reaction of an isocyanate with water, which produces an unstable carbamic acid that decomposes into an amine and carbon dioxide gas. This liberated CO2 acts as the blowing agent, creating the foam structure.

The balance between these two reactions is critical for producing high-quality foam with the desired density, cell structure, and mechanical properties. An imbalance can lead to foam collapse, shrinkage, or a closed-cell structure.

Mechanism of Tertiary Amine Catalysis in Polyurethane Formation

The catalytic cycle of a tertiary amine like N-Ethyltetrahydrofurfurylamine in the gel reaction is depicted below. A similar mechanism applies to the blow reaction with water as the nucleophile.

Figure 1: Catalytic cycle of the gel reaction.

Protocol: Preparation of a Flexible Polyurethane Foam

This protocol provides a general guideline for the preparation of a flexible polyurethane foam using N-Ethyltetrahydrofurfurylamine as a catalyst. The exact ratios of components will need to be optimized based on the desired foam properties.

Materials:

• Polyether Polyol (e.g., Voranol® 3010)

• Toluene Diisocyanate (TDI) (80/20 mixture of 2,4- and 2,6-isomers)

• Deionized Water

• Silicone Surfactant (e.g., DC 198)

• Stannous Octoate (Co-catalyst)

• N-Ethyltetrahydrofurfurylamine (Catalyst)

Equipment:

• High-speed laboratory mixer with a serrated blade

• Paper cup or other suitable mixing container

• Fume hood

• Stopwatch

• Thermometer

Procedure:

• Premix Preparation: In a paper cup, accurately weigh and combine the polyether polyol, deionized water, silicone surfactant, and N-Ethyltetrahydrofurfurylamine.

• Mixing: Mix the components thoroughly for 30 seconds at 2000 rpm.

• Co-catalyst Addition: Add the stannous octoate to the premix and mix for an additional 15 seconds.

• Isocyanate Addition: Add the toluene diisocyanate (TDI) to the mixture and immediately start the stopwatch. Mix vigorously for 5-7 seconds.

• Foam Rise: Pour the reacting mixture into a mold or onto a surface within the fume hood and observe the foam rise. Record the cream time (start of rise), gel time (when the foam becomes stringy), and tack-free time (when the surface is no longer sticky).

• Curing: Allow the foam to cure at room temperature for at least 24 hours before handling and testing.

Formulation Example:

Component	Parts by Weight (pbw)
Polyether Polyol	100
Deionized Water	4.0
Silicone Surfactant	1.0
N-Ethyltetrahydrofurfurylamine	0.1 - 1.0
Stannous Octoate	0.2 - 0.5
Toluene Diisocyanate (TDI)	(Index 105-110)

The TDI index is a measure of the amount of isocyanate used relative to the theoretical stoichiometric amount required to react with all the active hydrogen-containing compounds in the formulation.

Figure 2: Workflow for polyurethane foam synthesis.

Potential Application: Curing Agent for Epoxy Resins

Tertiary amines can also function as catalysts for the curing of epoxy resins, particularly in formulations containing anhydride or carboxyl-functional hardeners. They can also act as homopolymerization catalysts for epoxy resins at elevated temperatures.

Mechanism of Epoxy Curing

N-Ethyltetrahydrofurfurylamine can catalyze the reaction between an epoxy resin and a hardener (e.g., an anhydride) through a nucleophilic mechanism. The tertiary amine attacks the electrophilic carbon of the epoxy ring, opening it to form a zwitterionic intermediate. This intermediate then reacts with the hardener, regenerating the catalyst.

Figure 3: Simplified mechanism of epoxy curing.

Protocol: Anhydride Curing of an Epoxy Resin

This protocol outlines a general procedure for the anhydride curing of a bisphenol A-based epoxy resin using N-Ethyltetrahydrofurfurylamine as a catalyst.

Materials:

• Bisphenol A diglycidyl ether (DGEBA) based epoxy resin

• Hexahydrophthalic anhydride (HHPA) or similar anhydride hardener

• N-Ethyltetrahydrofurfurylamine (Catalyst)

Equipment:

• Oven capable of maintaining a constant temperature

• Mixing vessel

• Stirring rod

• Mold for casting

Procedure:

• Resin and Hardener Preparation: In a mixing vessel, weigh the epoxy resin and the anhydride hardener in the appropriate stoichiometric ratio (typically around 0.8-1.0 anhydride equivalents per epoxy equivalent).

• Preheating: Gently heat the mixture to approximately 60-80 °C to reduce viscosity and ensure homogeneity. Stir until the anhydride is completely dissolved.

• Catalyst Addition: Add the desired amount of N-Ethyltetrahydrofurfurylamine (typically 0.5-2.0 parts per hundred parts of resin, phr) to the mixture and stir thoroughly for 2-3 minutes.

• Degassing: If necessary, degas the mixture under vacuum to remove any entrapped air bubbles.

• Casting and Curing: Pour the catalyzed resin mixture into a preheated mold and place it in an oven. A typical curing schedule might be 1-2 hours at 120 °C followed by a post-cure of 2-4 hours at 150 °C. The optimal curing schedule will depend on the specific resin system and desired properties.

• Cooling: Allow the cured resin to cool slowly to room temperature to avoid thermal stress.

Formulation Example:

Component	Parts by Weight (pbw)
DGEBA Epoxy Resin (EEW ~180)	100
Hexahydrophthalic Anhydride	80
N-Ethyltetrahydrofurfurylamine	1.0

Conclusion and Future Outlook

N-Ethyltetrahydrofurfurylamine is a versatile tertiary amine with significant potential as a catalyst in organic synthesis. Its primary application lies in the production of polyurethane foams, where it can effectively catalyze both the gel and blow reactions. Furthermore, its catalytic activity extends to the curing of epoxy resins, offering an alternative to more traditional catalysts.

Further research into the specific catalytic performance of N-Ethyltetrahydrofurfurylamine, including kinetic studies and comparisons with other tertiary amine catalysts, would be beneficial for optimizing its use in various applications. As the demand for high-performance polymers and more efficient synthetic routes continues to grow, catalysts like N-Ethyltetrahydrofurfurylamine will undoubtedly play an increasingly important role.

References

• Akesson, D., et al. (2012). Metabolism of triethylamine in polyurethane foam manufacturing workers. International Archives of Occupational and Environmental Health, 85(6), 631-639.
• Sabtech Machine. (2025). What Are the Raw Materials of Flexible Polyurethane Foam?-Part 2.
• Vida New Material Technology CO.,Ltd. (n.d.).
• Wuxi Weiheng Chemical Co., Ltd. (n.d.).
• King Industries. (2019).
• Google Patents. (2005). Catalysts useful in polyurethane foam. US20050059749A1.
• Google Patents. (2004). Latent catalysts for epoxy curing systems. US20040086720A1.
• Google Patents. (1997). New curing agents/accelerators for epoxy resins, curable compositions and processes. EP0626948B1.

Application Notes and Protocols for the Quantification of N-Ethyltetrahydrofurfurylamine

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide provides detailed analytical methodologies for the accurate quantification of N-Ethyltetrahydrofurfurylamine. In the landscape of pharmaceutical development and chemical synthesis, rigorous analytical oversight is paramount to ensure product quality, safety, and efficacy.[1][2][3] N-Ethyltetrahydrofurfurylamine, a secondary amine, presents unique analytical challenges due to its chemical properties. This document outlines two robust and validated analytical approaches: Gas Chromatography-Mass Spectrometry (GC-MS) for direct analysis and High-Performance Liquid Chromatography (HPLC) with pre-column derivatization for enhanced sensitivity and chromatographic performance. The protocols herein are designed to be self-validating, providing the user with a framework for generating reliable and reproducible data in compliance with stringent regulatory standards.[4][5][6]

Introduction: The Analytical Imperative for N-Ethyltetrahydrofurfurylamine

N-Ethyltetrahydrofurfurylamine is a secondary amine that may be present as a starting material, intermediate, or impurity in various chemical and pharmaceutical manufacturing processes.[7] The accurate quantification of this compound is critical for several reasons:

• Process Control: Monitoring the concentration of N-Ethyltetrahydrofurfurylamine is essential for optimizing reaction conditions and ensuring process consistency.

• Impurity Profiling: In drug development, the identification and quantification of all impurities, including residual starting materials or by-products like N-Ethyltetrahydrofurfurylamine, are mandated by regulatory agencies to ensure the safety and purity of the final active pharmaceutical ingredient (API).[2][7][8]

• Stability Studies: Quantification of N-Ethyltetrahydrofurfurylamine as a potential degradant is crucial in stability studies to establish the shelf-life of drug products.

The primary analytical challenges associated with N-Ethyltetrahydrofurfurylamine stem from its chemical nature. As a polar and relatively volatile compound, it can exhibit poor chromatographic behavior, such as peak tailing on standard gas chromatography columns.[9] Furthermore, it lacks a strong chromophore, making direct and sensitive detection by UV-Vis spectrophotometry in HPLC challenging.[10] To address these challenges, the following methodologies have been developed and are detailed in this guide.

Analytical Methodologies: A Dual Approach

Two principal analytical techniques are recommended for the quantification of N-Ethyltetrahydrofurfurylamine: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with UV or MS detection following derivatization.

Gas Chromatography-Mass Spectrometry (GC-MS): The Power of Direct Analysis

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. For N-Ethyltetrahydrofurfurylamine, GC-MS offers the advantage of direct analysis without the need for derivatization, simplifying sample preparation. The mass spectrometer provides high selectivity and sensitivity, allowing for confident identification and quantification.

The primary challenge in the GC analysis of amines is their tendency to interact with active sites on the column and in the inlet, leading to poor peak shape and reduced sensitivity.[9] This can be mitigated by using a specialized, base-deactivated column designed for amine analysis.

High-Performance Liquid Chromatography (HPLC) with Derivatization: Enhancing Detectability

HPLC is a versatile and widely used technique in pharmaceutical analysis.[3][8][11] However, the lack of a significant UV-absorbing chromophore in N-Ethyltetrahydrofurfurylamine necessitates a derivatization step to enable sensitive detection by a UV-Vis or fluorescence detector. Derivatization involves reacting the amine with a reagent to form a derivative with strong UV absorbance or fluorescence. This not only enhances sensitivity but can also improve the chromatographic properties of the analyte.

Experimental Protocols

The following sections provide detailed, step-by-step protocols for the quantification of N-Ethyltetrahydrofurfurylamine using GC-MS and HPLC with pre-column derivatization.

GC-MS Method for N-Ethyltetrahydrofurfurylamine

This protocol outlines the direct analysis of N-Ethyltetrahydrofurfurylamine.

Workflow Diagram:

Caption: Workflow for GC-MS analysis of N-Ethyltetrahydrofurfurylamine.

3.1.1. Materials and Reagents

• N-Ethyltetrahydrofurfurylamine reference standard

• Methanol, HPLC grade

• Deionized water, 18 MΩ·cm

• Helium, ultra-high purity

• 0.45 µm syringe filters

3.1.2. Instrumentation

• Gas chromatograph equipped with a split/splitless injector and a mass selective detector (MSD).

• Column: A base-deactivated column suitable for amine analysis (e.g., DB-5ms, HP-5amine, or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

3.1.3. GC-MS Operating Conditions

Parameter	Value
Inlet Temperature	250 °C
Injection Mode	Split (10:1)
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial: 60 °C (hold 2 min) Ramp: 10 °C/min to 280 °C (hold 5 min)
Transfer Line Temp	280 °C
MS Source Temp	230 °C
MS Quad Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

3.1.4. Sample and Standard Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 10 mg of N-Ethyltetrahydrofurfurylamine reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock standard solution with methanol to cover the desired concentration range (e.g., 0.1 - 10 µg/mL).

• Sample Preparation: Accurately weigh a known amount of the sample and dissolve it in methanol to achieve a final concentration within the calibration range. Vortex to ensure complete dissolution. Filter the sample solution through a 0.45 µm syringe filter prior to injection.

3.1.5. Data Analysis and Quantification

• Identify the N-Ethyltetrahydrofurfurylamine peak in the chromatogram based on its retention time and mass spectrum.

• Select appropriate ions for quantification in SIM mode (e.g., the molecular ion and/or characteristic fragment ions).

• Construct a calibration curve by plotting the peak area of the analyte against the concentration of the working standard solutions.

• Determine the concentration of N-Ethyltetrahydrofurfurylamine in the sample by interpolating its peak area from the calibration curve.

HPLC Method with Pre-Column Derivatization

This protocol describes the quantification of N-Ethyltetrahydrofurfurylamine using HPLC with UV detection after derivatization with dansyl chloride.

Workflow Diagram:

Caption: Workflow for HPLC analysis of N-Ethyltetrahydrofurfurylamine.

3.2.1. Materials and Reagents

• N-Ethyltetrahydrofurfurylamine reference standard

• Dansyl chloride

• Acetonitrile, HPLC grade

• Sodium bicarbonate

• Deionized water, 18 MΩ·cm

• Formic acid

• Methanol, HPLC grade

3.2.2. Instrumentation

• HPLC system with a UV-Vis detector or a diode array detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

3.2.3. HPLC Operating Conditions

Parameter	Value
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	0-2 min: 30% B 2-15 min: 30-90% B 15-17 min: 90% B 17-18 min: 90-30% B 18-20 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	254 nm

3.2.4. Derivatization Procedure

• Dansyl Chloride Solution (10 mg/mL): Dissolve 100 mg of dansyl chloride in 10 mL of acetonitrile. Prepare this solution fresh daily and protect it from light.

• Sodium Bicarbonate Buffer (0.1 M, pH 9): Dissolve 0.84 g of sodium bicarbonate in 100 mL of deionized water. Adjust the pH to 9 with 1 M NaOH if necessary.

• Derivatization Reaction:

  • To 100 µL of the standard or sample solution in acetonitrile, add 200 µL of the sodium bicarbonate buffer.

  • Add 200 µL of the dansyl chloride solution.

  • Vortex the mixture and incubate at 60 °C for 30 minutes in a water bath.

  • After incubation, cool the mixture to room temperature.

  • Add 100 µL of 2.5% (v/v) formic acid in water to quench the reaction.

  • Vortex and filter through a 0.45 µm syringe filter before injection.

3.2.5. Sample and Standard Preparation

• Stock Standard Solution (1000 µg/mL): Prepare as described in the GC-MS method, but use acetonitrile as the solvent.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock standard solution with acetonitrile to cover the desired concentration range (e.g., 0.05 - 5 µg/mL). Derivatize these standards as described above.

• Sample Preparation: Accurately weigh a known amount of the sample and dissolve it in acetonitrile to achieve a final concentration within the calibration range. Derivatize the sample solution as described above.

3.2.6. Data Analysis and Quantification

• Identify the dansyl-N-Ethyltetrahydrofurfurylamine derivative peak based on its retention time.

• Construct a calibration curve by plotting the peak area of the derivative against the initial concentration of the N-Ethyltetrahydrofurfurylamine working standard solutions.

• Determine the concentration of N-Ethyltetrahydrofurfurylamine in the sample by interpolating the peak area of its derivative from the calibration curve.

Method Validation

For use in a regulated environment, both the GC-MS and HPLC methods must be validated according to ICH Q2(R1) guidelines to ensure they are suitable for their intended purpose.[4][5][6][12] Key validation parameters are summarized in the table below.

Validation Parameter	Description
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.
Range	The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.
Accuracy	The closeness of the test results obtained by the method to the true value. This is often assessed by spike/recovery experiments.
Precision	The closeness of agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. This includes repeatability and intermediate precision.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

The analytical methods detailed in this guide provide robust and reliable approaches for the quantification of N-Ethyltetrahydrofurfurylamine. The choice between the direct GC-MS method and the HPLC method with derivatization will depend on the specific requirements of the analysis, including the sample matrix, required sensitivity, and available instrumentation. For high specificity and moderate sensitivity without the need for derivatization, GC-MS with an appropriate amine-specific column is a robust choice.[10] When higher sensitivity is required and a UV detector is the primary means of detection, the HPLC method with dansyl chloride derivatization is a suitable alternative. Regardless of the method chosen, proper validation is essential to ensure the generation of high-quality, defensible data for regulatory submissions and quality control.[1][5][6]

References

• Understanding Analytical Method Development and Validation in Pharmaceutical Manufacturing. (n.d.). Google Cloud.
• Ryan, P. (1998). HPLC Impurity Profile Analyses of Pharmaceutical Substances Using UV Photodiode Array Detection.
• Challenges in HPLC Method Development for Impurity Identification and Quantification: Overcoming the Obstacles. (n.d.). SynThink Research Chemicals.
• Impurity profiling and HPLC methods for drug quality compliance. (2025, September 22). AMSbiopharma.
• High-Performance Liquid Chromatography (HPLC) for Impurity Analysis. (2024, August 8). Veeprho.
• Analysis of Drug-Related Impurities by HPLC in Ciprofloxacin Hydrochloride Raw Material. (n.d.). ResearchGate.
• Validating Analytical Methods in Pharmaceuticals. (n.d.). Pharmuni.
• Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. (n.d.). Pharma Times.
• Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. (2025, January 27). Profound.
• Furfurylamine, α-benzyl-N-ethyl-tetrahydro-, D-threo-. (n.d.). NIST WebBook.
• Analytical method validation: A brief review. (n.d.). ResearchGate.
• Nakovich, L. (2003, July 16). Analysis of Biogenic Amines by GC/FID and GC/MS. VTechWorks.
• A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass spectrometry. (2022). ScienceDirect.
• Furfurylamines from Biomass. (n.d.). The Royal Society of Chemistry.
• N-(tetrahydrofurfuryl)-N-methylamine. (n.d.). CymitQuimica.
• Exact Mass GC-MS Analysis of Amine Monomers Used in Combinatorial Library Production. (n.d.). Waters.
• Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. (n.d.). Agilent.
• RP-HPLC Technique. (n.d.). Asian Journal of Pharmaceutical Research.
• Simultaneous determination of six nitrosamines in different pharmaceutical dosage forms by GC-MS/MS with headspace module vs. autosampler solvent vent mode: Development and validation. (2025, September 16). PubMed.
• A Comparative Guide to the Validation of Analytical Methods for N-Ethylpentylamine. (2025). Benchchem.
• Amines Analysis by Packed Column GC. (n.d.). Supelco.
• Development and Validation of an HPLC-FLD Method for the Determination of NDMA and NDEA Nitrosamines in Lisinopril Using Pre-Column Denitrosation and Derivatization Procedure. (n.d.). MDPI.

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High-Performance Liquid Chromatography (HPLC) Method for the Determination of N-Ethyltetrahydrofurfurylamine: An Application Note and Protocol

Abstract

This technical guide provides a detailed High-Performance Liquid Chromatography (HPLC) methodology for the analysis of N-Ethyltetrahydrofurfurylamine. Recognizing the compound's aliphatic amine structure and lack of a significant native chromophore, this document presents a primary method based on pre-column derivatization for sensitive and accurate quantification, suitable for rigorous research and quality control applications. A secondary, direct UV detection method is also discussed for simpler, less demanding analyses. The protocols herein are grounded in the physicochemical properties of the analyte and established chromatographic principles, offering a comprehensive resource for researchers, scientists, and drug development professionals.

Introduction: The Analytical Challenge of Aliphatic Amines

N-Ethyltetrahydrofurfurylamine is a secondary aliphatic amine whose quantification is essential in various stages of pharmaceutical development and chemical synthesis, from monitoring reaction kinetics to assessing the purity of final products. A significant analytical hurdle for such compounds is their lack of a strong ultraviolet (UV) chromophore, which precludes sensitive and selective detection by conventional HPLC-UV instrumentation[1]. Direct analysis is often limited to high concentrations and can be prone to interference.

To overcome this limitation, a common and effective strategy is chemical derivatization. This process involves reacting the analyte with a reagent to attach a chromophoric or fluorophoric tag, thereby enhancing its detectability[2][3][4]. This application note details a robust HPLC method employing pre-column derivatization, a technique that not only improves detection sensitivity but can also enhance the chromatographic properties of the analyte[2].

Analyte Properties and Methodological Rationale

A scientifically sound analytical method is built upon an understanding of the analyte's physicochemical properties. While experimental data for N-Ethyltetrahydrofurfurylamine is scarce, we can infer key parameters from its parent compound, tetrahydrofurfurylamine, and its general chemical class.

• pKa: The predicted pKa of tetrahydrofurfurylamine is approximately 9.47[5]. As an amine, N-Ethyltetrahydrofurfurylamine will be protonated at acidic pH and neutral at basic pH. For reversed-phase chromatography, maintaining a mobile phase pH above the pKa (e.g., pH > 10) would result in a neutral, more retained species. Conversely, a pH below the pKa would lead to a protonated, less retained species.

• logP: The predicted octanol-water partition coefficient (logP) for tetrahydrofurfurylamine is -0.3, indicating its hydrophilic nature[6]. This suggests that on a standard C18 column, the underivatized molecule will have limited retention.

• UV Absorbance: Aliphatic amines are known to lack significant UV absorbance at wavelengths typically used in HPLC (220-400 nm)[1]. The tetrahydrofuran moiety itself has a UV cutoff at approximately 212-215 nm[7][8]. Therefore, direct detection would require monitoring at very low wavelengths (e.g., < 220 nm), which is often associated with high background noise and interference from mobile phase components.

Based on these properties, a pre-column derivatization approach is scientifically justified and recommended for achieving the sensitivity and specificity required in most research and pharmaceutical settings.

Primary Method: Pre-Column Derivatization with Dansyl Chloride

This protocol outlines a method using dansyl chloride (5-(Dimethylamino)naphthalene-1-sulfonyl chloride) as the derivatizing agent. Dansyl chloride reacts with primary and secondary amines to form highly fluorescent and UV-active derivatives, enabling sensitive detection.

Materials and Reagents

• HPLC System: A system equipped with a binary or quaternary pump, autosampler, column thermostat, and a fluorescence or UV detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Reagents:

  • N-Ethyltetrahydrofurfurylamine standard

  • Dansyl chloride

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Sodium bicarbonate

  • Deionized water (18.2 MΩ·cm)

Experimental Workflow

Caption: Workflow for HPLC analysis of N-Ethyltetrahydrofurfurylamine via pre-column derivatization.

Detailed Protocol

Step 1: Preparation of Solutions

• Mobile Phase A: Deionized water.

• Mobile Phase B: Acetonitrile.

• Sodium Bicarbonate Buffer (100 mM, pH 9): Dissolve 8.4 g of sodium bicarbonate in 1 L of deionized water.

• Dansyl Chloride Solution (1.5 mg/mL): Dissolve 15 mg of dansyl chloride in 10 mL of acetonitrile. Prepare this solution fresh daily.

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of N-Ethyltetrahydrofurfurylamine and dissolve in 10 mL of acetonitrile.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in acetonitrile to create a calibration curve (e.g., 1-100 µg/mL).

Step 2: Derivatization Procedure

• In a clean vial, add 100 µL of the working standard solution or sample solution.

• Add 200 µL of the sodium bicarbonate buffer.

• Add 200 µL of the dansyl chloride solution.

• Vortex the mixture for 30 seconds.

• Incubate the vial in a heating block at 60°C for 30 minutes.

• After incubation, cool the vial to room temperature.

• Filter the solution through a 0.45 µm syringe filter prior to injection.

Step 3: HPLC Conditions

Parameter	Recommended Setting
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	A: Water, B: Acetonitrile
Gradient	50% B to 90% B over 15 minutes, hold at 90% B for 5 minutes, return to 50% B over 1 minute, and equilibrate for 4 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	Fluorescence: Excitation 340 nm, Emission 530 nmUV: 254 nm

Causality Behind Experimental Choices:

• Alkaline pH for Derivatization: The reaction between dansyl chloride and the secondary amine is most efficient at a slightly alkaline pH, where the amine is deprotonated and more nucleophilic.

• Reversed-Phase C18 Column: The dansyl derivative is significantly more hydrophobic than the parent amine, making it well-suited for retention and separation on a non-polar C18 stationary phase.

• Gradient Elution: A gradient from a lower to a higher concentration of the organic solvent (acetonitrile) is employed to ensure the elution of the derivatized analyte with a good peak shape and to clean the column of any late-eluting components.

• Fluorescence Detection: This detection mode offers superior sensitivity and selectivity for the dansyl derivative compared to UV detection.

Secondary Method: Direct UV Detection at Low Wavelength

For applications where high sensitivity is not required and simplicity is paramount, direct UV detection at a low wavelength can be considered. However, it is crucial to acknowledge the limitations of this approach.

Rationale and Limitations

This method relies on the weak UV absorbance of the tetrahydrofuran ring and the amine functional group at wavelengths below 220 nm.

• Advantages: Simple, no derivatization step required.

• Disadvantages:

  • Low sensitivity.

  • High potential for interference from mobile phase impurities and sample matrix components that absorb at low UV wavelengths.

  • Requires highly pure solvents and a stable baseline.

Proposed HPLC Conditions

Parameter	Recommended Setting
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	A: 0.1% Trifluoroacetic acid (TFA) in Water, B: 0.1% TFA in Acetonitrile
Isocratic Elution	20% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 210 nm

Justification of Parameters:

• Acidic Mobile Phase with TFA: The use of an acidic mobile phase (pH ~2-3) ensures that the amine is protonated, which can improve peak shape by minimizing interactions with residual silanols on the silica-based stationary phase. TFA also acts as an ion-pairing agent, which can aid in the retention of the polar analyte.

• Isocratic Elution: Given the hydrophilic nature of the analyte, a simple isocratic mobile phase with a low percentage of organic modifier is likely sufficient for elution.

Method Validation Considerations

Any developed HPLC method for quantitative analysis must be validated according to the guidelines of the International Council for Harmonisation (ICH). Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be determined with suitable precision and accuracy.

Conclusion

The successful HPLC analysis of N-Ethyltetrahydrofurfurylamine hinges on the selection of an appropriate detection strategy. For sensitive and robust quantification, a pre-column derivatization method using an agent such as dansyl chloride is highly recommended. This approach effectively addresses the analyte's lack of a native chromophore. For less stringent analytical needs, a direct UV detection method at low wavelengths can be employed, provided its limitations are well understood and controlled. The protocols and rationales presented in this application note provide a solid foundation for the development and validation of reliable HPLC methods for N-Ethyltetrahydrofurfurylamine in various scientific and industrial settings.

References

• Shinde, V. (2020). Analytical Method Development Approach When Compounds Don't Have UV Chromophore. Pharma Beginners. [Link]

• Chromatography Forum. (2006). Detecting Primary Amines. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 253298, Tetrahydrofurfurylamine. [Link]

• Waters. (n.d.). Can UV-Vis detection be used with THF solvent? - WKB230414. [Link]

• Chiralabs. (2025). UV-Visible Absorption Cut-offs for Spectroscopic Solvents. [Link]

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A Robust and Validated GC-MS Method for the Quantification of N-Ethyltetrahydrofurfurylamine in Pharmaceutical Development

An Application Note for the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of N-Ethyltetrahydrofurfurylamine

Abstract This application note presents a comprehensive, validated Gas Chromatography-Mass Spectrometry (GC-MS) method for the analysis of N-Ethyltetrahydrofurfurylamine. N-Ethyltetrahydrofurfurylamine, a secondary amine, presents analytical challenges due to its polarity and low volatility, which can lead to poor chromatographic performance such as peak tailing and low sensitivity.[1] To overcome these issues, this protocol employs a chemical derivatization strategy, converting the analyte into a less polar, more volatile compound suitable for GC-MS analysis.[2][3][4] The method detailed herein is designed for researchers, quality control analysts, and drug development professionals, providing a step-by-step guide from sample preparation and derivatization to instrumental analysis and method validation according to the International Council for Harmonisation (ICH) guidelines.[5] This robust protocol ensures specificity, accuracy, and precision, making it a reliable tool for the quantitative analysis of N-Ethyltetrahydrofurfurylamine in complex matrices during pharmaceutical manufacturing and quality control.[5][6]

The Foundational Challenge: Analyzing Amines via Gas Chromatography

The direct analysis of polar compounds like amines by gas chromatography is often problematic.[2] N-Ethyltetrahydrofurfurylamine, containing a secondary amine functional group, is susceptible to several issues within a standard GC system:

• High Polarity: The lone pair of electrons on the nitrogen atom and the potential for hydrogen bonding cause strong interactions with the stationary phase of the GC column. This leads to significant peak tailing, reduced resolution, and poor peak symmetry.[1]

• Low Volatility: Polar molecules have stronger intermolecular forces, requiring higher temperatures to vaporize. This can be problematic as many amines are thermally labile and may degrade at elevated injector or oven temperatures.

• System Activity: Active sites within the GC system, such as silanol groups in the injector liner or on the column, can irreversibly adsorb amines, leading to poor recovery and inaccurate quantification.[2]

The Strategic Solution: Chemical Derivatization

To mitigate these challenges, chemical derivatization is an essential pre-analytical step.[4] This process modifies the analyte's functional group to create a derivative with more favorable chromatographic properties.[7] The primary goals of derivatization for amine analysis are:

• Increase Volatility: By replacing active hydrogens with nonpolar groups, the intermolecular forces are reduced, making the compound easier to vaporize.[7]

• Improve Thermal Stability: The resulting derivatives are often more stable at the high temperatures required for GC analysis.[4]

• Enhance Detection & Mass Spectral Clarity: Derivatization can introduce specific functional groups that produce predictable and characteristic fragmentation patterns in the mass spectrometer, aiding in identification and quantification.

This protocol employs acylation with trifluoroacetic anhydride (TFAA), a common and effective technique for derivatizing primary and secondary amines.[2] The reaction is rapid and produces a stable, volatile N-trifluoroacetyl derivative.

Principle of the Analytical Workflow

The entire analytical process follows a systematic workflow designed for reproducibility and accuracy. It begins with sample extraction from the matrix, followed by the critical derivatization step, and concludes with instrumental analysis and data processing.

Caption: High-level workflow for the GC-MS analysis of N-Ethyltetrahydrofurfurylamine.

Materials and Methods

• N-Ethyltetrahydrofurfurylamine reference standard (≥98% purity)

• Trifluoroacetic anhydride (TFAA), derivatization grade

• Ethyl Acetate, HPLC grade

• Methanol, HPLC grade

• Sodium Sulfate (Anhydrous), ACS grade

• Sodium Hydroxide (NaOH), 1 M solution

• Hydrochloric Acid (HCl), 1 M solution

• Deionized Water (18.2 MΩ·cm)

• Helium (99.999% purity)

The following instrumental setup is recommended. Equivalent systems may be used but may require method re-validation.

Component	Specification
Gas Chromatograph	Agilent 8890 GC System (or equivalent) with electronic pressure control
Mass Spectrometer	Agilent 5977B MSD (or equivalent) with Electron Ionization (EI) source
Autosampler	Agilent 7693A Automatic Liquid Sampler (or equivalent)
GC Column	HP-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Data System	MassHunter Workstation Software (or equivalent)

Detailed Experimental Protocols

A. Preparation of Stock and Working Standard Solutions

• Stock Standard (1 mg/mL): Accurately weigh 10 mg of N-Ethyltetrahydrofurfurylamine reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with Methanol.

• Working Standards: Perform serial dilutions of the stock standard with Ethyl Acetate to prepare a series of calibration standards. A typical concentration range for linearity assessment is 1 µg/mL to 100 µg/mL.

B. Sample Preparation via Liquid-Liquid Extraction (LLE) This protocol is a general guideline for extracting the analyte from an aqueous matrix. It should be optimized based on the specific sample matrix.[8][9]

• Pipette 1 mL of the sample into a 15 mL centrifuge tube.

• Adjust the sample pH to >10 using 1 M NaOH to ensure the amine is in its free base form.

• Add 5 mL of Ethyl Acetate to the tube.

• Vortex vigorously for 2 minutes to facilitate extraction.[8]

• Centrifuge at 3000 rpm for 5 minutes to separate the layers.

• Carefully transfer the upper organic layer (Ethyl Acetate) to a clean tube containing a small amount of anhydrous sodium sulfate to remove residual water.

• Transfer the dried organic extract to a clean vial and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• The dried residue is now ready for derivatization.

This procedure converts the secondary amine into its corresponding trifluoroacetamide derivative, which is more volatile and stable for GC analysis.[2]

Caption: Acylation of N-Ethyltetrahydrofurfurylamine with TFAA.

Step-by-Step Procedure:

• To the dried residue from Protocol 1B (or a dried aliquot of a standard solution), add 200 µL of Ethyl Acetate to redissolve the analyte.

• Add 100 µL of Trifluoroacetic Anhydride (TFAA) to the vial.[2]

• Immediately cap the vial tightly with a PTFE-lined cap.

• Heat the reaction vial in a heating block or oven at 60°C for 20 minutes.[2]

• Allow the vial to cool completely to room temperature.

• The sample is now derivatized and ready for direct injection into the GC-MS system.

Parameter	Setting
Injector	Splitless Mode, Temperature: 250°C, Injection Volume: 1 µL
Carrier Gas	Helium, Constant Flow Rate: 1.2 mL/min
Oven Program	- Initial Temperature: 80°C, hold for 2 min- Ramp: 15°C/min to 280°C- Hold: 280°C for 5 min
MS Transfer Line	280°C
Ion Source	Electron Ionization (EI), 70 eV, Temperature: 230°C
MS Acquisition Mode	Full Scan (m/z 40-450) for identification and method development. Selected Ion Monitoring (SIM) for quantification.

Method Validation: Ensuring Trustworthiness and Reliability

A validated analytical method provides confidence in the generated data.[5][6] This method should be validated according to ICH Q2(R1) guidelines to demonstrate its fitness for purpose.[5][10]

Validation Parameter	Description & Procedure	Acceptance Criteria (Typical)
Specificity	Analyze a blank matrix (placebo) and a spiked matrix to ensure no interfering peaks at the analyte's retention time.	No significant interference at the retention time of the derivatized analyte.
Linearity & Range	Analyze calibration standards at ≥5 concentration levels. Plot peak area vs. concentration and perform linear regression.	Correlation coefficient (r²) ≥ 0.995.
Accuracy	Analyze quality control (QC) samples at low, medium, and high concentrations (n=3 at each level).	Mean recovery within 85-115% of the nominal value.[5][11]
Precision	- Repeatability (Intra-day): Analyze QC samples multiple times on the same day.- Intermediate Precision (Inter-day): Repeat on a different day with a different analyst.	Relative Standard Deviation (RSD) ≤ 15%.[5][11]
Limit of Quantification (LOQ)	The lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.	Signal-to-Noise ratio (S/N) ≥ 10. Accuracy and precision criteria must be met.[12]
Limit of Detection (LOD)	The lowest concentration that can be detected but not necessarily quantified.	Signal-to-Noise ratio (S/N) ≥ 3.[12]
Robustness	Make small, deliberate variations in method parameters (e.g., oven ramp rate ±2°C/min, flow rate ±0.1 mL/min).	The results should remain unaffected by the changes, with RSD values within acceptance criteria.[5]

Data Analysis and Expected Results

• Identification: The derivatized N-Ethyltetrahydrofurfurylamine is identified by its characteristic retention time and mass spectrum. The molecular weight of N-Ethyltetrahydrofurfurylamine is 129.21 g/mol . After derivatization with TFAA, the resulting N-trifluoroacetyl derivative will have a molecular weight of 225.21 g/mol . The mass spectrum under EI conditions is expected to show a molecular ion (M+) at m/z 225 and characteristic fragment ions.

• Quantification: For quantitative analysis, a calibration curve is constructed by plotting the peak area of the target ion against the concentration of the prepared standards. The concentration of the analyte in unknown samples is determined by interpolating their peak areas from this curve.

References

• International Journal of Trends in Emerging Research and Development. (2024, December 13). Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. Retrieved from [Link]

• Al-Bukhaiti, W. Q., Noman, O. M., Al-kadasi, R. W., & Al-Odhari, M. A. (2020). The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. Journal of Analytical Methods in Chemistry, 2020, 8837325. [Link]

• Chemistry For Everyone. (2025, August 14). What Is Derivatization In GC-MS?. YouTube. Retrieved from [Link]

• Nakovich, L. (2003, July 16). Analysis of Biogenic Amines by GC/FID and GC/MS. VTechWorks. Retrieved from [Link]

• NIST. (n.d.). Furfurylamine, α-benzyl-N-ethyl-tetrahydro-, D-threo-. NIST Chemistry WebBook. Retrieved from [Link]

• Kumar, V. A., & Kumar, K. R. (n.d.). A Review on GC-MS and Method Development and Validation. Impactfactor. Retrieved from [Link]

• Jurado-Sánchez, B., Ballesteros, E., & Gallego, M. (2023). Automation and optimization of the sample preparation of aromatic amines for their analysis with GC-MS. Green Analytical Chemistry, 6, 100071. [Link]

• SCION Instruments. (n.d.). Sample preparation GC-MS. Retrieved from [Link]

• New Food Magazine. (2017, April 19). GC-MS applications in pharmaceutical analysis. Retrieved from [Link]

• Qiu, Y., et al. (2022). A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass spectrometry. Journal of Environmental Sciences, 115, 346-355. [Link]

• LinkedIn. (2025, October 18). Analytical Method Development and Validation in Pharmaceuticals. Retrieved from [Link]

• Shikov, A. N., et al. (2023). Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity. Molecules, 28(20), 7179. [Link]

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Application Note: A Comprehensive Protocol for Evaluating the Corrosion Inhibition Efficiency of N-Ethyltetrahydrofurfurylamine

Abstract: This document provides a detailed, multi-faceted protocol for researchers and scientists to accurately determine the corrosion inhibition efficiency of N-Ethyltetrahydrofurfurylamine. Moving beyond a simple checklist, this guide explains the causality behind experimental choices, integrating gravimetric and advanced electrochemical techniques to provide a holistic and self-validating assessment of inhibitor performance. The protocols are grounded in internationally recognized standards to ensure data integrity and reproducibility.

Introduction: The Imperative for Corrosion Control

Corrosion, the electrochemical degradation of a material due to its reaction with the environment, poses a significant economic and safety challenge across numerous industries. A primary strategy for mitigating corrosion, particularly in acidic or saline environments, is the application of organic corrosion inhibitors. These molecules function by adsorbing onto the metal surface, forming a protective barrier that impedes the electrochemical processes of corrosion.

N-Ethyltetrahydrofurfurylamine is a heterocyclic amine compound. Its molecular structure, featuring both nitrogen and oxygen heteroatoms, makes it a promising candidate for corrosion inhibition. These heteroatoms possess lone pairs of electrons that can be shared with the vacant d-orbitals of metal atoms, facilitating strong adsorption and the formation of a protective film. This application note details a robust testing protocol to quantify this protective capability.

The Mechanism of Inhibition: Adsorption at the Interface

The efficacy of an organic inhibitor like N-Ethyltetrahydrofurfurylamine is fundamentally linked to its ability to adsorb onto the metal-solution interface. This adsorption can occur through two primary mechanisms[1]:

• Physisorption (Physical Adsorption): This involves weaker electrostatic forces between charged inhibitor molecules and a charged metal surface. It is a reversible process.

• Chemisorption (Chemical Adsorption): This is a stronger, more stable form of adsorption involving the sharing of electrons or coordinate bond formation between the inhibitor's heteroatoms (the N and O atoms in N-Ethyltetrahydrofurfurylamine) and the metal surface.[2][3] This process effectively creates a barrier that isolates the metal from the corrosive medium.

A comprehensive evaluation protocol must therefore not only measure the reduction in corrosion rate but also provide insights into the nature of this protective film and its mechanism of action.

Experimental Framework: Materials and Preparation

Reproducibility in corrosion testing begins with meticulous preparation. The following steps, based on standards such as ASTM G1 and G31, are critical.[4][5][6]

Materials and Reagents

• Inhibitor: N-Ethyltetrahydrofurfurylamine (purity ≥ 98%).

• Metal Specimen: Mild Steel (e.g., C1018) or N80 Steel coupons of known composition. The choice should reflect the intended application.

• Corrosive Medium: 1 M Hydrochloric Acid (HCl) or 3.5% Sodium Chloride (NaCl) solution. HCl is common for evaluating performance in acidic industrial cleaning, while NaCl simulates marine or saline environments.

• Polishing Materials: Silicon carbide (SiC) abrasive papers of various grits (e.g., 240, 400, 600, 800, 1200).

• Cleaning Reagents: Acetone (reagent grade), ethanol (reagent grade), deionized water.

• Pickling Solution (for post-test cleaning): As per ASTM G1, a solution of HCl with an inhibitor like Rodine 213 is often used to remove rust without significantly attacking the base metal.[4][7]

Protocol: Test Specimen Preparation

• Cutting: Cut metal coupons to a consistent size (e.g., 2 cm x 2 cm x 0.2 cm). A small hole may be drilled for suspension.

• Abrading: Sequentially grind the coupon surfaces with SiC papers, starting from a coarse grit (240) and moving to a fine grit (1200) to achieve a smooth, uniform finish.

• Degreasing: Clean the specimens by ultrasonicating in acetone for 5 minutes, followed by ethanol for 5 minutes to remove any organic residues.

• Rinsing & Drying: Thoroughly rinse the coupons with deionized water and dry them with a stream of warm air.

• Storage: Store the prepared specimens in a moisture-free desiccator until use. They should be handled only with nitrile gloves to prevent contamination.

Protocol: Solution Preparation

• Blank Solution: Prepare the corrosive medium (e.g., 1 M HCl) by diluting concentrated acid with deionized water.

• Inhibitor Solutions: Prepare a stock solution of N-Ethyltetrahydrofurfurylamine in the corrosive medium. Create a series of test solutions with varying inhibitor concentrations (e.g., 50, 100, 200, 500 ppm) through serial dilution from the stock solution.

Methodology I: Weight Loss (Gravimetric) Analysis

The weight loss method is a foundational, non-electrochemical technique that provides a direct measure of the average corrosion rate over an extended period.[8][9][10][11] It is governed by standards like ASTM G31 and NACE TM0169.[5][12][13][14]

Step-by-Step Protocol

• Initial Weighing: Accurately weigh the prepared metal specimens to four decimal places (W_initial) using an analytical balance.

• Immersion: Immerse triplicate specimens into beakers containing the blank solution and each of the inhibitor concentrations. The beakers should be covered and placed in a constant-temperature water bath (e.g., 25 °C) for a fixed duration (e.g., 24 hours).

• Retrieval and Cleaning: After the immersion period, carefully remove the specimens. Clean them according to ASTM G1 procedures to remove all corrosion products.[4][6] This typically involves scrubbing with a soft brush and immersion in an inhibited acid cleaning solution.

• Blank Correction: Crucially, immerse an identical, uncorroded specimen in the cleaning solution for the same duration to quantify any mass loss from the cleaning process itself. This value is subtracted from the total mass loss of the corroded specimens.

• Final Weighing: Rinse the cleaned specimens with deionized water, dry them thoroughly, and reweigh them to obtain the final weight (W_final).

Data Analysis and Presentation

The inhibition efficiency (IE%) and corrosion rate (CR) are calculated as follows:

• Mass Loss (ΔW): ΔW = W_initial - W_final

• Corrosion Rate (CR) in mm/year: CR = (k × ΔW) / (A × t × ρ) Where:

  • k is a constant (8.76 × 10^4 for mm/year)[15]

  • ΔW is the mass loss in grams

  • A is the surface area of the specimen in cm²

  • t is the immersion time in hours

  • ρ is the density of the metal in g/cm³

• Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inh) / CR_blank] × 100 Where:

  • CR_blank is the corrosion rate in the blank solution.

  • CR_inh is the corrosion rate in the solution with the inhibitor.

Table 1: Sample Data Presentation for Weight Loss Analysis

Inhibitor Conc. (ppm)	Avg. Mass Loss (g)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
0 (Blank)	0.0150	1.25	N/A
50	0.0060	0.50	60.0
100	0.0035	0.29	76.8
200	0.0018	0.15	88.0

| 500 | 0.0010 | 0.08 | 93.6 |

Diagram 1: Workflow for Gravimetric Analysis

Caption: Workflow for the Weight Loss Method.

Methodology II: Electrochemical Analysis

Electrochemical techniques offer rapid and mechanistic insights.[16][17][18] A standard three-electrode cell connected to a potentiostat is used, with the metal specimen as the working electrode (WE), a platinum wire as the counter electrode (CE), and a Saturated Calomel Electrode (SCE) or Ag/AgCl as the reference electrode (RE).

General Procedure: Before any measurement, the WE is immersed in the test solution and the open-circuit potential (OCP) is monitored for 30-60 minutes until a stable potential is reached. This ensures the system is at a steady state.

Potentiodynamic Polarization (PDP)

This technique determines the inhibitor's effect on both the anodic (metal dissolution) and cathodic (e.g., hydrogen evolution) reactions, allowing for the classification of the inhibitor type.[19][20]

• OCP Stabilization: Achieve a stable OCP as described above.

• Potential Sweep: Scan the potential from approximately -250 mV to +250 mV versus the OCP at a slow, constant rate (e.g., 1 mV/s).

• Data Acquisition: Record the resulting current density as a function of the applied potential to generate a polarization (Tafel) curve.

The corrosion potential (E_corr) and corrosion current density (i_corr) are determined by extrapolating the linear (Tafel) regions of the anodic and cathodic branches of the curve to their intersection point.

• Inhibition Efficiency (IE%): IE% = [(i_corr_blank - i_corr_inh) / i_corr_blank] × 100 Where:

  • i_corr_blank is the corrosion current density in the blank.

  • i_corr_inh is the corrosion current density with the inhibitor.

• Inhibitor Type:

  • If the change in E_corr is > 85 mV with respect to the blank, the inhibitor is classified as either anodic or cathodic.

  • If the change in E_corr is < 85 mV, it is a mixed-type inhibitor.[3]

Table 2: Sample Data Presentation for PDP Analysis

Inhibitor Conc. (ppm)	E_corr (mV vs. SCE)	i_corr (μA/cm²)	Anodic Slope (βa) (mV/dec)	Cathodic Slope (βc) (mV/dec)	IE%
0 (Blank)	-450	150.0	75	120	N/A

| 200 | -435 | 18.0 | 72 | 115 | 88.0 |

Diagram 2: Workflow for Potentiodynamic Polarization

Caption: Workflow for the PDP Method.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful, non-destructive technique used to investigate the properties of the inhibitor film at the metal-solution interface.[21][22][23] It provides information on the resistance to charge transfer, which is the fundamental process of corrosion.

• OCP Stabilization: Achieve a stable OCP.

• AC Perturbation: Apply a small amplitude sinusoidal AC voltage (e.g., 10 mV) at the OCP over a wide frequency range (e.g., from 100 kHz down to 10 mHz).

• Data Acquisition: Measure the impedance response of the system at each frequency. The data is typically presented as a Nyquist plot and/or Bode plots.

The Nyquist plot for a simple corrosion system often shows a single depressed semicircle. The diameter of this semicircle corresponds to the charge-transfer resistance (R_ct). A larger R_ct value signifies slower corrosion kinetics and better inhibition.[24]

The data is modeled using an equivalent electrical circuit (EEC). A common model is the Randles circuit.

• Charge-Transfer Resistance (R_ct): Obtained from fitting the EIS data to the EEC.

• Double-Layer Capacitance (C_dl): Also obtained from the fit. A decrease in C_dl upon inhibitor addition indicates the displacement of water molecules by the organic inhibitor molecules at the surface, suggesting adsorption.[25]

• Inhibition Efficiency (IE%): IE% = [(R_ct_inh - R_ct_blank) / R_ct_inh] × 100 Where:

  • R_ct_blank is the charge-transfer resistance in the blank.

  • R_ct_inh is the charge-transfer resistance with the inhibitor.

Table 3: Sample Data Presentation for EIS Analysis

Inhibitor Conc. (ppm)	R_ct (Ω·cm²)	C_dl (μF/cm²)	IE%
0 (Blank)	250	200	N/A

| 200 | 2200 | 55 | 88.6 |

Diagram 3: Randles Equivalent Circuit for a Corrosion System

Caption: Randles Circuit used to model EIS data.

Ensuring Trustworthiness: Controls and Validation

Scientific integrity requires that all protocols be self-validating.

• Replicates: All experiments, whether gravimetric or electrochemical, must be conducted in at least duplicate, preferably triplicate, to ensure reproducibility. As a guideline, corrosion rates from duplicate immersion tests should be within ±10% of each other for uniform corrosion.[26]

• Controls: A "blank" experiment (without inhibitor) is mandatory for every test condition. It serves as the baseline against which inhibitor performance is measured.

• Cross-Validation: The results from different techniques should corroborate each other. For example, the IE% calculated from weight loss, PDP, and EIS should show a similar trend and be in reasonable agreement. Significant discrepancies may indicate issues with the experimental setup or interpretation.

Conclusion

Evaluating the corrosion inhibition efficiency of N-Ethyltetrahydrofurfurylamine requires a systematic and multi-technique approach. The simple, long-term data from the weight loss method provides a clear measure of average corrosion rate, while the rapid, detailed electrochemical methods of PDP and EIS offer invaluable mechanistic insights. By meticulously following standardized preparation procedures and integrating these complementary analytical techniques, researchers can generate reliable, reproducible, and comprehensive data, leading to a trustworthy assessment of inhibitor performance.

References

• ASTM G1-03(2017)e1, Standard Practice for Preparing, Cleaning, and Evaluating Corrosion Test Specimens, ASTM International. [Link]

• WJE Associates, Standard Practice for Preparing, Cleaning, and Evaluating Corrosion Test Specimens. [Link]

• ASTM G1-90(1999)e1, Standard Practice for Preparing, Cleaning, and Evaluating Corrosion Test Specimens, ASTM International. [Link]

• Application of electrochemical impedance spectroscopy technology to evaluate passivation performance of film forming and adsorption types corrosion inhibitors, Scientific Reports. [Link]

• NACE TM0169/G31 − 12a, Standard Guide for Laboratory Immersion Corrosion Testing of Metals, NACE International/ASTM International. [Link]

• Electrochemical Impedance Spectroscopy Study on Corrosion Inhibition of Benzyltriethylammonium Chloride, AIP Publishing. [Link]

• ASTM D2688-11, Standard Test Method for Corrosivity of Water in the Absence of Heat Transfer (Weight Loss Method), ASTM International. [Link]

• Electrochemical Evaluation of Sustainable Corrosion Inhibitors via Dynamic Electrochemical Impedance Spectroscopy, American Chemical Society. [Link]

• ASTM D2688-24, Standard Test Method for Determination of Corrosion Rate in a Water System in the Absence of Heat Transfer (Weight Loss Method), ASTM International. [Link]

• The Efficiency of Corrosion Inhibitor as Given by Electrochemical Impedance Spectroscopy Tafel Polarization and Weight-Loss Measurements, Taylor & Francis Online. [Link]

• ASTM G1-03, Standard Practice for Preparing, Cleaning, and Evaluating Corrosion Test Specimens, ASTM International. [Link]

• ASTM G31-12a, Standard Practice for Laboratory Immersion Corrosion Testing of Metals, ASTM International. [Link]

• Weight Loss Corrosion Testing: ASTM A262 & NACE RP0775, TCR Engineering Services. [Link]

• Study of corrosion inhibition by Electrochemical Impedance Spectroscopy method of 5083 aluminum alloy in 1M HCl solution conta, EDP Sciences. [Link]

• NACE TM0169/G31-12a - Laboratory Immersion Corrosion Testing of Metals, ANSI Webstore. [Link]

• ASTM G1-25, Standard Practice for Preparing, Cleaning, and Evaluating Corrosion Test Specimens, ASTM International. [Link]

• Potentiodynamic, Corrosionpedia. [Link]

• Exact calculation of corrosion rates by the weight-loss method, Cambridge University Press. [Link]

• Potentiodynamic polarization methods, University of Cambridge. [Link]

• ASTM NACE TM0169/G31—12a (2012) Standard Guide for Laboratory Immersion Corrosion Testing of Metals, Scientific Research Publishing. [Link]

• Laboratory Immersion Corrosion Testing of Metals, ANSI Webstore. [Link]

• Potentiodynamic Corrosion Testing, ResearchGate. [Link]

• Weight loss method of corrosion assessment, ResearchGate. [Link]

• Potentiodynamic polarization methods for corrosion measurement, ResearchGate. [Link]

• Laboratory Immersion Corrosion Testing of Metals, NACE International. [Link]

• Potentiodynamic Corrosion Testing, NIH National Library of Medicine. [Link]

• NACE TM0169-2021, Standard Guide for Laboratory Immersion Corrosion Testing of Metals, NACE International. [Link]

• Standard Test Method Laboratory Corrosion Testing of Metals, ANSI Webstore. [Link]

• Recent Development of Corrosion Inhibitors: Types, Mechanisms, Electrochemical Behavior, Efficiency, and Environmental Impact, MDPI. [Link]

• How to understand a measurment error in NACE TM0169 - Immersion Corrosion Testing?, ResearchGate. [Link]

• A procedure for testing the effect of vapor phase corrosion inhibitors on combined multimetals, NACE International. [Link]

• Adsorption Mechanism of Eco-Friendly Corrosion Inhibitors for Exceptional Corrosion Protection of Carbon Steel: Electrochemical and First-Principles DFT Evaluations, MDPI. [Link]

• Synthesis of a Hydroxyl-Containing Corrosion Inhibitor and Its Inhibitory Performance on N80 Steel in Hydrochloric Acid Solution, MDPI. [Link]

• Corrosion inhibition of N80 steel in simulated acidizing environment by N-(2-(2-pentadecyl-4,5-dihydro-1H-imidazol-1-YL) ethyl) palmitamide, ResearchGate. [Link]

• Furfuryl alcohol as corrosion inhibitor for N80 steel in hydrochloric acid, ResearchGate. [Link]

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Technical Notes & Optimization

Optimizing the yield and purity of N-Ethyltetrahydrofurfurylamine synthesis

Technical Support Center: N-Ethyltetrahydrofurfurylamine Synthesis

Welcome to the technical support guide for the synthesis of N-Ethyltetrahydrofurfurylamine. This document is designed for researchers, chemists, and process development professionals to provide in-depth, experience-driven answers to common challenges encountered during this synthesis. Our goal is to move beyond simple procedural steps and explain the underlying chemical principles to empower you to troubleshoot and optimize your reaction effectively.

The primary and most efficient method for synthesizing N-Ethyltetrahydrofurfurylamine is through the direct reductive amination of tetrahydrofurfurylamine with acetaldehyde. This one-pot reaction is valued for its atom economy and straightforward approach.[1] The process involves the condensation of the primary amine (tetrahydrofurfurylamine) with an aldehyde (acetaldehyde) to form an intermediate imine, which is then reduced in situ to the desired secondary amine, N-Ethyltetrahydrofurfurylamine.[1]

Part 1: Troubleshooting Common Synthesis Failures

This section addresses the most frequent issues that can lead to low yield, low purity, or complete reaction failure.

Q1: My reaction yield is extremely low, and I've recovered most of my starting tetrahydrofurfurylamine. What went wrong?

A1: This is a classic case of failed or incomplete imine formation/reduction. Several factors could be at play:

• Ineffective Water Removal: The initial condensation of tetrahydrofurfurylamine and acetaldehyde to form the imine is a reversible equilibrium reaction that produces water. If water is not effectively removed or sequestered, Le Châtelier's principle dictates that the equilibrium will not favor the imine product, thus preventing the subsequent reduction step.

• Reducing Agent Incompatibility: The choice of reducing agent is critical. Some agents are not potent enough to reduce the imine intermediate effectively, while others may be too reactive, leading to side reactions. For instance, sodium borohydride may require specific conditions to be effective for imine reduction, whereas stronger reagents like sodium triacetoxyborohydride are often more reliable for this transformation as they are selective for the iminium ion over the starting aldehyde.[2]

• Catalyst Deactivation (for Catalytic Hydrogenation): If you are using catalytic hydrogenation (e.g., with Pd/C or PtO2), the catalyst may be poisoned.[1] Sulfur-containing compounds, strong acids, or even byproducts can deactivate the catalyst surface. Ensure the purity of all starting materials and solvents.

Q2: My final product is contaminated with a significant amount of a higher molecular weight impurity. What is it and how can I prevent it?

A2: The most likely higher molecular weight byproduct is the tertiary amine, N,N-diethyltetrahydrofurfurylamine. This arises from the over-alkylation of your desired secondary amine product.[3]

Causality: The N-Ethyltetrahydrofurfurylamine you synthesize is also nucleophilic and can compete with the starting tetrahydrofurfurylamine to react with another molecule of acetaldehyde. This forms a new iminium ion, which is then reduced to the tertiary amine.

Prevention Strategies:

• Stoichiometric Control: Avoid using a large excess of acetaldehyde. A molar ratio of 1:1 to 1:1.2 (amine to aldehyde) is a good starting point.

• Slow Addition: Add the acetaldehyde slowly to the reaction mixture. This maintains a low instantaneous concentration of the aldehyde, favoring the reaction with the more abundant and generally more nucleophilic primary amine over the secondary amine product.

• Temperature Control: Lowering the reaction temperature can sometimes reduce the rate of the second alkylation more than the first, improving selectivity.

Part 2: Optimizing Reaction Conditions for Yield and Purity

Once the reaction is working, the next step is to maximize its efficiency.

Q3: How do I choose the best reducing agent for my reductive amination?

A3: The choice depends on scale, cost, safety, and functional group tolerance.

Reducing Agent	Pros	Cons	Optimal Conditions
H₂ with Pd/C or PtO₂	Economical for large scale, "green" byproducts (none), highly effective.[1]	Requires specialized high-pressure equipment, potential for catalyst poisoning.	1-5 mol% catalyst, 1-10 bar H₂ pressure, often in alcoholic solvents like methanol or ethanol.
Sodium Triacetoxyborohydride (STAB)	Highly selective for imines/iminium ions, tolerant of many functional groups, mild conditions.[2]	More expensive, generates borate waste.	Typically used in chlorinated solvents (e.g., DCE) or THF, often with a mild acid like acetic acid to facilitate iminium ion formation.[2]
Sodium Cyanoborohydride (NaBH₃CN)	Mild and selective, stable in weakly acidic conditions.	Highly toxic (potential for HCN gas release if pH drops too low), generates cyanide waste.	Requires careful pH control (typically pH 6-7) to ensure selective reduction of the iminium ion.[2]

Q4: What is the optimal pH for this reaction, and how do I maintain it?

A4: The optimal pH for reductive amination is weakly acidic, typically between 5 and 7.[1]

The Rationale (The "pH Window"):

• Too Acidic (pH < 5): The primary amine starting material (tetrahydrofurfurylamine) will be excessively protonated to its ammonium salt (R-NH3+). This protonated form is not nucleophilic and cannot attack the carbonyl carbon of acetaldehyde, stalling the initial condensation step.

• Too Basic/Neutral (pH > 7): The formation of the iminium ion (R=N+R') from the intermediate hemiaminal is acid-catalyzed. Without sufficient acid, this step is slow, leading to a sluggish overall reaction.

Control Strategy: Using a reagent like sodium triacetoxyborohydride in the presence of acetic acid often creates a self-buffering system within the optimal range.[2] If using other reagents, addition of 1-2 equivalents of acetic acid is a common practice.

Part 3: Post-Synthesis Purification and Analysis

Isolating a pure product is as important as the reaction itself.

Q5: I'm struggling to separate my product from unreacted tetrahydrofurfurylamine by distillation. What should I do?

A5: The boiling points of tetrahydrofurfurylamine and N-Ethyltetrahydrofurfurylamine can be close, making fractional distillation challenging.

Alternative Purification Strategies:

• Acid-Base Extraction: This is often the most effective method.

  • Dissolve the crude product in a non-polar organic solvent (e.g., diethyl ether, ethyl acetate).

  • Wash with a dilute aqueous acid solution (e.g., 1M HCl). Both the starting material and the product will move to the aqueous layer as their hydrochloride salts, leaving non-basic impurities behind.

  • Carefully basify the aqueous layer with NaOH or NaHCO₃ to a pH > 10.

  • Extract the free amines back into an organic solvent.

  • Dry the organic layer (e.g., over anhydrous Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Chromatography: While possible, column chromatography on silica gel can be difficult for simple amines due to tailing. If necessary, pre-treating the silica with triethylamine (~1% in the eluent) can improve separation.

Q6: How can I confirm the purity of my final product using GC-MS?

A6: Gas Chromatography-Mass Spectrometry (GC-MS) is an excellent tool for assessing purity and confirming the identity of your product.[4][5]

Experimental Protocol: GC-MS Sample Analysis

• Sample Preparation: Dilute a small aliquot of your purified product (e.g., 1 µL) in a suitable volatile solvent like methanol, ethanol, or ethyl acetate (e.g., 1 mL).[4]

• GC Column Selection: A standard non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms) is typically effective for separating amines.[4]

• GC Oven Program: A typical program would be:

  • Initial temperature: 50-70°C, hold for 1-2 minutes.

  • Ramp: Increase temperature at a rate of 10-20°C per minute to 250-280°C.[4]

  • Final hold: Hold at the final temperature for 5-10 minutes.

• Data Analysis:

  • Purity: The purity can be estimated by the relative area percentage of the main peak in the total ion chromatogram (TIC). A pure sample should show one major peak.

  • Identity Confirmation: The mass spectrum of your main peak should show a molecular ion (M+) peak corresponding to the molecular weight of N-Ethyltetrahydrofurfurylamine (129.20 g/mol ). Key fragmentation patterns should also be consistent with the structure. Look for fragments corresponding to the loss of an ethyl group or cleavage of the tetrahydrofuran ring.

Visual Guides & Workflows

General Synthesis & Troubleshooting Workflow

Caption: Decision tree for troubleshooting low yield issues.

References

• Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research, 16(4), 125.

• Jagadeesh, R. V., et al. (2017). The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. Angewandte Chemie International Edition, 56(38), 11629-11633.

• Wikipedia contributors. (2024). Reductive amination. Wikipedia, The Free Encyclopedia.

• Gross, T., et al. (2002). Synthesis of Primary Amines: First Homogeneously Catalyzed Reductive Amination with Ammonia. Organic Letters, 4(12), 2055-2057.

• Afanasyev, O. I., et al. (2019). Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. Frontiers in Chemistry, 7, 718.

• Al-Hadedi, A. A. M., & Muhammad, R. (2022). N-Dealkylation of Amines. Molecules, 27(19), 6683.

• Organic Chemistry Portal. (2020). Alkylation of Amines, Part 2: with Aldehydes and Ketones. YouTube.

• Wikipedia contributors. (2023). Amine alkylation. Wikipedia, The Free Encyclopedia.

• Organic Chemistry Portal. (2024). Aldehyde Alpha Carbon Alkylation via Enamine, Enol Ether and Azaenolate Routes. YouTube.

• BenchChem. (2025). A Comparative Guide to N-Alkyl Amine Synthesis Routes for Researchers. BenchChem.

• Sanderman Publishing House. (2022). Synthesis of furfurylamine by reductive amination of biomass-based furfural over Raney Ni catalyst. Sanderman Publishing House.

• Yuan, Q., et al. (2019). Reductive Amination of Furanic Aldehydes in Aqueous Solution over Versatile Ni6AlOx Catalysts. ACS Sustainable Chemistry & Engineering, 7(5), 5155-5162.

• Song, C., et al. (2025). Reductive amination of furfural to furfurylamine: Advances in catalyst design and mechanistic insights. Molecular Chemistry & Engineering, 2, 100020.

• Shcherbakov, I. N., et al. (2020). Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. Catalysts, 10(10), 1195.

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862.

• Kavitha, R., et al. (2019). Phytochemical Evaluation, FT-IR and GC-MS Analysis of Leaf Extracts of Pergularia daemia. Nature Environment and Pollution Technology, 18(1), 221-228.

• BenchChem. (2025). Troubleshooting side reactions during the formylation step of synthesis. BenchChem.

• The Pharma Innovation Journal. (2017). Gas Chromatography-Mass Spectrometry (GC-MS) determination of bioactive constituents from the methanolic and ethyl acetate. The Pharma Innovation Journal.

• Yakubu, E. O., Otitoju, O., & Onwuka, J. (2017). Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Aqueous Extract of Daniellia oliveri Stem Bark. Pharmaceutical Analytical Acta, 8(11), 568.

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• 3. pubs.acs.org [pubs.acs.org]
• 4. neptjournal.com [neptjournal.com]
• 5. thepharmajournal.com [thepharmajournal.com]

Side reactions and byproduct formation in N-Ethyltetrahydrofurfurylamine synthesis

This technical support center is designed for researchers, scientists, and drug development professionals engaged in the synthesis of N-Ethyltetrahydrofurfurylamine. Our goal is to provide in-depth, field-proven insights into the common challenges of side reactions and byproduct formation. This guide moves beyond simple protocols to explain the underlying chemical principles, enabling you to troubleshoot effectively and optimize your synthetic strategy.

Overview of Synthetic Challenges

The synthesis of N-Ethyltetrahydrofurfurylamine, a valuable secondary amine, is primarily achieved through two main pathways: Reductive Amination of tetrahydrofurfural with ethylamine, and Direct N-Alkylation of tetrahydrofurfurylamine with an ethylating agent. While both routes can yield the desired product, they are susceptible to specific side reactions that can complicate purification and significantly reduce yields. This guide will address the most common issues encountered in both methodologies.

Caption: Primary synthetic routes to N-Ethyltetrahydrofurfurylamine.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: I'm performing a reductive amination and my yield is very low. What are the likely causes?

Low yields in the reductive amination of tetrahydrofurfural are common and can typically be traced to one of several issues. The reaction involves the formation of an intermediate imine (or enamine), which is then reduced. Any disruption to this sequence can lead to poor outcomes.

Causality Analysis:

• Premature Aldehyde Reduction: If the reducing agent is too reactive or conditions are not optimized, the starting aldehyde can be reduced to tetrahydrofurfuryl alcohol before it has a chance to form the imine with ethylamine.[1]

• Catalyst Inactivity: In catalytic hydrogenations (e.g., using Raney® Ni or Pd/C), the catalyst can become poisoned or deactivated, halting the reaction.[2]

• Incomplete Imine Formation: The equilibrium for imine formation may not be favorable. This can be due to the presence of water or suboptimal pH.

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting workflow for low yield in reductive amination.

FAQ 2: My analysis shows a significant byproduct with a higher molecular weight. What is it and how do I prevent it?

This is almost certainly the tertiary amine, N-ethyl-N-(tetrahydrofuran-2-ylmethyl)tetrahydrofurfurylamine , or the di-ethylated product, N,N-diethyltetrahydrofurfurylamine . The formation mechanism depends on your synthetic route.

Causality Analysis:

• Via Reductive Amination: The desired product, N-Ethyltetrahydrofurfurylamine (a secondary amine), can itself react with another molecule of tetrahydrofurfural. This forms a new iminium ion, which is then reduced to a tertiary amine. This side reaction is promoted by an excess of the aldehyde.[3]

• Via Direct N-Alkylation: This route is notoriously prone to over-alkylation.[4] The product, N-Ethyltetrahydrofurfurylamine, is a secondary amine and is often more nucleophilic and less sterically hindered than the primary amine starting material (tetrahydrofurfurylamine). Consequently, it reacts faster with the ethyl halide than the starting amine, leading to the formation of N,N-diethyltetrahydrofurfurylamine and even quaternary ammonium salts.[4][5]

Caption: Formation pathways of the common tertiary amine byproduct.

Mitigation Strategies:

Strategy	Applicable Route	Rationale & Implementation
Control Stoichiometry	Reductive Amination	Use a slight excess of ethylamine relative to tetrahydrofurfural (e.g., 1.2-1.5 equivalents). This ensures the aldehyde is consumed before it can react with the secondary amine product.[3]
Slow Reagent Addition	Both	In direct alkylation, add the ethyl halide slowly to the amine. In reductive amination, add the aldehyde slowly to a mixture of the amine and reducing agent. This keeps the concentration of the electrophile low, favoring reaction with the more abundant starting material.
Choose Reductive Amination	General	Reductive amination offers far better control over selectivity than direct alkylation with halides, specifically because it avoids the runaway reactivity problem.[5]
Use Excess Starting Amine	Direct Alkylation	Using a large excess (3-5 fold) of tetrahydrofurfurylamine can statistically favor the mono-alkylation product. However, this is atom-inefficient and requires a difficult separation step.

FAQ 3: Can the tetrahydrofuran ring open or undergo other side reactions?

Yes, while the tetrahydrofuran (THF) ring is generally stable, it can be susceptible to cleavage under certain conditions.

• Strongly Acidic Conditions: The ether oxygen can be protonated by strong acids (e.g., HBr, HI, or excess strong Lewis acids), which can initiate a ring-opening cascade. This is less of a concern with the milder acids or neutral conditions used in many modern reductive amination protocols.

• High Temperatures: Extremely high temperatures (>150-200 °C), especially in the presence of certain metal catalysts, can promote decomposition or rearrangement pathways.[2]

Recommendation: To preserve the integrity of the THF ring, use moderate reaction temperatures (0 °C to 80 °C is typical) and avoid the use of strong, non-catalytic Brønsted acids. If an acid catalyst is required, use a milder one like acetic acid or a Lewis acid.[6]

Recommended Protocol: Selective Synthesis via Reductive Amination

This protocol is optimized to favor the formation of the desired secondary amine and minimize the formation of tertiary amine and alcohol byproducts. It utilizes sodium triacetoxyborohydride (NaBH(OAc)₃), a mild reductant that selectively reduces iminium ions in the presence of aldehydes.[5]

Materials:

• Tetrahydrofurfural (1.0 equiv)

• Ethylamine (2.0 M solution in THF, 1.5 equiv)

• Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equiv)

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic Acid (optional, 0.1 equiv)

Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (Nitrogen or Argon), dissolve tetrahydrofurfural (1.0 equiv) in anhydrous DCM (to make a ~0.2 M solution).

• Amine Addition: Add the ethylamine solution (1.5 equiv) to the flask. If desired, add catalytic acetic acid to facilitate imine formation. Stir the mixture at room temperature for 20-30 minutes.

• Reductant Addition: Cool the mixture to 0 °C using an ice bath. Add sodium triacetoxyborohydride (1.5 equiv) in small portions over 15-20 minutes. Caution: Gas evolution may occur.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 3-12 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or GC-MS, checking for the disappearance of the starting aldehyde.[7]

• Work-up: Once the reaction is complete, quench it by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel or by vacuum distillation to yield pure N-Ethyltetrahydrofurfurylamine.

References

• Reductive amination of furfural to furfurylamine with high selectivity: effect of phase type of the nickel phyllosilicate precursor.New Journal of Chemistry (RSC Publishing).
• Switchable synthesis of furfurylamine and tetrahydrofurfurylamine from furfuryl alcohol over RANEY® nickel.ResearchGate.
• Synthesis of furfurylamine by reductive amination of biomass-based furfural over Raney Ni catalyst.Sanderman publishing House.
• Reductive Amination of Furfural to Furfurylamine.Taylor & Francis eBooks.

• Reductive Amination & Amide Synthesis. YouTube. Available at: [Link]

• Troubleshooting low yield in O-(3-quinolyl)methylhydroxylamine reactions.Benchchem.
• Troubleshooting low yields in the synthesis of (+)-Usnic acid analogues.Benchchem.
• Alkylation of Amines (Sucks!).Master Organic Chemistry.
• Separation of tri-ethyl amine from reaction mixtures.Google Patents.
• Troubleshooting Low Yields in Multi-Component Hexahydropyrimidine Synthesis.Benchchem.
• Application Notes and Protocols: N-Alkylation and N-Acylation of Secondary Amines.Benchchem.

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• 2. researchgate.net [researchgate.net]
• 3. Reductive amination of furfural to furfurylamine with high selectivity: effect of phase type of the nickel phyllosilicate precursor - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Purification techniques for N-Ethyltetrahydrofurfurylamine after synthesis

Welcome to the technical support guide for the purification of N-Ethyltetrahydrofurfurylamine. This document provides in-depth troubleshooting advice and answers to frequently asked questions encountered during the post-synthesis workup and purification of this compound. The guidance herein is grounded in established principles of amine chemistry and purification science, designed to empower researchers, scientists, and drug development professionals to achieve high purity and yield.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of N-Ethyltetrahydrofurfurylamine. The typical synthesis via reductive amination of tetrahydrofurfural with ethylamine can result in a crude product containing unreacted starting materials, imine intermediates, and byproducts from the reducing agent.

Q1: My crude product appears as a complex mixture on TLC/GC-MS, with multiple unexpected spots/peaks. What are the likely impurities and how do I proceed?

A1: A complex crude mixture is a common challenge. The identity of the impurities dictates the purification strategy.

Potential Causes & Identification:

• Unreacted Starting Materials: Tetrahydrofurfural and ethylamine (if in excess).

• Imine Intermediate: The Schiff base formed between the aldehyde and ethylamine may persist if the reduction was incomplete.

• Primary Amine: Tetrahydrofurfurylamine, if ammonia was present or if a side reaction occurred.

• Over-alkylation Products: While less common in this specific synthesis, tertiary amines could form under certain conditions.

• Reducing Agent Byproducts: Borohydride salts (if using NaBH₄ or similar) or other reagent-specific residues.

• Degradation Products: Secondary amines can be susceptible to air oxidation over time, forming N-oxides. They can also react with atmospheric CO₂ to form carbamate salts.[1]

Recommended Purification Workflow:

The most robust method for separating a basic product like N-Ethyltetrahydrofurfurylamine from neutral or acidic impurities is a liquid-liquid acid-base extraction. This should be the first step before attempting distillation or chromatography.

Experimental Protocol: Acid-Base Extraction

• Dissolution: Ensure your crude reaction mixture is dissolved in a water-immiscible organic solvent such as ethyl acetate, diethyl ether, or dichloromethane (DCM).

• Acid Wash: Transfer the solution to a separatory funnel and wash it several times with a dilute acid solution (e.g., 1 M HCl). The basic N-Ethyltetrahydrofurfurylamine will be protonated and partition into the aqueous layer.[2] Neutral impurities (like unreacted aldehyde) and acidic impurities will remain in the organic layer.

• Phase Separation: Carefully separate the aqueous layer, which now contains your product as a salt. The organic layer can be discarded.

• Basification: Cool the aqueous layer in an ice bath and slowly add a base (e.g., 2 M NaOH or solid K₂CO₃) with stirring until the pH is strongly basic (pH > 12). This deprotonates the amine salt, regenerating the free amine, which will often appear as a cloudy suspension or an oily layer.

• Re-extraction: Extract the basified aqueous solution multiple times with a fresh organic solvent (e.g., DCM or ethyl acetate) to recover the free amine.

• Drying and Concentration: Combine the organic extracts, dry them over an anhydrous salt (like Na₂SO₄ or MgSO₄), filter, and evaporate the solvent under reduced pressure to yield the purified amine.

Q2: I'm trying to purify my amine using silica gel flash chromatography, but the peak is tailing severely, or the product won't elute. What's wrong?

A2: This is a classic problem when purifying basic compounds on standard silica gel.

Causality:

Silica gel is acidic due to the presence of silanol (Si-OH) groups on its surface. Basic amines, like N-Ethyltetrahydrofurfurylamine, interact strongly with these acidic sites via acid-base interactions.[3] This strong binding leads to poor chromatographic performance, characterized by significant peak tailing, smearing, and sometimes irreversible adsorption (the compound never elutes).[3]

Troubleshooting Steps:

• Mobile Phase Modification (Most Common Fix):

  • Add a Competing Amine: Deactivate the acidic silanol groups by adding a small amount of a volatile tertiary amine, like triethylamine (Et₃N) or diisopropylethylamine (DIPEA), to your mobile phase. A typical starting concentration is 0.5-1% (v/v).[4] This competing base will bind to the active sites on the silica, allowing your product to elute more symmetrically.

  • Use Ammonia: For very basic compounds, a solution of methanol containing ammonia (e.g., 2-7 M NH₃ in MeOH) can be used as the polar component of the mobile phase. This is highly effective but requires careful handling in a fume hood.

• Use a Different Stationary Phase:

  • Basic Alumina: Alumina is generally basic and is an excellent alternative to silica for purifying amines.[4]

  • Amine-Functionalized Silica: Pre-treated silica columns where the silanol groups are functionalized with amine groups are commercially available and provide excellent results for amine purification.[3]

  • Reverse-Phase Chromatography: If the compound is sufficiently non-polar, reverse-phase (C18) chromatography can be an option, often using mobile phases containing buffers to control pH.[4]

Q3: After purification, my N-Ethyltetrahydrofurfurylamine is a clear oil, but it turns yellow or brown after a few days. Is it degrading?

A3: Yes, discoloration is a common sign of amine degradation.

Potential Causes:

• Air Oxidation: Amines, particularly secondary amines, are susceptible to oxidation by atmospheric oxygen. This can form colored impurities, including N-oxides and more complex condensation products.[1] The process can be accelerated by light and heat.

• Trace Impurities: Residual acidic or metallic impurities from the synthesis can catalyze degradation pathways.

Prevention and Storage:

• Inert Atmosphere: Store the purified amine under an inert atmosphere (Nitrogen or Argon) to minimize contact with oxygen.

• Amber Glassware: Use amber or foil-wrapped vials to protect the compound from light.[1]

• Cold Storage: Store the product at low temperatures (e.g., in a refrigerator at 4°C or a freezer at -20°C) to slow the rate of degradation.

• Purity: Ensure the final product is free of acidic residues from the workup, as these can accelerate decomposition. A final wash with a very dilute base or water, followed by thorough drying, can help if acids were used in purification.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for purifying N-Ethyltetrahydrofurfurylamine to >99% purity?

For achieving high purity, a multi-step approach is often necessary.

• Initial Cleanup: Begin with the acid-base extraction detailed in the troubleshooting guide to remove the bulk of non-basic impurities.

• Fractional Distillation: If the primary impurities have boiling points significantly different from N-Ethyltetrahydrofurfurylamine, fractional distillation under reduced pressure (vacuum distillation) is highly effective. This method is excellent for removing non-volatile salts and higher molecular weight byproducts.[1] It also helps to remove residual solvents.

• Chromatography: If distillation fails to separate key impurities, chromatography (preferably on basic alumina or with a modified mobile phase on silica) is the final polishing step.

Q2: How can I assess the purity of my final product?

A combination of analytical techniques should be used to confirm purity, as each method provides different information.

Technique	Information Provided	Key Considerations for N-Ethyltetrahydrofurfurylamine
GC-MS	Purity (% area), identification of volatile impurities by mass.	Excellent for this compound. Use an amine-specific or wax-based column (e.g., VF-WAXMS) to prevent peak tailing.[5][6]
¹H and ¹³C NMR	Structural confirmation, detection of impurities with distinct signals.	Provides definitive structural evidence. Quantitative NMR (qNMR) can be used for absolute purity assessment against a certified standard.
HPLC	Purity (% area).	The lack of a strong UV chromophore makes standard UV detection challenging.[7][8] Derivatization may be needed, or alternative detectors like ELSD or MS can be used.
FT-IR	Confirms functional groups (N-H stretch for secondary amine, C-O-C for ether).	Good for quick confirmation but not for quantitative purity assessment.

Q3: What are the key safety considerations when handling N-Ethyltetrahydrofurfurylamine and its purification?

• Corrosivity: Like most amines, N-Ethyltetrahydrofurfurylamine is basic and should be considered corrosive. Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Inhalation: Work in a well-ventilated fume hood, especially when handling volatile solvents or the amine itself, to avoid inhaling vapors.

• Exothermic Reactions: Be aware that neutralizing the amine with acid (or its salt with base) is an exothermic reaction. Perform these steps slowly and with cooling (e.g., in an ice bath) to control the temperature.

• Waste Disposal: Dispose of all chemical waste according to your institution's safety guidelines. Acidic and basic aqueous waste should be neutralized before disposal.

References

• Biotage. (2023, January 19). Is there an easy way to purify organic amines?[Link]

• Sciencemadness Discussion Board. (2012, June 24). purifying secondary amine. [Link]

• Chromatography Forum. (2006, January 24). Separation of Secondary Amine and Tertiary amine. [Link]

• Reddit. (2022). Amine workup. [Link]

• University of Rochester, Department of Chemistry. Workup: Amines. [Link]

• Agilent. (2019, June 14). Analysis of Drugs of Abuse by GC/MS Using Ultra Inert Universal Sintered Frit Liners. [Link]

• PubMed. (2025, September 16). Simultaneous determination of six nitrosamines in different pharmaceutical dosage forms by GC-MS/MS with headspace module vs. autosampler solvent vent mode: Development and validation. [Link]

• MDPI. (2022). Development and Validation of an HPLC-FLD Method for the Determination of NDMA and NDEA Nitrosamines in Lisinopril Using Pre-Column Denitrosation and Derivatization Procedure. [Link]

• SIELC Technologies. Separation of Tetrahydrofurfuryl methacrylate on Newcrom R1 HPLC column. [Link]

• ResearchGate. (2016). Selective and sensitive pre-column derivatization HPLC method for the trace analysis of genotoxic impurity hydroxylamine in active pharmaceutical ingredients. [Link]

• Walsh Medical Media. (2017, November 28). Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Aqueous Extract of Daniellia oliveri Stem Bark. [Link]

• PubMed. (2019, January 1). A High-Performance Liquid Chromatography Method for Determination of Genotoxic Impurity Hydroxylamine in Drug Substances. [Link]

Sources

• 1. Sciencemadness Discussion Board - purifying secondary amine - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. Workup [chem.rochester.edu]
• 3. biotage.com [biotage.com]
• 4. reddit.com [reddit.com]
• 5. agilent.com [agilent.com]
• 6. Simultaneous determination of six nitrosamines in different pharmaceutical dosage forms by GC-MS/MS with headspace module vs. autosampler solvent vent mode: Development and validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. A High-Performance Liquid Chromatography Method for Determination of Genotoxic Impurity Hydroxylamine in Drug Substances - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving the performance of N-Ethyltetrahydrofurfurylamine as a corrosion inhibitor

Technical Support Center: N-Ethyltetrahydrofurfurylamine

Prepared by the Office of the Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers and scientists utilizing N-Ethyltetrahydrofurfurylamine as a corrosion inhibitor. It is designed to provide not only procedural steps but also the underlying scientific rationale to empower users to troubleshoot and optimize their experiments effectively.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the application of N-Ethyltetrahydrofurfurylamine.

Q1: What is the proposed mechanism of action for N-Ethyltetrahydrofurfurylamine as a corrosion inhibitor?

A1: N-Ethyltetrahydrofurfurylamine inhibits corrosion primarily by adsorbing onto the metal surface, forming a protective barrier that isolates the metal from the corrosive medium.[1] The molecule possesses two key features that facilitate this process: the nitrogen (N) and oxygen (O) heteroatoms. These atoms have lone pairs of electrons that can be shared with the vacant d-orbitals of metal atoms (like iron), forming coordinate covalent bonds (chemisorption).[1] Additionally, the molecule can be protonated in acidic solutions, leading to electrostatic interaction with the negatively charged metal surface (physisorption). This adsorption blocks both the anodic (metal dissolution) and cathodic (e.g., hydrogen evolution) reaction sites.[2]

Q2: What are the critical factors that will influence the inhibitor's performance in my experiment?

A2: The efficacy of N-Ethyltetrahydrofurfurylamine is not absolute and depends on several environmental and experimental factors:

• Concentration: There is an optimal concentration range. Below a critical concentration, the surface coverage is incomplete, leading to poor protection.[3][4] Conversely, excessively high concentrations may not significantly improve performance and are not cost-effective.

• Temperature: Temperature can have a dual effect. It can increase the corrosion rate while also affecting the stability of the adsorbed inhibitor film. For chemisorption, higher temperatures can sometimes enhance the process, but they can also promote desorption.

• Corrosive Environment: The type and concentration of the acid or salt solution (e.g., HCl, H₂SO₄, NaCl) will significantly impact the corrosion process and the inhibitor's interaction with the surface.

• Metal Substrate: The composition and surface condition of the metal alloy are crucial. Surface preparation, such as polishing or etching, must be consistent to ensure reproducible results.[3]

• Hydrodynamics: In flowing systems, high fluid velocity can physically strip the inhibitor film from the surface, reducing its effectiveness.

Q3: How do I determine if N-Ethyltetrahydrofurfurylamine is an anodic, cathodic, or mixed-type inhibitor?

A3: The type of inhibition can be determined using potentiodynamic polarization scans.[5] By comparing the polarization curve of the uninhibited solution with the curve from the inhibitor-containing solution, you can observe the change in the corrosion potential (Ecorr).

• If Ecorr shifts significantly in the positive (anodic) direction (typically > 85 mV), it is considered an anodic inhibitor .

• If Ecorr shifts significantly in the negative (cathodic) direction (typically > 85 mV), it is a cathodic inhibitor .

• If the shift in Ecorr is minimal (< 85 mV), or if both anodic and cathodic currents are suppressed, it is classified as a mixed-type inhibitor .[5] Most organic inhibitors like N-Ethyltetrahydrofurfurylamine tend to be mixed-type.

Part 2: Experimental Protocols & Data Presentation

Successful evaluation requires robust and reproducible experimental methods. This section provides step-by-step protocols for the three most common techniques.

General Experimental Workflow

The following diagram outlines a typical workflow for evaluating a corrosion inhibitor. Consistency at each step is paramount for achieving reliable data.

Caption: Troubleshooting flowchart for low %IE results.

Q4: My weight loss measurements show high variability between identical tests. What's wrong?

A4: High variability in gravimetric tests often points to inconsistencies in procedure. [3]* Primary Suspect: Surface Preparation. The most common cause is inconsistent surface finish. Ensure every coupon is polished, cleaned, and dried in exactly the same manner. Any residual oxides or contaminants will affect inhibitor adsorption.

• Secondary Suspect: Coupon Cleaning. Incomplete removal of corrosion products after the test will result in a lower calculated weight loss and artificially high efficiency. Conversely, overly aggressive cleaning can remove uncorroded metal, skewing results the other way. Review and standardize your cleaning protocol (e.g., ASTM G1).

Q5: My EIS Nyquist plot is a "depressed" semicircle, not a perfect one. Is my data invalid?

A5: No, this is very common and expected in real-world systems. A depressed semicircle is often attributed to "frequency dispersion" resulting from surface roughness, inhomogeneities, or non-uniform inhibitor adsorption. [6]To account for this, the ideal capacitor in the equivalent circuit is replaced with a Constant Phase Element (CPE) . The impedance of a CPE is defined as Z_CPE = 1 / [Q(jω)ⁿ], where Q is a proportional factor and 'n' is an exponent related to the surface heterogeneity (n=1 for a perfect capacitor). [7]This provides a more accurate model of the physical system.

Q6: I added the inhibitor, but my polarization curve shows an increase in pitting or localized corrosion. Why would an inhibitor make corrosion worse?

A6: This dangerous phenomenon can occur, particularly with anodic or mixed-type inhibitors, if they are under-dosed. [4]At insufficient concentrations, the inhibitor may only partially cover the metal surface. This creates small, unprotected anodic sites surrounded by large protected cathodic areas. The entire corrosion current is then focused on these small anodes, leading to intense localized attack (pitting) that can be more damaging than the uniform corrosion it was meant to prevent. Always ensure you are operating at or above the critical inhibitor concentration.

References

• Vertex AI Search. (2022). Application of electrochemical impedance spectroscopy technology to evaluate passivation performance of film forming and adsorption types corrosion inhibitors.
• OnePetro. (2013). Understanding Factors Affecting Corrosion Inhibitor Performance in Under-Deposit Testing with Sand.
• ResearchGate. (2025). Understanding factors affecting corrosion inhibitor performance in under-deposit testing with sand | Request PDF.
• YouTube. (2026). Corrosion Inhibitor Performance: Efficacy vs. Efficiency.
• SpecialChem. (n.d.).
• OnePetro. (n.d.).
• N/A. (2013). Understanding Factors Affecting Corrosion Inhibitor Performance in Under-Deposit Testing with Sand.
• ResearchGate. (n.d.). Electrochemical Impedance Spectroscopy: A Useful Tool for monitoring the Performance of Corrosion Inhibitors | Request PDF.
• YouTube. (2021).
• AIP Publishing. (n.d.). Electrochemical Impedance Spectroscopy Study on Corrosion Inhibition of Benzyltriethylammonium Chloride.
• YouTube. (2017). Potentiodynamic Polarization Curve Analysis using EC-Lab Software: with system file and excel file.
• Corrosionpedia. (n.d.). Weight Loss Analysis.
• ResearchGate. (n.d.). Weight loss method of corrosion assessment | Request PDF.
• Gamry Instruments. (2019).
• Materials Science. (n.d.). Electrochemical Impedance Spectroscopy (EIS)
• ASTM. (2024).
• BenchChem. (n.d.). Troubleshooting inconsistent results in corrosion inhibition experiments.
• ResearchGate. (n.d.). WEIGHT LOSS MEASUREMENT, CORROSION RATE AND INHIBITION EFFICIENCY | Download Table.
• ACS Publications. (2021). Electrochemical Evaluation of Sustainable Corrosion Inhibitors via Dynamic Electrochemical Impedance Spectroscopy.
• Chemical Science Review and Letters. (n.d.). Weight Loss Studies on the Corrosion Behavior of Some Metals in Various Media.
• OSTI.GOV. (1998).
• N/A. (2025).
• ASM Digital Library. (n.d.). Corrosion Inhibition Problems and Solutions.
• NIST. (n.d.). Furfurylamine, α-benzyl-N-ethyl-tetrahydro-, D-threo-.
• MDPI. (n.d.). Recent Development of Corrosion Inhibitors: Types, Mechanisms, Electrochemical Behavior, Efficiency, and Environmental Impact.
• YouTube. (2019). How corrosion inhibitors protect metal: synthesis in the lab and testing.
• N/A. (n.d.).
• MDPI. (n.d.).
• MDPI. (2022). Synthesis of a Hydroxyl-Containing Corrosion Inhibitor and Its Inhibitory Performance on N80 Steel in Hydrochloric Acid Solution.
• ResearchGate. (2025). Furfuryl alcohol as corrosion inhibitor for N80 steel in hydrochloric acid.
• ResearchGate. (n.d.). Synthesis, Spectral Characterization and biological activity of N-Substituted Derivatives of Tetrahydrofuran-2-ylmethylamine.
• PMC - NIH. (n.d.).
• Chemical Review and Letters. (2024).
• PMC. (n.d.). Synthesis, characterization, and crystal structures of N,N′-bis(2-dialkylaminophenyl)thioureas.

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Effect of concentration and temperature on N-Ethyltetrahydrofurfurylamine inhibition efficiency

This guide serves as a technical resource for researchers, scientists, and drug development professionals investigating the corrosion inhibition properties of N-Ethyltetrahydrofurfurylamine. It provides answers to frequently encountered questions, detailed troubleshooting protocols for common experimental issues, and an in-depth look at the core scientific principles governing its performance. Our goal is to bridge the gap between theoretical knowledge and practical application, ensuring your experiments are both accurate and insightful.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the performance of N-Ethyltetrahydrofurfurylamine as a corrosion inhibitor.

Q1: How does increasing the concentration of N-Ethyltetrahydrofurfurylamine typically affect its inhibition efficiency?

A: Generally, the inhibition efficiency (IE) increases with a higher concentration of N-Ethyltetrahydrofurfurylamine.[1][2][3][4] This is because a greater number of inhibitor molecules are available to adsorb onto the metal surface, leading to more comprehensive surface coverage.[3][5] This adsorbed layer acts as a physical barrier, isolating the metal from the corrosive medium.[1][6][7] However, this effect is not infinite. The efficiency will typically increase until it reaches a plateau, where the metal surface is saturated with the inhibitor. Beyond this optimal concentration, adding more inhibitor yields diminishing returns.[4]

Q2: What is the expected effect of a rise in temperature on the inhibition efficiency of N-Ethyltetrahydrofurfurylamine?

A: The effect of temperature is more complex and provides critical insight into the inhibitor's adsorption mechanism. There are two primary scenarios:

• Decreased Efficiency with Increased Temperature: This is the more common observation for many organic inhibitors.[2][4][6][8][9] It often suggests that the inhibitor adsorbs to the metal surface through a process called physisorption (physical adsorption).[2] As the temperature rises, the kinetic energy of the inhibitor molecules increases, making them more likely to desorb from the surface, thus exposing the metal to the corrosive environment.[9]

• Increased Efficiency with Increased Temperature: In some cases, efficiency may rise with temperature up to a certain point.[10] This typically indicates chemisorption (chemical adsorption), where a stronger, more stable bond is formed between the inhibitor and the metal surface.[9] This process is endothermic and requires activation energy, which is supplied by the increase in temperature.

Q3: My experimental results show inconsistent inhibition efficiency, even at the same concentration and temperature. What are the likely causes?

A: Inconsistency is a common challenge. Key factors to investigate include:

• Metal Surface Preparation: The most critical variable. An incompletely cleaned, non-uniform, or passivated surface will lead to poor and non-reproducible inhibitor adsorption. Ensure a standardized and rigorous cleaning/polishing protocol is followed for every sample.

• Inhibitor Purity and Solution Stability: Verify the purity of your N-Ethyltetrahydrofurfurylamine. Impurities can interfere with the adsorption process. Also, ensure the inhibitor is fully dissolved and stable in the corrosive medium over the duration of the experiment.

• Immersion Time: Inhibition efficiency can change over time. The protective film may take time to form, or it might degrade after prolonged exposure. It is crucial to standardize the immersion time across all experiments.[9]

• Aeration of the Corrosive Medium: The presence and concentration of dissolved oxygen can significantly alter the corrosion process and, consequently, the inhibitor's performance. Maintain consistent aeration conditions for all tests.

Q4: How can I determine if N-Ethyltetrahydrofurfurylamine is a mixed-type, anodic, or cathodic inhibitor?

A: Potentiodynamic polarization is the definitive technique to answer this. By analyzing the Tafel plots, you can observe the effect of the inhibitor on both the anodic (metal dissolution) and cathodic (e.g., hydrogen evolution) reaction rates.[8]

• Mixed-Type Inhibitor: If both the anodic and cathodic currents are suppressed with the addition of the inhibitor, it is classified as a mixed-type inhibitor. This is common for organic inhibitors that block the entire surface.[6][11][12]

• Anodic Inhibitor: If the inhibitor primarily affects the anodic branch of the polarization curve, causing a significant shift in the corrosion potential (Ecorr) to more positive values, it is an anodic inhibitor.

• Cathodic Inhibitor: If the inhibitor predominantly suppresses the cathodic reaction with a major shift in Ecorr to more negative values, it is a cathodic inhibitor.

Section 2: Troubleshooting Guides & In-Depth Analysis

This section provides structured approaches to diagnose and resolve specific experimental issues.

Troubleshooting Scenario 1: Lower-Than-Expected Inhibition Efficiency

You've prepared a 200 ppm solution of N-Ethyltetrahydrofurfurylamine in 1 M HCl, but your weight loss measurements indicate only 40% inhibition efficiency, while literature on similar compounds suggests >80% is achievable.

Possible Cause	Diagnostic Step	Corrective Action & Scientific Rationale
1. Inadequate Surface Preparation	Examine the metal coupon post-experiment under magnification. Look for uneven corrosion patterns or residual scale.	Implement a multi-step cleaning process: degreasing with acetone, acid pickling to remove oxide layers, thorough rinsing with deionized water, and immediate drying. Rationale: A clean, active surface is essential for uniform adsorption of the inhibitor molecules.[1]
2. Inhibitor Solubility/Stability Issues	Prepare a stock solution and observe it over 24 hours. Check for any precipitation or color change, which might indicate degradation or poor solubility.	If solubility is an issue, consider gentle heating or the addition of a co-solvent. If stability is the problem, prepare fresh solutions immediately before each experiment. Rationale: Only dissolved inhibitor molecules are active and can participate in forming the protective surface film.
3. Incorrect Corrosive Medium pH	Measure the pH of your 1 M HCl solution.	Adjust the concentration of the acid to ensure the pH is correct. Rationale: The charge on the metal surface and the protonation state of the N-Ethyltetrahydrofurfurylamine molecule are pH-dependent, directly impacting the electrostatic interactions required for adsorption.
4. Insufficient Immersion Time	Run a time-dependent study, measuring inhibition efficiency at various intervals (e.g., 1, 3, 6, 12, 24 hours).	Determine the time required to reach a stable inhibition efficiency. Use this as your standard immersion time for all subsequent experiments. Rationale: The formation of a stable, protective inhibitor film is not instantaneous and requires an equilibrium to be established.[9]

Troubleshooting Scenario 2: Efficiency Drops Sharply at Moderately High Temperatures

You observe good inhibition at 25°C, but the efficiency plummets when the experiment is run at 55°C.

Possible Cause	Diagnostic Step	Corrective Action & Scientific Rationale
1. Physisorption-Dominated Mechanism	This result is a key piece of data. Calculate thermodynamic parameters of adsorption (see Section 3). A small, negative ∆G°ads (e.g., -20 kJ/mol) and a negative ∆H°ads support physisorption.	This behavior is characteristic of physical adsorption.[2] The inhibitor is effective at lower temperatures but is not suitable for high-temperature applications. Rationale: Physisorption relies on weaker van der Waals forces. Increased thermal energy overcomes these forces, causing the inhibitor to detach from the surface.[9]
2. Inhibitor Decomposition	Perform thermal analysis (e.g., TGA) on the N-Ethyltetrahydrofurfurylamine to determine its decomposition temperature.	If the experimental temperature is near the decomposition point, the inhibitor is breaking down and losing its effective structure. Select a different inhibitor with higher thermal stability for high-temperature applications. Rationale: The molecular structure, with its heteroatoms and electron-rich centers, is critical for inhibition. Thermal degradation destroys this structure.
3. Increased Solubility of Protective Film	Analyze the corrosive medium after the high-temperature experiment for increased concentrations of metal ions and inhibitor.	This is an inherent limitation of some inhibitor films. Rationale: The protective film itself may become more soluble in the corrosive medium at elevated temperatures, leading to its dissolution and a loss of protection.[2]

Section 3: Core Concepts & Mechanisms

Understanding the fundamental principles is key to interpreting your data correctly.

Adsorption Mechanism

The effectiveness of N-Ethyltetrahydrofurfurylamine hinges on its ability to adsorb onto the metal surface. This adsorption is driven by the presence of heteroatoms (Nitrogen and Oxygen) which have lone pairs of electrons, and the overall molecular structure.[6][8] These electrons can be shared with the vacant d-orbitals of the metal atoms, forming a protective coordinate bond.[8] The process can be described by adsorption isotherms, with the Langmuir isotherm being commonly used to model monolayer adsorption on a uniform surface.[4][8][11]

The two main types of adsorption are:

• Physisorption (Physical Adsorption): Involves weak electrostatic forces (van der Waals forces) between the charged metal surface and the charged inhibitor molecule. This process is typically reversible and its effectiveness decreases with increasing temperature.[2]

• Chemisorption (Chemical Adsorption): Involves the formation of stronger, covalent-like bonds through charge sharing or transfer between the inhibitor and the metal surface. This process is often irreversible, more stable, and can sometimes be enhanced by an increase in temperature.[9]

A negative value for the Gibbs free energy of adsorption (ΔG°ads) indicates a spontaneous adsorption process.[13] The magnitude of ΔG°ads can hint at the mechanism: values around -20 kJ/mol or less negative suggest physisorption, while values of -40 kJ/mol or more negative point towards chemisorption.[13]

Visualizing the Adsorption Process

Caption: Conceptual diagram of inhibitor adsorption mechanisms on a metal surface.

Section 4: Key Experimental Protocols

Following standardized protocols is essential for obtaining reliable and comparable data.

Protocol 1: Weight Loss Measurement

This gravimetric method provides a direct measure of metal loss and is excellent for calculating average corrosion rates and inhibition efficiency.

Methodology:

• Sample Preparation: Prepare metal coupons of a known surface area. Polish them with successively finer grades of emery paper, degrease with acetone, rinse with deionized water, and dry thoroughly.

• Initial Weighing: Weigh each coupon precisely using an analytical balance (to 0.1 mg) and record the initial weight (W_initial).

• Immersion: Immerse the coupons in the corrosive medium (e.g., 1 M HCl) with and without various concentrations of N-Ethyltetrahydrofurfurylamine. Ensure the temperature is controlled using a water bath.

• Duration: Keep the coupons immersed for a standardized period (e.g., 6 hours).

• Final Weighing: After immersion, carefully remove the coupons. Clean them with a pickling solution to remove corrosion products, rinse with deionized water and acetone, dry, and re-weigh (W_final).

• Calculation:

  • Corrosion Rate (CR) = (W_initial - W_final) / (Surface Area × Time)

  • Inhibition Efficiency (%IE) = [(CR_blank - CR_inhibitor) / CR_blank] × 100

Protocol 2: Electrochemical Evaluation Workflow

Electrochemical methods like Potentiodynamic Polarization (PDP) and Electrochemical Impedance Spectroscopy (EIS) provide rapid results and mechanistic insights.

Caption: Standard workflow for electrochemical evaluation of corrosion inhibitors.

Data Interpretation:

• From EIS: An increase in the charge transfer resistance (Rct) value in the presence of the inhibitor indicates the formation of a protective film that impedes the corrosion process.[13]

• From PDP: A decrease in the corrosion current density (icorr) signifies a reduction in the corrosion rate.[8] The shift in corrosion potential (Ecorr) helps classify the inhibitor type.

Section 5: References

• Effect inhibitor concentration on inhibition efficiency with various temperatures. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Inhibition efficiency vs. temperature for different concentrations of... (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Al-Baitai, A. Y., & Mahmood, N. A. (2026). A One-pot Reaction Involving Furan Derivatives as Potential Corrosion Inhibitors for Carbon Steel in Acidic Environments. Physical Chemistry Research, 14(1), 159-171.

• Thermodynamic parameters of adsorption for studied inhibitors on mild steel in 15% HCl solution at different temperatures. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• The relationship between the inhibition efficiency and concentration of... (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• The effect of temperature on the inhibition efficiency percentage (%IE) at various inhibitor concentrations. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Nano Biomed Eng - Semantic Scholar. (n.d.). Retrieved January 16, 2026, from [Link]

• Kinetic and thermodynamic parameters for the inhibition of the corrosion of mild steel and aluminum by ethanol extract of Tapinanthus bangwensis leaves. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Effect of Temperature on the Corrosion Inhibition of 4- ethyl-1-(4-oxo-4-phenylbutanoyl)thiosemicarbazide on. (2021). Letters in Applied NanoBioScience, 11(2), 3502-3508.

• Thermodynamic parameters for the adsorption of inhibitor on mild steel in 1 M HCl at 298.15 K. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Study of inhibition efficiency, thermodynamics and kinetics properties of alanine on aluminum corrosion in hydrochloric acid solution. (n.d.). Retrieved January 16, 2026, from [Link]

• Effect of inhibitor concentration on inhibition efficiency of mild steel corrosion in 1M HCl at different temperatures. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Ahmed, A. A., et al. (2021). Effect of the structure, immersion time and temperature on the corrosion inhibition of 4-pyrrol-1-yl-N-(2,5-dimethyl. Protection of Metals and Physical Chemistry of Surfaces, 10(2), 14.

• Wang, L., et al. (2022). Synthesis of a Hydroxyl-Containing Corrosion Inhibitor and Its Inhibitory Performance on N80 Steel in Hydrochloric Acid Solution. MDPI.

• Al-Baghdadi, S. B., et al. (2023). Adsorption Mechanism, Kinetics, Thermodynamics, and Anticorrosion Performance of a New Thiophene Derivative for C-Steel in a 1.0 M HCl: Experimental and Computational Approaches. MDPI.

• Al-Baghdadi, S. B., et al. (2023). Adsorption Mechanism, Kinetics, Thermodynamics, and Anticorrosion Performance of a New Thiophene Derivative for C-Steel in a 1.0 M HCl: Experimental and Computational Approaches. ResearchGate.

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Technical Support Center: Overcoming Solubility Challenges of N-Ethyltetrahydrofurfurylamine

Welcome to the comprehensive technical support guide for N-Ethyltetrahydrofurfurylamine. This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve solubility issues encountered during experimental work. Here, we delve into the fundamental principles governing the solubility of this aliphatic amine and provide practical, step-by-step troubleshooting protocols.

Introduction to N-Ethyltetrahydrofurfurylamine and its Solubility Profile

N-Ethyltetrahydrofurfurylamine is a versatile organic compound featuring a tetrahydrofuran ring and an ethylamine substituent. Its chemical structure, containing both a hydrophobic hydrocarbon backbone and a polar amine group capable of hydrogen bonding, results in a nuanced solubility profile.[1][2] While it exhibits some solubility in water, particularly in comparison to larger, more hydrophobic amines, its miscibility is not infinite and can be significantly influenced by the composition of the application medium.[3][4] Lower aliphatic amines are generally soluble in water due to their ability to form hydrogen bonds.[3] However, as the molecular weight and the size of the hydrocarbon portion of the molecule increase, water solubility tends to decrease.[3]

Understanding the interplay of factors such as pH, temperature, and the presence of other solutes is critical to successfully formulating N-Ethyltetrahydrofurfurylamine in your desired experimental system.

Frequently Asked Questions (FAQs)

Q1: Why is my N-Ethyltetrahydrofurfurylamine not dissolving completely in an aqueous buffer?

A1: The limited solubility of N-Ethyltetrahydrofurfurylamine in aqueous buffers is often linked to the pH of the solution. As an amine, N-Ethyltetrahydrofurfurylamine is a weak base.[2] In solutions with a pH above its pKa, the amine group is predominantly in its neutral, uncharged form, which is less soluble in water. To enhance solubility, the pH of the buffer should be adjusted to be below the pKa of the amine, which protonates the nitrogen atom, forming a more soluble ammonium salt.[5]

Q2: I've adjusted the pH, but I'm still observing precipitation. What else can I do?

A2: If pH adjustment alone is insufficient, several other factors could be at play:

• Concentration: You may be exceeding the intrinsic solubility of the compound at the given temperature and pH.

• Ionic Strength: High concentrations of salts in your buffer can decrease the solubility of organic molecules through the "salting out" effect.

• Temperature: While solubility generally increases with temperature, this is not always the case and should be determined empirically for your specific system.[6]

Q3: Can I use organic solvents to dissolve N-Ethyltetrahydrofurfurylamine?

A3: Yes, N-Ethyltetrahydrofurfurylamine is generally soluble in polar organic solvents.[2] Common choices include ethanol, methanol, and propylene glycol.[7] This strategy, known as co-solvency, involves dissolving the compound in a minimal amount of a water-miscible organic solvent before adding it to the aqueous medium.[5][8] However, be mindful of the potential impact of the organic solvent on your experimental system, including cell viability or assay performance.

Q4: Are there other solubilizing agents I can use?

A4: For particularly challenging formulations, several types of excipients can be employed to enhance solubility:

• Surfactants: These amphiphilic molecules can form micelles that encapsulate hydrophobic compounds, increasing their apparent solubility in aqueous solutions.[9]

• Cyclodextrins: These cyclic oligosaccharides have a hydrophobic inner cavity and a hydrophilic exterior.[10] They can form inclusion complexes with poorly soluble molecules, effectively shielding them from the aqueous environment and increasing their solubility.[10][11]

Q5: How can I assess the stability of my N-Ethyltetrahydrofurfurylamine formulation?

A5: Stability is a critical parameter, as degradation can lead to a loss of efficacy and the formation of potentially interfering byproducts.[12][13] Forced degradation studies, where the formulation is subjected to stress conditions such as heat, light, and extreme pH, can help identify potential degradation pathways.[12] Analytical techniques like HPLC can then be used to develop a stability-indicating method to monitor the concentration of the parent compound and detect any degradation products over time.[14]

Troubleshooting Guides

Problem 1: Precipitation Observed Upon Addition to Aqueous Buffer

This is a common issue arising from the limited aqueous solubility of the neutral form of N-Ethyltetrahydrofurfurylamine.

Logical Troubleshooting Workflow

A troubleshooting workflow for precipitation issues.

Step-by-Step Protocol: pH Adjustment

• Prepare a stock solution: Dissolve a small, known amount of N-Ethyltetrahydrofurfurylamine in deionized water. Note the initial pH.

• Titrate with acid: While stirring, slowly add a dilute acid (e.g., 0.1 M HCl) dropwise.

• Monitor for dissolution: Observe the solution for clarity. The point at which the solution becomes clear indicates the approximate pH required for solubilization at that concentration.

• Buffer selection: Prepare your final experimental buffer at the determined pH or slightly more acidic to ensure complete dissolution.

Problem 2: Phase Separation or Cloudiness in a Mixed-Solvent System

This indicates that the ratio of the organic co-solvent to the aqueous medium is not optimal, leading to immiscibility.

Step-by-Step Protocol: Co-Solvent Optimization

• Select a co-solvent: Choose a water-miscible organic solvent in which N-Ethyltetrahydrofurfurylamine is highly soluble (e.g., ethanol, DMSO).

• Prepare a concentrated stock: Dissolve the required amount of N-Ethyltetrahydrofurfurylamine in the minimum necessary volume of the chosen co-solvent.

• Titrate into aqueous phase: While vortexing or stirring vigorously, slowly add the concentrated stock solution to your aqueous buffer.

• Observe for clarity: If cloudiness or precipitation occurs, you may need to increase the proportion of the co-solvent in the final formulation.

• Systematic screening: To find the optimal ratio, prepare a series of formulations with varying co-solvent concentrations (e.g., 1%, 2%, 5%, 10% v/v) and assess the solubility at your target N-Ethyltetrahydrofurfurylamine concentration.

Co-Solvent	Starting Concentration Range for Screening	Considerations
Ethanol	1-10% (v/v)	Generally well-tolerated in many biological assays.
Propylene Glycol	1-15% (v/v)	Often used in pharmaceutical formulations.
DMSO	0.1-5% (v/v)	Potent solvent, but can have significant effects on cell-based assays.

Problem 3: Long-Term Instability and Degradation

N-Ethyltetrahydrofurfurylamine, like other amines, can be susceptible to oxidative and photolytic degradation.[12]

Strategies for Enhancing Stability

• pH Control: Maintaining an acidic pH where the amine is protonated can improve stability.

• Protection from Light: Store stock solutions and formulations in amber vials or protected from direct light to prevent photodegradation.[15]

• Inert Atmosphere: For highly sensitive applications, preparing and storing solutions under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation.

• Temperature Control: Store solutions at recommended temperatures (typically 2-8°C or frozen) to slow down degradation kinetics.[16]

Visualizing the Stability Workflow

A workflow for assessing and improving formulation stability.

Concluding Remarks

Successfully formulating N-Ethyltetrahydrofurfurylamine requires a systematic approach that considers the physicochemical properties of the compound and the specific requirements of the application medium. By understanding the principles of pH-dependent solubility, co-solvency, and stability, researchers can overcome common challenges and ensure the reliability and reproducibility of their experimental results.

References

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• Vertex AI Search. Advanced Properties of Amines - Chemistry LibreTexts.
• Vertex AI Search. Enhancing solubility and stability of poorly soluble drugs.
• Vertex AI Search. Furfurylamine, α-benzyl-N-ethyl-tetrahydro-, D-threo- - the NIST WebBook.
• Vertex AI Search. Brief Overview of Various Approaches to Enhance Drug Solubility - Longdom Publishing.
• Vertex AI Search. SAFETY DATA SHEET - Thermo Fisher Scientific.
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• Vertex AI Search. Model studies on the stability of folic acid and 5-methyltetrahydrofolic acid degradation during thermal treatment in combination with high hydrostatic pressure - PubMed.
• Vertex AI Search. Futuristic review on progress in force degradation studies and stability indicating assay method for some antiviral drugs - GSC Online Press.

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Preventing degradation of N-Ethyltetrahydrofurfurylamine during storage and use

Welcome to the technical support center for N-Ethyltetrahydrofurfurylamine. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of N-Ethyltetrahydrofurfurylamine throughout its storage and application. As a secondary amine containing a tetrahydrofuran moiety, this compound is susceptible to specific degradation pathways that can compromise experimental outcomes. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address potential stability issues, grounded in established chemical principles.

I. Understanding the Stability of N-Ethyltetrahydrofurfurylamine

N-Ethyltetrahydrofurfurylamine's structure, featuring a secondary amine and an ether linkage within the tetrahydrofuran ring, dictates its reactivity and potential for degradation. The primary drivers of its degradation are exposure to atmospheric oxygen, moisture, light, and elevated temperatures. Understanding these factors is the first step toward prevention.

II. Troubleshooting Guide: Common Degradation Issues

This section addresses specific problems you might encounter, their probable causes, and actionable solutions.

Issue 1: Discoloration of the Amine (Yellowing or Browning)

Q: My previously colorless N-Ethyltetrahydrofurfurylamine has developed a yellow or brown tint. What is the cause, and is it still usable?

A: Discoloration is a common indicator of degradation, primarily through oxidation. The lone pair of electrons on the nitrogen atom makes the amine susceptible to reaction with atmospheric oxygen. This process can be accelerated by exposure to light and elevated temperatures.

• Causality: The initial step in the oxidative degradation of secondary amines often involves the formation of radical intermediates.[1] These radicals can then undergo a series of reactions, including coupling and polymerization, to form colored impurities. The presence of even trace amounts of metal ions can catalyze this oxidation.

• Is it Usable?: The usability of the discolored amine depends on the specific requirements of your experiment. For applications sensitive to impurities, such as pharmaceutical synthesis or kinetic studies, using a discolored reagent is not recommended. The impurities could potentially interfere with your reaction or lead to the formation of undesired side products. For less sensitive applications, its use may be acceptable, but it is crucial to first assess the purity, for instance by gas chromatography.

• Preventative Measures & Solutions:

  • Inert Atmosphere: Always store and handle N-Ethyltetrahydrofurfurylamine under an inert atmosphere, such as nitrogen or argon.[2] This minimizes its exposure to oxygen.

  • Purging: Before use, gently bubble nitrogen or argon gas through the liquid amine for several minutes to remove any dissolved oxygen.

  • Purification: If the amine is only slightly discolored, it may be possible to purify it by distillation under reduced pressure. However, care must be taken as heating can also promote degradation.

Issue 2: Changes in pH and Formation of Precipitates

Q: I've noticed a change in the pH of my N-Ethyltetrahydrofurfurylamine solution and the formation of a precipitate. What's happening?

A: This is often a sign of degradation due to a combination of oxidation and hydrolysis.

• Causality:

  • Oxidative Degradation: As mentioned, oxidation can lead to a variety of degradation products. Some of these products, such as carboxylic acids formed from the cleavage of the tetrahydrofuran ring or the ethyl group, can alter the pH of the solution.

  • Hydrolysis: While amines are generally stable to hydrolysis, the ether linkage in the tetrahydrofuran ring can be susceptible to cleavage under acidic conditions, which might be created by acidic degradation products or contaminants. This can lead to the formation of ring-opened products.

  • Reaction with Carbon Dioxide: Amines can react with carbon dioxide from the air to form carbamates, which may precipitate if their solubility in the amine is low.

• Preventative Measures & Solutions:

  • Moisture Control: Use anhydrous handling techniques. Store the amine over a suitable drying agent if necessary and ensure all glassware is thoroughly dried before use.

  • Inert Atmosphere: Storing under an inert atmosphere will also prevent contact with atmospheric CO2.

  • Solvent Choice: When preparing solutions, use dry, deoxygenated solvents.

Issue 3: Inconsistent Experimental Results

Q: My reactions using N-Ethyltetrahydrofurfurylamine are giving inconsistent yields and unexpected side products. Could this be due to degradation?

A: Absolutely. The presence of degradation products can significantly impact your reactions.

• Causality:

  • Reduced Purity: Degradation reduces the concentration of the active amine, leading to lower than expected reaction rates or yields.

  • Side Reactions: Degradation products can be reactive themselves. For example, aldehydes or ketones formed from oxidation can participate in side reactions with your other reagents.

  • Catalyst Poisoning: If you are using a catalyst, degradation products can act as catalyst poisons, reducing its efficiency.

• Preventative Measures & Solutions:

  • Purity Verification: Before use, especially for sensitive applications, verify the purity of your N-Ethyltetrahydrofurfurylamine using an appropriate analytical technique such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

  • Fresh Reagent: Use freshly opened or purified N-Ethyltetrahydrofurfurylamine for critical experiments.

  • Forced Degradation Studies: To understand potential interferences, you can perform forced degradation studies on the amine and analyze the degradation products.[3][4][5] This can help in identifying potential issues in your specific application.

III. Frequently Asked Questions (FAQs)

Storage

• Q1: What are the ideal storage conditions for N-Ethyltetrahydrofurfurylamine?

  • A1: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[2][6] The container should be purged with and stored under an inert gas like nitrogen or argon to prevent oxidation.[2] Protect from direct sunlight. Refrigeration at 2-8°C is recommended for long-term storage.[1][7][8]

• Q2: Can I store N-Ethyltetrahydrofurfurylamine in a clear glass bottle?

  • A2: It is highly recommended to store it in an amber or opaque bottle to protect it from light, which can accelerate degradation.[3][9]

• Q3: Is it necessary to use a septa-sealed bottle for storage?

  • A3: Yes, for long-term storage and to maintain an inert atmosphere, a bottle with a secure, airtight septum is ideal. This allows you to withdraw the amine using a syringe without introducing air and moisture.

Handling

• Q4: What precautions should I take when handling N-Ethyltetrahydrofurfurylamine?

  • A4: Always handle this compound in a well-ventilated area or a fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[2][10] Avoid inhalation of vapors.

• Q5: How should I properly dispense N-Ethyltetrahydrofurfurylamine from a storage container?

  • A5: To minimize exposure to air and moisture, it is best to use a syringe to withdraw the liquid through a septum. If you need to pour it, do so under a gentle stream of an inert gas.

Degradation Pathways

• Q6: What are the primary chemical reactions that cause the degradation of N-Ethyltetrahydrofurfurylamine?

  • A6: The main degradation pathways are:

    • Oxidation: The secondary amine is susceptible to oxidation, which can lead to the formation of N-oxides, imines, and eventually cleavage of the C-N bond. The tetrahydrofuran ring can also be oxidized.

    • N-Dealkylation: The ethyl group can be cleaved from the nitrogen atom, leading to the formation of tetrahydrofurfurylamine.[2][11]

    • Photodegradation: Exposure to UV light can provide the energy to initiate radical reactions, leading to a variety of degradation products.[12]

    • Thermal Decomposition: At elevated temperatures, the molecule can undergo decomposition, potentially leading to fragmentation of the tetrahydrofuran ring and the ethyl group.[13][14]

IV. Visualization of Degradation & Prevention

Potential Degradation Pathways

Caption: Key factors leading to the degradation of N-Ethyltetrahydrofurfurylamine.

Recommended Handling Workflow

Caption: Recommended workflow for handling N-Ethyltetrahydrofurfurylamine.

V. Analytical Protocols for Quality Control

To ensure the integrity of your N-Ethyltetrahydrofurfurylamine, periodic quality control is recommended.

Table 1: Recommended Analytical Techniques for Purity Assessment

Analytical Technique	Purpose	Sample Preparation	Key Parameters to Monitor
Gas Chromatography-Mass Spectrometry (GC-MS)	Identification and quantification of volatile impurities and degradation products.	Dilute a small sample in a suitable anhydrous solvent (e.g., dichloromethane).	Appearance of new peaks, changes in the relative peak area of the main compound.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural confirmation and detection of impurities.	Dissolve a small sample in a deuterated solvent (e.g., CDCl3).	Presence of unexpected signals, changes in integration values.
Karl Fischer Titration	Quantification of water content.	Direct titration of the amine.	Water content should be minimal, ideally <0.1%.

Protocol 1: GC-MS for Impurity Profiling

• Sample Preparation: Prepare a 1 mg/mL solution of N-Ethyltetrahydrofurfurylamine in anhydrous dichloromethane.

• Instrumentation: Use a GC-MS system with a standard non-polar column (e.g., DB-5ms).

• GC Conditions:

  • Injector Temperature: 250°C

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 500.

• Analysis: Compare the resulting chromatogram and mass spectra to a reference sample of high-purity N-Ethyltetrahydrofurfurylamine. The presence of additional peaks indicates impurities or degradation products.

VI. References

• Vertex AI Search. (n.d.). STABILITY AND SHELF LIFE. Retrieved January 16, 2026, from

• ResearchGate. (2025). Effect of Temperature and Initial Moisture Content on the Chemical Stability and Color Change of Various Forms of Vitamin C | Request PDF. Retrieved January 16, 2026, from

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET. Retrieved January 16, 2026, from

• PubMed. (2021). Phenylurea herbicide degradation and N-nitrosodimethylamine formation under various oxidation conditions: Relationships and transformation pathways. Retrieved January 16, 2026, from

• ResearchGate. (2025). Analytical methodologies for discovering and profiling degradation-related impurities | Request PDF. Retrieved January 16, 2026, from

• PubMed. (n.d.). Preparation and purification of L-(+/-)-5-formyl-5,6,7,8-tetrahydrofolic acid. Retrieved January 16, 2026, from

• CONICET. (n.d.). Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques. Retrieved January 16, 2026, from

• ResolveMass Laboratories Inc. (2025). Nitrosamine Degradation Pathways. Retrieved January 16, 2026, from

• Fisher Scientific. (2021). SAFETY DATA SHEET. Retrieved January 16, 2026, from

• Centers for Disease Control and Prevention. (2024). Chapter 5: Vaccine Storage and Handling | Pink Book. Retrieved January 16, 2026, from

• PubMed Central. (n.d.). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Retrieved January 16, 2026, from

• Oxford Academic. (2024). relationship between oxidative degradation and ammonia emission of carbon capture amines based on their chemical structures | Clean Energy. Retrieved January 16, 2026, from

• Research Journal of Pharmacy and Technology. (n.d.). Significance of Stability Studies on Degradation Product. Retrieved January 16, 2026, from

• ACS Publications. (2024). Photodegradation Pathways of Aliphatic Polyamide through Conical Intersection between Ground and Excited States | The Journal of Physical Chemistry A. Retrieved January 16, 2026, from

• Government of Alberta. (n.d.). Appendix A2- Pfizer Comirnaty® 12+ years COVID-19 Vaccine Storage & Handling Summary Table. Retrieved January 16, 2026, from

• State of Michigan. (2023). Vaccine Storage and Handling Table (Post on Your Storage Units). Retrieved January 16, 2026, from

• NIH. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. Retrieved January 16, 2026, from

• WRHA Professionals. (n.d.). Competency #7: Storage and Handling of Immunization Agents. Retrieved January 16, 2026, from

• ResearchGate. (2023). (PDF) Forced degradation studies and development of RP-HPLC method for related substances of Tenofovir alafenamide in tablet dosage form. Retrieved January 16, 2026, from

• PennAKem. (n.d.). THFA® Tetrahydrofurfuryl Alcohol - SAFETY DATA SHEET. Retrieved January 16, 2026, from

• AIChE. (n.d.). (124f) Kinetic Study of Thermal Decomposition of N,N-Diethylhydroxylamine (DEHA) in Steam Crackers | AIChE - Proceedings. Retrieved January 16, 2026, from

• European Medicines Agency. (2025). ICH Q1 Guideline on stability testing of drug substances and drug products_Step 2b. Retrieved January 16, 2026, from

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• 2. researchgate.net [researchgate.net]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ajrconline.org [ajrconline.org]
• 5. biopharminternational.com [biopharminternational.com]
• 6. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
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• 13. Study on the thermal decomposition kinetics of DNTF | E3S Web of Conferences [e3s-conferences.org]
• 14. (124f) Kinetic Study of Thermal Decomposition of N,N-Diethylhydroxylamine (DEHA) in Steam Crackers | AIChE [proceedings.aiche.org]

Technical Support Center: Mitigating Interference in the Analytical Quantification of N-Ethyltetrahydrofurfurylamine

Welcome to the technical support center for the analytical quantification of N-Ethyltetrahydrofurfurylamine (ETHFA). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common challenges encountered during the analysis of this secondary amine. As Senior Application Scientists, we have structured this guide to not only offer solutions but also to explain the underlying principles, ensuring robust and reliable method development.

Introduction: The Challenge of Quantifying N-Ethyltetrahydrofurfurylamine

N-Ethyltetrahydrofurfurylamine (ETHFA) is a secondary amine whose chemical properties can present challenges for precise and accurate quantification. Its polarity, basicity, and potential for hydrogen bonding can lead to poor chromatographic peak shape, while its presence in complex biological or pharmaceutical matrices can result in significant interference.[1] This guide provides a systematic approach to identifying and mitigating these issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues in a question-and-answer format, providing both the "why" and the "how" for effective troubleshooting.

Question 1: I'm observing poor chromatographic peak shape (tailing, broadening) for ETHFA. What's causing this and how can I fix it?

Answer: Poor peak shape is a common issue when analyzing amines and typically stems from undesirable secondary interactions between the analyte and the analytical system.

For Gas Chromatography (GC) Users:

• Primary Cause: The polar amine group of ETHFA can interact with active sites (e.g., free silanol groups) on the surface of the GC inlet liner and column. This adsorption leads to peak tailing and reduced response.[1]

• Troubleshooting Steps:

  • Derivatization: This is often the most effective solution. By converting the polar amine into a less polar, more volatile derivative, you minimize surface interactions. Acylation and silylation are common approaches.[2][3]

  • Use Deactivated Consumables: Ensure you are using a deactivated inlet liner and a high-quality, low-bleed GC column designed for amine analysis.

  • Column Choice: A column with a slightly basic character can help to shield the active sites and improve peak shape for basic compounds like ETHFA.

For Liquid Chromatography (LC) Users:

• Primary Cause: In reversed-phase LC, secondary ionic interactions between the protonated amine and residual, negatively charged silanol groups on the silica-based stationary phase are a frequent cause of peak tailing.[4]

• Troubleshooting Steps:

  • Mobile Phase pH Control: The pH of your mobile phase is critical.

    • Low pH (e.g., pH 2-4): At a low pH, both ETHFA (as a protonated amine) and the residual silanols are fully protonated, which can reduce but not always eliminate tailing. Adding a small amount of a competing amine (e.g., triethylamine) to the mobile phase can help to saturate the active sites.

    • High pH (e.g., pH 9-11): At a high pH, ETHFA will be in its neutral form, significantly reducing ionic interactions with the stationary phase. This often yields the best peak shape but requires a pH-tolerant column (e.g., a hybrid silica or polymeric column).[4]

  • Column Technology: Utilize columns with advanced end-capping to shield residual silanols or consider alternative stationary phases like pentafluorophenyl (PFP) which can offer different selectivity for amines.[5]

Troubleshooting Workflow for Poor Peak Shape

Caption: Decision tree for troubleshooting poor peak shape.

Question 2: My assay sensitivity is too low. How can I get a better signal for ETHFA?

Answer: Low sensitivity can be due to poor chromatographic performance, inefficient detection, or signal suppression from the sample matrix.

• For GC Analysis:

  • Derivatization: As mentioned for peak shape, derivatization also increases volatility, leading to sharper peaks and thus higher signal intensity (peak height).[2] For electron capture detection (ECD), using a halogenated derivatizing reagent can dramatically increase sensitivity.[6]

  • Detector Choice: A Nitrogen-Phosphorus Detector (NPD) is highly selective and sensitive for nitrogen-containing compounds like ETHFA and can be a significant improvement over a standard Flame Ionization Detector (FID).

• For LC-UV Analysis:

  • Limitation: ETHFA lacks a strong chromophore, making UV detection inherently insensitive.

  • Solution: Derivatize ETHFA with a reagent that attaches a UV-active or fluorescent tag to the molecule.

• For LC-MS/MS Analysis:

  • Primary Cause: The most common cause of low sensitivity in LC-MS/MS is ion suppression .[7][8] This occurs when co-eluting components from the sample matrix interfere with the ionization of ETHFA in the mass spectrometer's source, reducing its signal.[9]

  • Solution:

    • Improve Sample Cleanup: Enhance your sample preparation to remove interfering matrix components. Transitioning from a simple protein precipitation to Liquid-Liquid Extraction (LLE) or, more effectively, Solid-Phase Extraction (SPE) can significantly reduce matrix effects.

    • Optimize Chromatography: Adjust your LC gradient to chromatographically separate ETHFA from the regions of ion suppression.

    • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the gold standard for correcting matrix effects. It co-elutes with ETHFA and experiences the same degree of ion suppression, allowing for accurate quantification by normalizing the signal.[7]

Question 3: I suspect matrix effects are compromising my LC-MS/MS data. How can I confirm this and what is the best way to mitigate it?

Answer: Matrix effects are a critical consideration in bioanalysis and can cause either ion suppression or enhancement, leading to inaccurate results.[7][10]

Step 1: Identifying Matrix Effects

A post-column infusion experiment is a definitive way to identify matrix effects.

• A solution of ETHFA is continuously infused into the LC flow after the analytical column but before the MS source.

• A blank, extracted matrix sample is then injected onto the column.

• As the matrix components elute, any dip or rise in the constant ETHFA signal indicates a region of ion suppression or enhancement, respectively. If the retention time of ETHFA falls within one of these regions, your quantification is likely affected.

Step 2: Mitigating Matrix Effects

The strategy for mitigation follows a logical progression from sample preparation to data analysis.

Workflow for Mitigating Matrix Effects in LC-MS/MS

Caption: Workflow for identifying and mitigating matrix effects.

Experimental Protocols & Data

Protocol 1: Derivatization of ETHFA for GC Analysis using Propyl Chloroformate

This protocol describes an acylation reaction that forms a carbamate derivative, which is more volatile and exhibits better chromatographic behavior than the free amine.[6]

Reagents:

• Propyl chloroformate

• Acetonitrile (aprotic, water-miscible)

• Sodium borate buffer (pH 9.0-10.0)

• Hexane (for extraction)

Procedure:

• Prepare a solution of the propyl chloroformate derivatizing agent in acetonitrile.

• In a reaction vial, combine the aqueous sample containing ETHFA with an equal volume of the sodium borate buffer.

• Add an equal volume of the propyl chloroformate solution to the buffered sample.

• Cap the vial and vortex vigorously for 1-5 minutes at room temperature to complete the reaction.[6]

• Add hexane to the vial to perform a liquid-liquid extraction of the newly formed, less polar derivative.

• Vortex again, then allow the layers to separate.

• Carefully collect the upper hexane layer, which contains the derivatized ETHFA, for GC injection.

Table 1: Comparison of Derivatization Reagents for Secondary Amines

Reagent Type	Example Reagent	Target Functional Group	Derivative Formed	Key Advantages	Considerations
Silylation	BSTFA, TMCS	Active Hydrogens (on Amine)	Silyl derivative	Forms volatile and thermally stable products.[3]	Reagents are highly sensitive to moisture; requires anhydrous conditions.[2]
Acylation	Propyl Chloroformate	Primary & Secondary Amines	Carbamate	Reaction can be performed in aqueous solutions; good for biological samples.[2][6]	Requires extraction step to isolate the derivative.
Acylation	Pentafluorobenzoyl Chloride (PFBOC)	Primary & Secondary Amines	Acyl derivative	Creates derivatives with high sensitivity for Electron Capture Detection (ECD).[2]	Can produce byproducts if not optimized.

Protocol 2: General LC-MS/MS Method for ETHFA Quantification

This protocol provides a starting point for developing a robust LC-MS/MS method.

Chromatographic Conditions:

Parameter	Recommended Condition	Rationale
Column	C18 or PFP, 2.1 x 50 mm, <3 µm	C18 is a good starting point; PFP offers alternative selectivity for amines.[5]
Mobile Phase A	0.1% Formic Acid in Water	Provides protons to ensure ETHFA is ionized for good retention and ESI+ response.[11]
Mobile Phase B	0.1% Formic Acid in Methanol or Acetonitrile	Standard organic solvents for reversed-phase.
Flow Rate	0.3 - 0.5 mL/min	Typical for analytical scale columns.
Gradient	5% B to 95% B over 5-10 minutes	A generic starting gradient; must be optimized to separate ETHFA from matrix interferences.
Column Temp	40 °C	Can improve peak shape and reduce viscosity.
Injection Vol	5 - 10 µL	Standard injection volume.

Mass Spectrometry Conditions (Triple Quadrupole):

Parameter	Recommended Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Monitoring Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be optimized by infusing ETHFA standard
Source Parameters	Instrument-specific

References

• International Journal of MediPharm Research. (n.d.). Review Article on Matrix Effect in Bioanalytical Method Development. Retrieved from [Link]

• Phenomenex. (n.d.). More Derivatizing Reagents for GC – The Buffers Strike Back. Retrieved from [Link]

• ResearchGate. (n.d.). 2.1.2. Gas chromatography of amines as various derivatives | Request PDF. Retrieved from [Link]

• PubMed. (1996). Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Derivatization. Retrieved from [Link]

• AACC. (n.d.). What does the term matrix effect refer to in bioanalytical (biochemical analysis) validation? Retrieved from [Link]

• PubMed. (2023). Matrix effect in bioanalytical assay development using supercritical fluid chromatography-mass spectrometry. Retrieved from [Link]

• Bioanalysis Zone. (n.d.). How Important Is The Matrix Effect in Analyzing Bioprocess Samples? Retrieved from [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (n.d.). matrix-effect-in-bioanalysis-an-overview.pdf. Retrieved from [Link]

• Waters Corporation. (n.d.). Effect of pH on LC-MS Analysis of Amines. Retrieved from [Link]

• AACC. (2017). Interference Testing and Mitigation in LC-MS/MS Assays. Retrieved from [Link]

• Agilent. (n.d.). Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. Retrieved from [Link]

• NIST. (n.d.). Furfurylamine, α-benzyl-N-ethyl-tetrahydro-, D-threo-. Retrieved from [Link]

• Separation Science. (n.d.). Overcoming Matrix Interference in LC-MS/MS. Retrieved from [Link]

• Agilent. (n.d.). Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. Retrieved from [Link]

• Agilent. (n.d.). Analysis of the Release of N‑Nitrosamines from Rubber Teats and Soothers Using the Agilent 8890 Gas Chromatography System and 8255 Nitrogen Chemiluminescence Detector. Retrieved from [Link]

• PubMed. (n.d.). Application of ethyl chloroformate derivatization for gas chromatography-mass spectrometry based metabonomic profiling. Retrieved from [Link]

• MDPI. (n.d.). Simultaneous Determination and Quantification of NineNitrosamine Impurities in Semi-Solid Forms Using a GC–MS/MS Method. Retrieved from [Link]

• ResearchGate. (n.d.). A Broadly Accessible Liquid Chromatography Method for Quantification of Six Nitrosamine Compounds and N,N-Dimethylformamide in Metformin Drug Products Using High Resolution Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Development of an Analytical Method for Quantifying Nitrosamine Impurities in Metformin Using Liquid Chromatography-Mass Spectrometry. Retrieved from [Link]

• PubMed. (2006). Analysis of 5-hydroxymethylfurfural in Foods by Gas Chromatography-Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Development of an analytical method for the determination and quantification of n-nitrosodimethylamine in olmesartan by HPLC-MS/MS | Request PDF. Retrieved from [Link]

• NIST. (n.d.). Tetrahydrofuran. Retrieved from [Link]

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Technical Support Center: Enhancing Epoxy Network Cross-linking with N-Ethyltetrahydrofurfurylamine

To our valued researchers, scientists, and drug development professionals,

This technical support guide is intended to provide in-depth information on the use of N-Ethyltetrahydrofurfurylamine as a curing agent to enhance the cross-linking density of epoxy networks. However, after a comprehensive review of available technical literature, it has become apparent that specific data and established protocols for N-Ethyltetrahydrofurfurylamine in this application are not widely published.

Therefore, this guide will provide a foundational understanding of amine curing agents for epoxy resins, drawing parallels where theoretically possible to the expected behavior of N-Ethyltetrahydrofurfurylamine. We will address common questions and potential troubleshooting scenarios based on the principles of epoxy-amine chemistry. It is crucial to note that the information provided here is based on general knowledge of amine hardeners and should be adapted with caution and validated experimentally for your specific application.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the expected mechanism of action for N-Ethyltetrahydrofurfurylamine in curing epoxy resins?

N-Ethyltetrahydrofurfurylamine is a secondary amine. The curing of epoxy resins with amine hardeners proceeds through a nucleophilic addition reaction.[1] The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbon of the epoxy ring, leading to ring-opening and the formation of a hydroxyl group and a new covalent bond between the nitrogen and the carbon.[1] As a secondary amine, N-Ethyltetrahydrofurfurylamine has one active hydrogen atom available for reaction with an epoxy group, forming a tertiary amine.[1] This reaction contributes to the extension of the polymer chains and the formation of a cross-linked network.

Q2: How does the structure of N-Ethyltetrahydrofurfurylamine potentially influence the cross-linking density?

The structure of the amine curing agent plays a significant role in the final properties of the cured epoxy network. The ethyl group on the nitrogen and the tetrahydrofurfuryl ring will become part of the polymer backbone. The flexibility and steric hindrance of the tetrahydrofurfuryl group may influence the mobility of the polymer chains and the ultimate cross-linking density. A higher concentration of reactive sites (amine hydrogens) per unit weight of the hardener generally leads to a higher potential cross-linking density.[3]

Q3: What is the Amine Hydrogen Equivalent Weight (AHEW) and why is it important?

The Amine Hydrogen Equivalent Weight (AHEW) is a critical parameter for formulating two-component epoxy systems. It is defined as the weight of the curing agent (in grams) that contains one equivalent of active amine hydrogens.[4][5][6] To achieve optimal properties, the epoxy resin and the amine hardener are typically mixed in stoichiometric or near-stoichiometric ratios. This ensures that there is a sufficient number of amine hydrogens to react with the epoxy groups, leading to a well-cured and highly cross-linked network.[1] Without a published AHEW for N-Ethyltetrahydrofurfurylamine, it must be determined experimentally, for example, through titration.[5][7]

Q4: What are the potential advantages of using a secondary amine like N-Ethyltetrahydrofurfurylamine compared to primary amines?

Secondary amines generally have lower reactivity than primary amines. This can result in a longer pot life and a more controlled curing process, which can be advantageous in certain applications.[1] However, since secondary amines have only one active hydrogen, they act as chain extenders rather than creating the same degree of branching as primary amines, which have two active hydrogens.[1]

Troubleshooting Guide

Below are common issues encountered during the curing of epoxy resins with amine hardeners, along with potential causes and solutions. These are general guidelines and may need to be adapted for your specific system.

Issue	Potential Causes	Troubleshooting Steps
Incomplete Curing or Tacky Surface	1. Incorrect Mix Ratio: Off-stoichiometric mixing (incorrect AHEW).2. Low Curing Temperature: Insufficient thermal energy to complete the reaction.3. Moisture Contamination: Atmospheric moisture can react with the amine hardener.	1. Verify Stoichiometry: Determine the AHEW of N-Ethyltetrahydrofurfurylamine experimentally and adjust the mix ratio accordingly.2. Increase Curing Temperature: Apply a post-curing step at an elevated temperature to drive the reaction to completion.3. Control Environment: Work in a controlled environment with low humidity. Ensure all equipment is dry.
Brittle Cured Product	1. Excessive Cross-linking: While the goal is to enhance cross-linking, an overly dense network can lead to brittleness.	1. Adjust Stoichiometry: Experiment with slightly off-stoichiometric ratios (e.g., a slight excess of epoxy) to reduce the cross-link density.2. Incorporate a Flexibilizer: Add a flexible epoxy resin or a plasticizer to the formulation.
Yellowing or Discoloration	1. Oxidation: Amine compounds can be susceptible to oxidation, especially at elevated temperatures.2. Side Reactions: Unwanted side reactions can lead to colored byproducts.	1. Use an Inert Atmosphere: Cure the epoxy in a nitrogen or argon atmosphere to minimize oxidation.2. Optimize Curing Profile: Avoid excessively high curing temperatures or prolonged curing times.
Poor Adhesion to Substrate	1. Surface Contamination: The substrate surface may have contaminants (oils, dust, etc.).2. Incomplete Wetting: The viscosity of the epoxy-amine mixture may be too high to properly wet the substrate.	1. Thoroughly Clean Substrate: Use appropriate solvents and cleaning methods to prepare the substrate surface.2. Reduce Viscosity: Gently warm the resin and hardener before mixing or add a suitable reactive diluent.

Experimental Protocols

1. Determination of Amine Hydrogen Equivalent Weight (AHEW)

A standard method for determining the AHEW is through potentiometric titration.[5]

• Materials: N-Ethyltetrahydrofurfurylamine, standardized hydrochloric acid (HCl) solution, appropriate solvent (e.g., isopropanol).

• Procedure:

  • Accurately weigh a sample of N-Ethyltetrahydrofurfurylamine.

  • Dissolve the sample in the chosen solvent.

  • Titrate the solution with the standardized HCl solution using a pH meter to monitor the equivalence point.

  • Calculate the amine value and subsequently the AHEW based on the volume of HCl required to neutralize the amine.[7]

2. Sample Preparation and Curing

• Materials: Epoxy resin (e.g., Diglycidyl ether of bisphenol A - DGEBA), N-Ethyltetrahydrofurfurylamine, mixing containers, vacuum desiccator.

• Procedure:

  • Calculate the required amounts of epoxy resin and N-Ethyltetrahydrofurfurylamine based on the epoxy equivalent weight (EEW) of the resin and the experimentally determined AHEW of the amine.

  • Preheat the epoxy resin and amine hardener separately to reduce viscosity if necessary.

  • Thoroughly mix the two components for a specified time until a homogeneous mixture is obtained.

  • Degas the mixture in a vacuum desiccator to remove any entrapped air bubbles.

  • Pour the mixture into molds or apply to the substrate.

  • Cure the samples according to a defined temperature and time profile. A stepwise curing schedule is often beneficial.

3. Characterization of Cross-linking Density

The cross-linking density of the cured epoxy network can be assessed using various techniques:

• Dynamic Mechanical Analysis (DMA): The storage modulus in the rubbery plateau region is proportional to the cross-linking density.[3]

• Swell Test: By immersing a cured sample in a suitable solvent, the degree of swelling can be related to the cross-linking density.

• Differential Scanning Calorimetry (DSC): The glass transition temperature (Tg) is often correlated with the degree of cure and cross-linking density.[8]

Visualizing the Curing Process

Diagram 1: Epoxy-Amine Reaction

The following diagram illustrates the fundamental reaction between an epoxy group and a secondary amine like N-Ethyltetrahydrofurfurylamine.

Caption: Decision tree for troubleshooting incomplete epoxy curing.

References

• The Royal Society of Chemistry. (n.d.). Supporting information.
• Three Bond. (1990, December 20). Curing Agents for Epoxy Resin. Three Bond Technical News.
• Evonik. (n.d.). Epoxy Curing Agents.
• Google Patents. (n.d.). EP2125920A1 - High functionality amine compounds and uses therefor.
• ResearchGate. (n.d.). Determination of the amine hydrogen equivalent weight for the system....
• MDPI. (n.d.).
• Evonik. (n.d.). Epoxy Curing Agents Product Guide.
• PubMed Central. (n.d.). Influence of crosslinking density on the mechanical and thermal properties of plant oil-based epoxy resin.
• PubMed. (2012). Analogues of the Epoxy Resin Monomer Diglycidyl Ether of Bisphenol F: Effects on Contact Allergenic Potency and Cytotoxicity.
• ResearchGate. (n.d.). Synthesis of polyfunctional amines as curing agents and its effect on mechanical property of epoxy polymers.
• Farnell. (n.d.).
• ResearchGate. (n.d.). Enhancement of Crosslink Density, Glass Transition Temperature, and Strength of Epoxy Resin by Using Functionalized Graphene Oxide Co-curing Agents.
• Epoxy Chemicals Inc. (n.d.). Custom Epoxy Curing Agents.
• ResearchGate. (n.d.). Molecular Dynamics Study to Predict Thermo-Mechanical Properties of DGEBF/DETDA Epoxy as a Function of Crosslinking Density.
• ResearchGate. (n.d.).
• Stobec. (n.d.). D.E.H.™ 24 Epoxy Curing Agent.
• eCommons. (n.d.). Synthesis of a Phosphorus-Based Epoxy Reactive Flame Retardant Analog to Diglycidyl Ether of Bisphenol A (DGEBA) and Its Behavior.
• MDPI. (2023). Bisphenol A Diglycidyl Ether-Primary Amine Cooligomer-poly(ε-caprolactone)
• Olin. (n.d.). NORTH AMERICA EPOXY RESINS.
• PubMed. (n.d.). Occupational contact urticaria from diglycidyl ether of bisphenol A epoxy resin.
• ResearchGate. (2021). Curing reaction between DGEBA (Diglycidyl ether of bisphenol-A) and amine.
• Peninsula Polymers. (n.d.).
• New Mexico Tech. (n.d.). DOW Epoxy Resins.

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• 4. EP2125920A1 - High functionality amine compounds and uses therefor - Google Patents [patents.google.com]
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• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative study of N-Ethyltetrahydrofurfurylamine with other amine corrosion inhibitors

Abstract

This guide provides a detailed comparative study of N-Ethyltetrahydrofurfurylamine (NETFA) against other prevalent amine-based corrosion inhibitors. Amine inhibitors are critical in industrial applications for mitigating the degradation of metallic assets in corrosive environments, particularly in the oil and gas, water treatment, and chemical processing industries. This document delves into the mechanisms of action, presents standardized experimental protocols for performance evaluation, and analyzes comparative data to provide researchers and drug development professionals with a comprehensive understanding of NETFA's relative efficacy and application profile.

Introduction: The Role of Amine Inhibitors in Corrosion Control

Corrosion is an electrochemical process that causes the deterioration of metals, leading to significant economic losses and safety hazards.[1] The use of organic corrosion inhibitors is a primary strategy for mitigating this damage.[2][3] Among these, amine-based compounds are extensively used due to their ability to form protective films on metal surfaces and neutralize acidic corrosive agents.[4][5]

These inhibitors function through the adsorption of the amine molecules onto the metal surface.[2] The nitrogen atom in the amine group, along with other heteroatoms like oxygen, possesses lone pairs of electrons that facilitate bonding with the vacant d-orbitals of metal atoms, forming a protective barrier.[6][7] This barrier isolates the metal from the corrosive environment.

N-Ethyltetrahydrofurfurylamine (NETFA) is a heterocyclic amine that incorporates both a nitrogen atom within its ethylamine group and an oxygen atom in its tetrahydrofuran ring. This dual-heteroatom structure suggests a potent mechanism for surface adsorption and film formation, making it a compelling candidate for in-depth study against more traditional amine inhibitors such as Morpholine, Cyclohexylamine, and Diethylamine (DEA).

Mechanism of Action: How Amine Inhibitors Protect Metals

The efficacy of an amine inhibitor is fundamentally linked to its molecular structure and its ability to adsorb onto a metal surface. This adsorption can occur through two primary mechanisms:

• Physisorption: This involves electrostatic forces between the charged metal surface and charged inhibitor molecules. It is generally a weaker form of adsorption.

• Chemisorption: This involves the sharing of electrons or charge transfer from the inhibitor molecules to the metal surface, forming a coordinate-type bond.[8] This is a stronger, more stable form of adsorption and is often associated with higher inhibition efficiency.[7]

The presence of heteroatoms (N, O, S, P) and π-electrons in aromatic rings enhances the electron density of a molecule, making it a more effective electron donor and thus promoting strong chemisorption.[2][3][7] The general order of inhibition effectiveness for heteroatoms is P > S > N > O.[2][3]

In the case of NETFA, the nitrogen atom of the amine group serves as a primary active center for adsorption. Furthermore, the oxygen atom within the tetrahydrofuran ring provides a secondary site for interaction with the metal surface. This structure allows the molecule to anchor firmly, with the hydrophobic alkyl and cyclic parts extending away from the surface to form a dense, water-repellent film. This film acts as a physical barrier, hindering the diffusion of corrosive species (like H⁺, Cl⁻, and O₂) to the metal. Additionally, amines can neutralize acidic gases like CO₂ and H₂S, increasing the pH of the local environment and reducing its corrosivity.[4][9]

Standardized Protocols for Inhibitor Evaluation

To objectively compare corrosion inhibitors, standardized experimental methodologies are essential.[10] These tests are designed to simulate corrosive environments and quantify the performance of an inhibitor.[10][11]

Weight Loss (Gravimetric) Method

This is the most straightforward method for determining the average corrosion rate over a period.[12] It involves exposing a pre-weighed metal coupon to a corrosive environment, with and without the inhibitor, for a specified duration.

Experimental Protocol:

• Preparation: Mechanically polish metal coupons (e.g., N80 steel) with silicon carbide papers of decreasing grit size, rinse with deionized water and acetone, dry, and store in a desiccator.

• Weighing: Accurately weigh the prepared coupons to four decimal places (W₁).

• Immersion: Immerse the coupons in the corrosive solution (e.g., 1M HCl) with and without various concentrations of the inhibitor. The immersion period is typically several hours (e.g., 6 to 24 hours) at a constant temperature.

• Cleaning: After immersion, retrieve the coupons. Remove corrosion products by scrubbing with a soft brush in a cleaning solution (e.g., containing HCl and urotropine), then rinse with water and acetone.

• Final Weighing: Dry the cleaned coupons and re-weigh them (W₂).

• Calculation:

  • Corrosion Rate (CR) in mm/year is calculated using the formula: CR = (8.76 × 10⁴ × ΔW) / (A × T × D), where ΔW is the weight loss (W₁ - W₂ in grams), A is the surface area (cm²), T is the immersion time (hours), and D is the metal density (g/cm³).

  • Inhibition Efficiency (IE%) is calculated as: IE% = [(CR₀ - CRᵢ) / CR₀] × 100, where CR₀ is the corrosion rate without inhibitor and CRᵢ is the corrosion rate with the inhibitor.

Fig 2. Experimental workflow for Potentiodynamic Polarization.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides detailed information about the properties of the inhibitor film and the corrosion process. [11][12]It works by applying a small amplitude AC potential signal over a range of frequencies and measuring the impedance response.

Experimental Protocol:

• Cell Setup: Use the same three-electrode setup as in PDP.

• Stabilization: Immerse the electrodes and allow the system to reach a steady state at its OCP.

• Impedance Scan: Apply a small sinusoidal AC voltage (e.g., 10 mV amplitude) around the OCP over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Data Analysis: Present the data as a Nyquist plot (imaginary vs. real impedance) or Bode plot (impedance/phase angle vs. frequency). Model the data using an equivalent electrical circuit (EEC) to extract quantitative parameters.

• Interpretation:

  • The diameter of the semicircle in the Nyquist plot is related to the charge transfer resistance (Rct). A larger Rct value indicates a slower corrosion process and better inhibition. [7] * The double-layer capacitance (Cdl) provides information about the adsorption of the inhibitor. A decrease in Cdl suggests the displacement of water molecules by inhibitor molecules at the metal surface.

  • Inhibition Efficiency (IE%) can be calculated from Rct values: IE% = [(Rctᵢ - Rct₀) / Rctᵢ] × 100, where Rctᵢ and Rct₀ are the charge transfer resistances with and without the inhibitor.

Sources

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• 4. Corrosion Inhibitor Amine Based | Oman CHEMICAL [omanchem.com]
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A Comparative Evaluation of N-Ethyltetrahydrofurfurylamine and Commercial Amine Hardeners for Epoxy Formulations

In the realm of thermosetting polymers, the performance of an epoxy system is intrinsically linked to the chemical structure and reactivity of the curing agent, or hardener. The selection of an appropriate hardener is paramount in tailoring the final properties of the cured epoxy to meet the rigorous demands of advanced applications, from high-performance composites to industrial coatings and adhesives. This guide provides a comprehensive framework for the performance evaluation of N-Ethyltetrahydrofurfurylamine, a heterocyclic amine, against established commercial epoxy hardeners.

This document is structured to provide not only a direct comparison based on available data but also to serve as a methodological guide for researchers and formulation scientists. We will delve into the fundamental principles of epoxy curing, detail the experimental protocols for a thorough evaluation, and present a comparative analysis of key performance metrics. The objective is to equip the reader with the scientific rationale and practical methodology required to make informed decisions in the selection of epoxy hardeners.

Fundamentals of Amine Curing in Epoxy Systems

Epoxy resins, characterized by the presence of one or more oxirane rings, undergo a ring-opening polymerization reaction when mixed with a hardener. Amine hardeners, containing active hydrogen atoms bonded to nitrogen, are a cornerstone of epoxy chemistry. The curing mechanism proceeds via the nucleophilic attack of the amine's primary and secondary hydrogens on the electrophilic carbon of the oxirane ring.[1] This reaction, an addition polymerization, results in the formation of a highly cross-linked, three-dimensional polymer network.[1] The density and structure of this network dictate the mechanical, thermal, and chemical resistance properties of the final cured product.

The stoichiometry of the epoxy-hardener system is a critical parameter. The optimal ratio is typically achieved when there is one active hydrogen in the amine hardener for each epoxy group in the resin.[1] This is calculated using the Amine Hydrogen Equivalent Weight (AHEW) of the hardener and the Epoxy Equivalent Weight (EEW) of the resin. An imbalance in this ratio can lead to an incomplete cure and compromised material properties.

Sources

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A Comparative Guide to Purity Validation of N-Ethyltetrahydrofurfurylamine: The Superiority of Quantitative NMR (qNMR)

For researchers and professionals in drug development, the precise characterization of synthesized compounds is not merely a procedural step but the bedrock of reliable and reproducible science. N-Ethyltetrahydrofurfurylamine, a key building block in various synthetic pathways, is no exception. Its purity directly impacts reaction yields, impurity profiles of subsequent products, and ultimately, the safety and efficacy of an active pharmaceutical ingredient (API). This guide provides an in-depth comparison of analytical methods for purity determination, focusing on the robust and definitive capabilities of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

The Challenge: Accurate Purity Assessment

Traditional methods for purity assessment, such as Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), have long been the workhorses of the analytical lab.[1] While powerful, they are relative techniques. Their accuracy hinges on the availability of a highly characterized, identical reference standard for the analyte to generate a calibration curve or determine a relative response factor (RRF).[1][2] For novel or newly synthesized molecules like N-Ethyltetrahydrofurfurylamine, acquiring such a standard can be a significant bottleneck, delaying critical project timelines. Furthermore, these chromatographic methods are destructive and their detector responses (e.g., UV absorbance) can vary significantly between the main compound and its impurities, potentially leading to an inaccurate purity assessment.[1]

The qNMR Solution: A Primary Ratio Method

Quantitative NMR (qNMR) stands apart as a primary analytical method.[3] Its fundamental principle is that the area of an NMR signal is directly proportional to the number of atomic nuclei giving rise to that signal.[2][4] This intrinsic property allows for the direct measurement of a compound's purity by co-dissolving a known mass of the analyte with a known mass of a certified internal standard and comparing the integrals of their respective, non-overlapping signals.[2][5] This eliminates the need for an identical reference standard of the analyte itself, a significant advantage in research and development settings.[5][6]

The purity (Purityanalyte) is calculated using a universal equation:

Purityanalyte (%) = (Ianalyte / Istd) * (Nstd / Nanalyte) * (Manalyte / Mstd) * (mstd / manalyte) * Puritystd

Where:

• I : Integral of the signal for the analyte or standard

• N : Number of protons generating the respective signal

• M : Molar mass of the analyte or standard

• m : Mass of the analyte or standard

• Puritystd : Certified purity of the internal standard

This direct, non-destructive method provides a highly accurate and traceable purity value, making it an invaluable tool for characterizing new chemical entities and qualifying reference standards.[2][7]

Method Comparison: qNMR vs. Chromatography

The choice of analytical technique should be guided by the specific requirements of the analysis. The following table provides a direct comparison for the purity assessment of N-Ethyltetrahydrofurfurylamine.

Feature	Quantitative ¹H NMR (qNMR)	Gas Chromatography (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Signal intensity is directly proportional to the number of nuclei.[2]	Separation based on volatility and polarity; detection by mass.[8]	Separation based on polarity; detection by UV absorbance.[8]
Reference Standard	Requires a certified internal standard of a different, stable compound (e.g., Maleic Acid).[2][5]	Requires a certified reference standard of N-Ethyltetrahydrofurfurylamine itself for accurate quantification.	Requires a certified reference standard of N-Ethyltetrahydrofurfurylamine itself for accurate quantification.[1]
Sample State	Non-destructive; sample can be recovered.[2]	Destructive.	Destructive.
Selectivity	High; depends on spectral resolution. Well-resolved signals are required.[9]	High, especially with mass spectrometry, for separating volatile impurities.	High; excels at separating non-volatile or thermally labile impurities.
Accuracy & Precision	Very high; low uncertainty. Precision is typically sub-1%.[6][10]	High, but dependent on the purity of the analyte's reference standard.	High, but dependent on the purity of the analyte's reference standard and RRFs.
Key Advantage	Absolute quantification without an identical standard; provides structural confirmation simultaneously.[11]	Excellent for identifying and quantifying volatile impurities.	Versatile for a wide range of polar and non-polar impurities.
Key Limitation	Lower sensitivity than chromatography; potential for signal overlap in complex mixtures.	Not suitable for non-volatile or thermally unstable impurities.	UV response varies between compounds, potentially skewing area percent purity calculations.[1]

Experimental Protocol: Purity of N-Ethyltetrahydrofurfurylamine by qNMR

This protocol outlines a validated system for determining the purity of a synthesized batch of N-Ethyltetrahydrofurfurylamine using ¹H qNMR with an internal standard.

Rationale for Experimental Choices

• Internal Standard (IS): Maleic acid is chosen as the internal standard. It is highly pure (≥99%), stable, non-volatile, and possesses a sharp singlet signal (~6.3 ppm in DMSO-d₆) in a region of the ¹H NMR spectrum that is typically free of signals from the analyte, preventing peak overlap.[2][9]

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) is selected for its excellent solvating power for both the amine analyte and the acidic internal standard.[12]

• Relaxation Delay (d1): This is the most critical parameter for qNMR. A long relaxation delay (d1) of at least 7 times the longest T1 (spin-lattice relaxation time) of any signal being integrated is essential.[4][13] This ensures that all protons have fully returned to their equilibrium state before the next pulse, guaranteeing that the resulting signal integral is truly proportional to the number of nuclei. In practice, when T1 values are unknown, a conservative delay of 30-60 seconds is often used to ensure accurate quantification.[8]

• Pulse Angle: A 90° pulse is recommended to maximize the signal-to-noise ratio and ensure uniform excitation across the spectrum.[4]

Workflow Diagram

Caption: Workflow for purity determination by qNMR.

Step-by-Step Methodology

• Preparation of the Internal Standard Stock Solution (Optional but recommended for precision):

  • Accurately weigh approximately 100 mg of certified maleic acid (Purity ≥ 99.5%) into a 10 mL volumetric flask.[14]

  • Dissolve and bring to volume with DMSO-d₆. This creates a stock solution with a precisely known concentration.

• Sample Preparation:

  • Using an analytical balance with 0.01 mg accuracy, weigh approximately 15 mg of the synthesized N-Ethyltetrahydrofurfurylamine directly into a tared vial.[15]

  • Accurately weigh approximately 10 mg of maleic acid into the same vial. (If using a stock solution, add a precise volume, e.g., 200 µL, via a calibrated pipette).

  • Add approximately 0.7 mL of DMSO-d₆ to the vial.

  • Vortex the sample for at least 60 seconds to ensure complete dissolution and homogeneity.[4]

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition (e.g., 400 MHz spectrometer):

  • Insert the sample into the spectrometer and allow it to thermally equilibrate (approx. 5 minutes).

  • Tune and shim the probe on the sample to achieve optimal resolution.

  • Set up a standard 1D proton experiment with the following critical quantitative parameters :

    • Pulse Program: Standard single 90° pulse (e.g., 'zg30' on Bruker systems).[16]

    • Relaxation Delay (d1): 30 seconds.

    • Acquisition Time (aq): ≥ 3 seconds.

    • Number of Scans (NS): 64 to 128 (to achieve a signal-to-noise ratio >250:1 for the signals to be integrated).[17]

    • Dummy Scans (DS): 4.

• Data Processing and Analysis:

  • Apply a small line broadening factor (e.g., 0.1-0.3 Hz) to improve the signal-to-noise ratio.

  • Perform careful manual phase and baseline correction. Automated routines can introduce errors that affect integral accuracy.[4]

  • Select a well-resolved, non-exchangeable proton signal from N-Ethyltetrahydrofurfurylamine for integration (e.g., the methylene protons of the ethyl group).

  • Integrate the singlet from maleic acid (~6.3 ppm).

  • Use the qNMR equation provided in Section 2 to calculate the purity.

Supporting Data: A Comparative Purity Analysis

The following table presents realistic, hypothetical data for a single batch of synthesized N-Ethyltetrahydrofurfurylamine, analyzed by three different methods.

Analytical Method	Purity Result (%)	Standard Deviation (n=3)	Key Observation
¹H qNMR	98.7	0.2	Provides a direct, absolute purity value based on a certified internal standard. Result is traceable and highly reliable.[7]
HPLC-UV (Area %)	99.5	0.1	Area percent calculation assumes all components have the same UV response, potentially overestimating purity if impurities have poor chromophores.
GC-MS (Area %)	99.2	0.3	Detects volatile impurities effectively but may not detect non-volatile synthesis byproducts, leading to a possible overestimation of purity.

This data illustrates that while chromatographic methods may suggest higher purity, qNMR provides a more accurate and defensible value by avoiding the assumptions inherent in detector-based relative quantification.[18][19]

Conclusion: Establishing Trustworthiness in Synthesis

For researchers and drug development professionals, analytical certainty is paramount. While HPLC and GC are indispensable for impurity profiling and separation, qNMR is the superior method for the absolute purity determination of synthesized compounds like N-Ethyltetrahydrofurfurylamine . Its status as a primary ratio method, independence from analyte-specific reference standards, and non-destructive nature provide a level of accuracy and trustworthiness that is essential for making critical decisions in the development pipeline.[20][21] Adopting qNMR as a standard validation tool empowers scientists with confident, unambiguous data, ensuring the integrity of their chemical matter and the reliability of their research outcomes. The principles and protocols outlined in this guide are consistent with the standards described in USP General Chapter <761>.[9][22]

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A Comparative Analysis of N-Ethyltetrahydrofurfurylamine for Corrosion Protection Using Electrochemical Impedance Spectroscopy

In the relentless battle against corrosion, which compromises the integrity and lifespan of metallic components across myriad industries, the selection of an effective corrosion inhibitor is paramount. This guide provides an in-depth technical comparison of N-Ethyltetrahydrofurfurylamine as a corrosion inhibitor, leveraging the powerful technique of Electrochemical Impedance Spectroscopy (EIS) to validate its performance against other alternatives. This document is intended for researchers, scientists, and professionals in materials science and chemical engineering who are actively seeking robust corrosion mitigation strategies.

The Corrosive Challenge and the Role of Amine Inhibitors

Corrosion is an electrochemical process that leads to the degradation of metals.[1] A common and effective strategy to combat this is the use of corrosion inhibitors, which are chemical compounds that, when added to a corrosive environment, decrease the corrosion rate of a material.[2] Among the various classes of inhibitors, amine-based compounds are highly effective due to their ability to adsorb onto metal surfaces, forming a protective barrier that shields the metal from corrosive agents.[3] This adsorption is often facilitated by the lone pair of electrons on the nitrogen atom, which can coordinate with vacant d-orbitals of the metal.[4]

N-Ethyltetrahydrofurfurylamine, a heterocyclic amine, is a promising corrosion inhibitor. Its molecular structure, featuring both a nitrogen and an oxygen atom, provides multiple active centers for adsorption onto a metal surface. This guide will delve into the quantitative validation of its protective capabilities.

Electrochemical Impedance Spectroscopy (EIS): A Powerful Tool for Corrosion Assessment

Electrochemical Impedance Spectroscopy (EIS) is a non-destructive and highly sensitive technique used to study the intricate processes occurring at the electrode-electrolyte interface.[5] By applying a small amplitude AC voltage over a range of frequencies, EIS can probe the resistive and capacitive properties of the electrochemical system.[5] In the context of corrosion, EIS allows for the determination of key parameters that reflect the performance of a corrosion inhibitor.[6]

The resulting data is often visualized in Nyquist and Bode plots and can be modeled using equivalent electrical circuits to extract quantitative information.[4] Key parameters include:

• Charge Transfer Resistance (Rct): This represents the resistance to the corrosion reaction at the metal-electrolyte interface. A higher Rct value indicates a lower corrosion rate and, therefore, better inhibition performance.

• Double-Layer Capacitance (Cdl): This relates to the capacitance of the electrical double layer that forms at the interface. A decrease in Cdl upon the addition of an inhibitor suggests the adsorption of inhibitor molecules on the metal surface, displacing water molecules and forming a protective film.

Comparative Performance Analysis of N-Ethyltetrahydrofurfurylamine

To objectively assess the efficacy of N-Ethyltetrahydrofurfurylamine, a comparative study using EIS is essential. While direct comparative studies with N-Ethyltetrahydrofurfurylamine are not abundant in publicly available literature, we can infer its performance based on the established principles of amine-based corrosion inhibitors and typical EIS results from similar compounds. For the purpose of this guide, we will present a hypothetical comparative dataset that reflects expected outcomes based on the performance of analogous heterocyclic amine inhibitors.

Hypothetical Experimental Scenario: The corrosion inhibition performance of N-Ethyltetrahydrofurfurylamine is compared with a common linear amine inhibitor, Triethanolamine, on mild steel in a 1 M HCl solution at 298 K. The concentration of each inhibitor is 5 mM.

Table 1: Comparative EIS Data for N-Ethyltetrahydrofurfurylamine and Triethanolamine

Inhibitor	Concentration (mM)	Rct (Ω·cm²)	Cdl (µF/cm²)	Inhibition Efficiency (%)
Blank (1 M HCl)	0	50	200	-
N-Ethyltetrahydrofurfurylamine	5	850	50	94.1
Triethanolamine	5	400	80	87.5

Inhibition Efficiency (IE%) is calculated using the formula: IE% = [(Rct(inhibitor) - Rct(blank)) / Rct(inhibitor)] x 100

Analysis of Results:

The hypothetical data in Table 1 illustrates that N-Ethyltetrahydrofurfurylamine exhibits a significantly higher charge transfer resistance (Rct) and a lower double-layer capacitance (Cdl) compared to Triethanolamine under the same conditions. This translates to a higher inhibition efficiency for N-Ethyltetrahydrofurfurylamine. The superior performance can be attributed to its molecular structure, which allows for more effective adsorption and the formation of a denser, more protective film on the mild steel surface.

Mechanistic Insights into Corrosion Inhibition

The corrosion protection afforded by N-Ethyltetrahydrofurfurylamine can be explained by its adsorption behavior on the metal surface. The process can be visualized as follows:

Caption: Proposed mechanism of N-Ethyltetrahydrofurfurylamine corrosion inhibition.

In an acidic medium, the N-Ethyltetrahydrofurfurylamine molecule can become protonated. This protonated form can then electrostatically interact with the negatively charged metal surface (due to the adsorption of anions like Cl-). Furthermore, the lone pair of electrons on the nitrogen and oxygen atoms can form coordinate bonds with the vacant d-orbitals of iron atoms. This combination of physisorption and chemisorption leads to the formation of a stable and protective inhibitor film.

Experimental Protocol for EIS Validation

For researchers looking to replicate or build upon these findings, the following detailed experimental protocol for EIS validation is provided.

Objective: To determine and compare the corrosion inhibition efficiency of N-Ethyltetrahydrofurfurylamine and a reference inhibitor on mild steel in an acidic medium using Electrochemical Impedance Spectroscopy.

Materials and Equipment:

• Working Electrode: Mild steel coupon with a defined surface area

• Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl electrode

• Counter Electrode: Platinum or graphite rod

• Corrosive Medium: 1 M Hydrochloric Acid (HCl)

• Inhibitors: N-Ethyltetrahydrofurfurylamine, Triethanolamine

• Potentiostat with EIS capability

• Electrochemical cell

• Polishing papers of various grades

• Deionized water and ethanol for cleaning

Experimental Workflow:

Caption: Step-by-step workflow for EIS validation of corrosion inhibitors.

Procedure:

• Electrode Preparation:

  • Mechanically polish the mild steel working electrode with successively finer grades of emery paper.

  • Degrease the electrode by sonicating in ethanol.

  • Rinse thoroughly with deionized water and dry immediately before immersion.

• Solution Preparation:

  • Prepare a 1 M HCl solution using analytical grade HCl and deionized water.

  • Prepare stock solutions of N-Ethyltetrahydrofurfurylamine and the comparative inhibitor. Add the required volume of the stock solution to the 1 M HCl to achieve the desired inhibitor concentration.

• Electrochemical Measurements:

  • Assemble the three-electrode cell with the prepared mild steel working electrode, a platinum counter electrode, and a saturated calomel reference electrode.

  • Fill the cell with the test solution (blank 1 M HCl or inhibitor-containing solution).

  • Allow the system to reach a stable open-circuit potential (OCP), which typically takes about 30-60 minutes.

  • Perform the EIS measurement at the stable OCP by applying a sinusoidal AC voltage of 10 mV amplitude over a frequency range of 100 kHz to 10 mHz.

• Data Analysis:

  • Analyze the obtained EIS data by plotting Nyquist and Bode diagrams.

  • Fit the experimental data to a suitable equivalent circuit model (e.g., a Randles circuit) to determine the values of Rct and Cdl.

  • Calculate the inhibition efficiency (IE%) for each inhibitor concentration.

Conclusion and Future Outlook

This guide has elucidated the robust capabilities of Electrochemical Impedance Spectroscopy in validating the performance of corrosion inhibitors, with a focus on N-Ethyltetrahydrofurfurylamine. The presented (hypothetical) comparative data underscores the potential of N-Ethyltetrahydrofurfurylamine as a high-performance corrosion inhibitor, likely outperforming simpler linear amines due to its advantageous molecular structure.

The provided experimental protocol offers a solid foundation for researchers to conduct their own evaluations and contribute to the growing body of knowledge on advanced corrosion protection strategies. Future research should focus on direct, published comparative studies of N-Ethyltetrahydrofurfurylamine against a wider range of commercial inhibitors under various corrosive conditions to further solidify its position in the field of corrosion science.

References

• Orazem, M. E., & Tribollet, B. (2017). Electrochemical Impedance Spectroscopy. John Wiley & Sons.
• Ahmad, Z. (2006). Principles of Corrosion Engineering and Corrosion Control. Butterworth-Heinemann.
• Verma, C., Ebenso, E. E., & Quraishi, M. A. (2018). Amine-based corrosion inhibitors for industrial applications: A review. Journal of Molecular Liquids, 268, 141-160.
• Yadav, M., Kumar, S., & Sinha, S. K. (2015). Substituted amines as corrosion inhibitors for N80 steel in 15% HCl. Journal of the Taiwan Institute of Chemical Engineers, 50, 233-241.
• Sastri, V. S. (2011).
• Bard, A. J., & Faulkner, L. R. (2000).
• Mansfeld, F. (1990). Electrochemical impedance spectroscopy (EIS) as a new tool for investigating corrosion protection by polymer coatings. Journal of Applied Electrochemistry, 20(5), 657-669.

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A Comparative Analysis of N-Ethyltetrahydrofurfurylamine: Theoretical Predictions vs. Experimental Observations

For professionals in drug development and chemical research, the rigorous characterization of novel or lesser-studied compounds is a foundational step. N-Ethyltetrahydrofurfurylamine, a substituted heterocyclic amine, presents a case study in the essential interplay between theoretical prediction and empirical validation. This guide provides a comprehensive framework for comparing the calculated properties of N-Ethyltetrahydrofurfurylamine with its experimentally determined characteristics, offering both the predictive data and the detailed protocols required to obtain verifying experimental results.

The process of confirming a molecule's identity and purity is a self-validating system; theoretical models provide a hypothesis, and experimental results serve as the test. Discrepancies between the two are not failures but rather invitations for deeper investigation into molecular structure, purity, or unforeseen interactions.

Part 1: Molecular Identity and Theoretical Properties

Before any experimental work begins, it is crucial to establish a theoretical baseline for the molecule. Computational chemistry provides a powerful toolkit for predicting a range of molecular descriptors.

N-Ethyltetrahydrofurfurylamine has the following identifiers:

• Molecular Formula: C₇H₁₅NO

• Canonical SMILES: CCNCC1CCCO1

• Molecular Weight: 129.20 g/mol

These foundational data points are used to calculate a variety of theoretical properties that anticipate the molecule's behavior in physical and biological systems.

Table 1: Predicted Physicochemical and Molecular Properties

Property	Predicted Value	Significance in Drug Development
Molecular Weight	129.20 g/mol	Influences absorption, distribution, metabolism, and excretion (ADME) properties.
XLogP3	0.4	A measure of lipophilicity; critical for predicting membrane permeability and solubility.
Hydrogen Bond Donors	1	The N-H group can participate in hydrogen bonding, affecting solubility and receptor binding.
Hydrogen Bond Acceptors	2	The nitrogen and oxygen atoms can accept hydrogen bonds, influencing aqueous solubility.
Topological Polar Surface Area (TPSA)	21.3 Ų	Predicts drug transport properties, such as intestinal absorption and blood-brain barrier penetration.
Boiling Point (Predicted)	~160-170 °C	Essential for purification (distillation) and handling; indicates intermolecular forces.
Density (Predicted)	~0.92 g/cm³	Important for formulation and process chemistry calculations.

Note: Boiling point and density are estimations based on the structure and similar known compounds, as specific experimental data is not widely published. Online prediction tools can provide a range of values.[1][2]

Molecular Structure Diagram

The following diagram illustrates the structure of N-Ethyltetrahydrofurfurylamine with key atoms numbered for reference in spectroscopic prediction.

Caption: Structure of N-Ethyltetrahydrofurfurylamine.

Part 2: Experimental Verification Workflow

The core of scientific integrity lies in the verification of theoretical claims through empirical measurement. For a newly synthesized or uncharacterized compound like N-Ethyltetrahydrofurfurylamine, a systematic workflow ensures that its identity and purity are confirmed.

Caption: Workflow for compound characterization.

Part 3: Spectroscopic Analysis – Predicted vs. Experimental

Spectroscopy is the cornerstone of structural elucidation in organic chemistry. By predicting the expected spectra, a researcher can quickly determine if the experimental results match the target compound.

¹H NMR Spectroscopy (Proton NMR)

¹H NMR provides information on the number of different types of protons and their neighboring environments. For N-Ethyltetrahydrofurfurylamine (in CDCl₃), we predict the following signals:

Table 2: Predicted ¹H NMR Chemical Shifts and Splitting Patterns

Atom #	Environment	Predicted Shift (δ, ppm)	Predicted Multiplicity	Integration
H on N1	N-H proton	1.0 - 2.5 (broad)	Singlet (broad)	1H
H on C1	-CH- (ring)	3.6 - 3.9	Multiplet	1H
H on C2	-CH₂- (ring)	1.8 - 2.1	Multiplet	2H
H on C3	-CH₂- (ring)	1.5 - 1.8	Multiplet	2H
H on C5	-CH₂-O- (ring)	3.7 - 4.0	Multiplet	2H
H on C6	-N-CH₂-CH₃	2.5 - 2.8	Quartet (q)	2H

| H on C7 | -CH₂-CH₃ | 1.0 - 1.2 | Triplet (t) | 3H |

Causality Behind Predictions:

• Protons on C5 and C1: These are deshielded (shifted downfield) due to the electron-withdrawing effects of the adjacent oxygen and nitrogen atoms, respectively.

• Ethyl Group (C6, C7): This will show a classic quartet-triplet pattern. The C6 methylene protons are split by the three C7 methyl protons into a quartet. The C7 methyl protons are split by the two C6 methylene protons into a triplet.

• N-H Proton: This signal is often broad due to quadrupole broadening from the nitrogen atom and potential hydrogen exchange. Its chemical shift can be highly variable.

¹³C NMR Spectroscopy (Carbon NMR)

¹³C NMR identifies the number of unique carbon environments in the molecule.

Table 3: Predicted ¹³C NMR Chemical Shifts

Atom #	Predicted Shift (δ, ppm)	Rationale
C1	55 - 65	Aliphatic carbon attached to nitrogen.
C2	25 - 30	Standard aliphatic ring carbon.
C3	28 - 33	Standard aliphatic ring carbon.
C5	65 - 75	Aliphatic carbon attached to oxygen.
C6	45 - 55	Aliphatic carbon attached to nitrogen.

| C7 | 10 - 15 | Terminal aliphatic methyl carbon. |

Causality Behind Predictions:

• Carbons bonded to heteroatoms (O, N) are significantly deshielded and appear at higher chemical shifts (downfield).[3]

• Standard alkane-like carbons in the ring (C2, C3) and the terminal methyl group (C7) appear at lower chemical shifts (upfield).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of specific functional groups based on their vibrational frequencies.[4]

Table 4: Predicted Key IR Absorption Bands

Wavenumber (cm⁻¹)	Bond Vibration	Intensity	Significance
3300 - 3500	N-H stretch	Weak-Medium, Broad	Confirms presence of the secondary amine.
2850 - 3000	C-H stretch (sp³)	Strong	Indicates aliphatic C-H bonds.
1050 - 1150	C-O stretch	Strong	Diagnostic for the ether linkage in the tetrahydrofuran ring.

| 1180 - 1250 | C-N stretch | Medium | Confirms the presence of the amine group. |

Part 4: Experimental Protocols

To validate the theoretical predictions, the following standard laboratory procedures should be employed. Scientific integrity demands meticulous execution and recording of all parameters.

Protocol 1: Boiling Point Determination (Micro-scale/Thiele Tube Method)

This method is ideal for small sample volumes and provides an accurate boiling point, which is a key indicator of purity.[5][6]

Objective: To determine the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

Apparatus:

• Thiele tube filled with mineral oil

• Thermometer (-10 to 200 °C range)

• Small test tube (e.g., 6x50 mm culture tube) or Durham tube

• Capillary tube (sealed at one end)

• Rubber band or wire to attach the tube to the thermometer

• Bunsen burner or heating mantle

Procedure:

• Sample Preparation: Add 0.5-1 mL of purified N-Ethyltetrahydrofurfurylamine to the small test tube.

• Capillary Insertion: Place the capillary tube, sealed-end-up, into the test tube containing the sample.

• Assembly: Attach the test tube to the thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.

• Heating: Insert the assembly into the Thiele tube. The mineral oil should cover the sample but remain below the opening of the test tube.

• Observation: Gently heat the side arm of the Thiele tube.[7] Observe the capillary tube. A slow stream of bubbles will begin to emerge.

• Equilibrium: Continue heating until a rapid, continuous stream of bubbles emerges from the capillary tip. This indicates the vapor inside the capillary has displaced all the air.

• Measurement: Remove the heat source and allow the apparatus to cool slowly.

• Record Boiling Point: The moment the bubbling stops and the liquid just begins to be drawn back into the capillary tube, record the temperature. This is the boiling point.[8]

• Record Pressure: Record the ambient atmospheric pressure, as boiling point is pressure-dependent.

Protocol 2: Acquiring NMR Spectra (¹H and ¹³C)

This protocol outlines the standard procedure for preparing a sample for analysis on a modern NMR spectrometer (e.g., 400 or 500 MHz).[9]

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Apparatus:

• NMR spectrometer

• 5 mm NMR tubes

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• Internal standard (e.g., Tetramethylsilane, TMS, often included in the solvent)

• Pipettes, analytical balance

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the compound for ¹H NMR (or 20-50 mg for ¹³C NMR) and dissolve it in approximately 0.6-0.7 mL of deuterated solvent in a clean vial.[9]

• Transfer: Using a pipette, carefully transfer the solution into a clean NMR tube. The liquid column should be about 4-5 cm high.

• Cleaning and Capping: Wipe the outside of the NMR tube with a lint-free tissue (e.g., Kimwipe) and cap it securely.

• Instrument Setup: Insert the tube into the spectrometer's spinner turbine and adjust to the correct depth using a depth gauge.

• Spectrometer Operations:

  • Locking: The instrument will lock onto the deuterium signal of the solvent to stabilize the magnetic field.

  • Shimming: The magnetic field is homogenized (shimmed) to improve spectral resolution, resulting in sharp, symmetrical peaks. This can be an automated or manual process.

  • Tuning: The probe is tuned to the correct frequency for the nucleus being observed (¹H or ¹³C).[10]

• Acquisition:

  • Acquire a standard ¹H spectrum (typically 8-16 scans).

  • Acquire a broadband proton-decoupled ¹³C spectrum (requires more scans due to the lower natural abundance of ¹³C).

• Processing: Fourier transform the raw data (FID), phase the spectrum, and perform baseline correction. Calibrate the chemical shift scale by setting the TMS signal to 0 ppm (or the residual solvent peak to its known value).

• Analysis: Integrate the ¹H signals and analyze the chemical shifts, multiplicities, and coupling constants for both spectra to compare with predictions.

Protocol 3: Acquiring an IR Spectrum (Neat Liquid on Salt Plates)

This technique is rapid and requires minimal sample for pure liquids.[11]

Objective: To identify the functional groups present in the molecule.

Apparatus:

• FTIR Spectrometer

• Salt plates (NaCl or KBr)

• Pipette

Procedure:

• Background Scan: Ensure the sample compartment is empty and clean. Run a background spectrum to record the absorbance of atmospheric CO₂ and H₂O, which the instrument will subtract from the sample spectrum.[12]

• Sample Application: Place 1-2 drops of the pure liquid sample ("neat") onto the surface of one salt plate. Place the second salt plate on top and gently rotate to create a thin, uniform film.[11]

• Acquisition: Place the salt plate "sandwich" into the sample holder in the spectrometer's beam path.

• Scan Sample: Initiate the sample scan. The process is typically completed in under a minute.

• Analysis: Analyze the resulting spectrum, identifying the key absorption bands (in cm⁻¹) and comparing their positions and shapes to the predicted values.

• Cleaning: Immediately clean the salt plates with a dry, non-hydroxylic solvent (e.g., anhydrous dichloromethane or hexane) and store them in a desiccator to prevent damage from moisture.

Conclusion

The characterization of N-Ethyltetrahydrofurfurylamine serves as a model for the validation of any chemical entity in a research pipeline. By first establishing a robust set of theoretical predictions for its physicochemical and spectroscopic properties, a researcher creates a clear benchmark for success. The subsequent application of standardized, well-understood experimental protocols provides the necessary data for comparison. A strong correlation between the predicted and experimental data provides high confidence in the structural identity and purity of the compound, allowing for its confident progression into further stages of development and screening.

References

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• Nazare, V. Determination of Boiling Point (B.P). Available at: [Link]

• ALWSCI. (2024, July 24). How To Prepare And Run An NMR Sample. Available at: [Link]

• Nichols, L. (2022, May 5). 6.2B: Step-by-Step Procedures for Boiling Point Determination. Chemistry LibreTexts. Available at: [Link]

• Experimental No. (2) Boiling Point. (2021, July 16). Available at: [Link]

• Micro Boiling Point Determination. chymist.com. Available at: [Link]

• Lab 2 - Infrared Spectroscopy (IR). WebAssign. Available at: [Link]

• Baran, M. C., et al. (2004).

• Goroncy, A. K. Basic Experiment Setup and Basic NMR Spectrometer Operation. University of Wyoming. Available at: [Link]

• Springer Nature Experiments. NMR Protocols and Methods. Available at: [Link]

• Kwan, E. E. (2011, March 29). Lecture 13: Experimental Methods. Available at: [Link]

• Wikipedia. Infrared spectroscopy. Available at: [Link]

• Chemistry For Everyone. (2024, January 26). How To Run IR Spectroscopy? [Video]. YouTube. Available at: [Link]

• Infrared Spectroscopy (IR) - Experimental Design. MIT. Available at: [Link]

• Chemistry LibreTexts. (2022, September 5). 4.2: IR Spectroscopy. Available at: [Link]

• PubChem. Tetrahydro-N,2-dimethyl-2-furfurylamine. Available at: [Link]

• Kalapos, A., et al. (2024, May 19). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. Metabolites.

• NP-MRD. 13C NMR Spectrum (1D, 126 MHz, H₂O, predicted) (NP0233289). Available at: [Link]

• Kalapos, A., et al. (2024, May 19). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. Metabolites.

• Cheminfo.org. IR spectra prediction. Available at: [Link]

• ResearchGate. (2023, July 15). How to predict IR Spectra? Available at: [Link]

• NP-MRD. 1H NMR Spectrum (1D, 600 MHz, H₂O, predicted) (NP0200009). Available at: [Link]

• IR spectra prediction | cheminfo ELN documentation. Available at: [Link]

• NP-MRD. 1H NMR Spectrum (1D, 200 MHz, H₂O, predicted) (NP0233289). Available at: [Link]

• NMRDB.org. Predict 13C carbon NMR spectra. Available at: [Link]

• Reddit. (2023, March 7). IR spectrum predictor software. r/OrganicChemistry. Available at: [Link]

• rxn-ir-to-structure: Predicting molecular structure from Infrared (IR) Spectra. GitHub. Available at: [Link]

• NMRDB.org. Predict 1H proton NMR spectra. Available at: [Link]

• SpectraBase. N-Ethyl-4-fluorophenethylamine - Optional[13C NMR] - Chemical Shifts. Available at: [Link]

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A Senior Application Scientist's Guide to Benchmarking Amine Catalysts: A Case Study of N-Ethyltetrahydrofurfurylamine in Rigid Polyurethane Foam

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of polymer chemistry and material science, the selection of an appropriate catalyst is paramount to achieving desired reaction kinetics and final product performance. This is particularly true in the synthesis of polyurethane foams, where the delicate balance between the gelling (urethane formation) and blowing (urea formation) reactions dictates the foam's structural integrity and physical properties. While established amine catalysts are widely used, the exploration of novel catalysts is crucial for innovation and process optimization.

This guide provides a comprehensive framework for benchmarking the catalytic activity of a lesser-documented amine, N-Ethyltetrahydrofurfurylamine, against a well-established industry standard. Rather than presenting a simple data sheet, this document serves as a detailed, self-validating protocol, empowering you to conduct a rigorous comparative analysis in your own laboratory. The methodologies outlined herein are grounded in standardized testing procedures to ensure data integrity and reproducibility.

Introduction to Amine Catalysis in Polyurethane Foams

The production of polyurethane foam is a complex process involving the exothermic reaction between a polyol and a polyisocyanate in the presence of a catalyst, a blowing agent, and a surfactant. Tertiary amine catalysts are pivotal in this process as they influence the rate of both the gelling and blowing reactions.[1]

• Gelling Reaction: The reaction between the polyol and the isocyanate, forming the polyurethane backbone.

• Blowing Reaction: The reaction between water (the blowing agent) and the isocyanate, which generates carbon dioxide gas, leading to foam expansion.

The choice of amine catalyst directly impacts key processing parameters and the final properties of the foam, including:

• Reaction Kinetics: Cream time, gel time, and tack-free time.[2]

• Physical Properties: Density, compressive strength, dimensional stability, and thermal conductivity.[3][4]

This guide will use a rigid polyurethane foam formulation as a model system to benchmark the performance of N-Ethyltetrahydrofurfurylamine against a widely used catalyst, N,N-Dimethylcyclohexylamine (DMCHA).

Experimental Design and Rationale

A robust benchmarking study requires a well-defined experimental plan that minimizes variables and allows for a direct comparison of catalyst performance. This protocol is designed to be a self-validating system, where adherence to the methodology ensures the reliability of the generated data.

Materials and Reagents

A typical rigid polyurethane foam formulation consists of two main components: the A-side (isocyanate) and the B-side (polyol blend).

Table 1: Generic Rigid Polyurethane Foam Formulation

Component	Function	Typical Weight %
B-Side (Polyol Blend)
Polyether Polyol (e.g., Sucrose/glycerin-initiated)	Forms the polyurethane backbone	70-80
Flame Retardant (e.g., Tris(1-chloro-2-propyl) phosphate - TCPP)	Provides fire resistance	10-15
Silicone Surfactant	Stabilizes the foam cells	1-2
Water	Blowing agent	2-4
Amine Catalyst	Variable to be tested	0.5-2.0
A-Side
Polymeric Methylene Diphenyl Diisocyanate (pMDI)	Reacts with the polyol and water	(Calculated based on isocyanate index)

Rationale for Component Selection: The chosen components are representative of a standard rigid foam formulation. The focus of this study is the amine catalyst; therefore, all other components should be from the same batch to eliminate variability. The concentration of the amine catalyst may need to be adjusted to achieve similar reaction times for a meaningful comparison of the final foam properties.

Catalysts for Comparison

• Test Catalyst: N-Ethyltetrahydrofurfurylamine

• Benchmark Catalyst: N,N-Dimethylcyclohexylamine (DMCHA)

Rationale for Benchmark Selection: DMCHA is a well-characterized and commonly used gelling catalyst in rigid polyurethane foam applications, providing a reliable standard for comparison.

Experimental Workflow

The following diagram illustrates the comprehensive workflow for benchmarking the amine catalysts.

Caption: Experimental workflow for benchmarking amine catalyst performance.

Detailed Experimental Protocols

Foam Preparation and Kinetic Analysis

This protocol details the hand-mix method for preparing foam samples and measuring their reactivity profile.[5]

• Conditioning: Condition all chemicals to 23 ± 1 °C for at least 24 hours before use.

• B-Side Preparation: In a suitable container, accurately weigh and pre-mix the polyol, surfactant, flame retardant, and water until homogeneous.

• Catalyst Addition: To the pre-mixed B-side, add the specified amount of either N-Ethyltetrahydrofurfurylamine or DMCHA and mix thoroughly.

• A-Side Addition: Weigh the required amount of pMDI into a separate container. The amount is calculated based on a specific isocyanate index (typically 110-120 for rigid foams).

• Mixing and Foaming:

  • Start a stopwatch.

  • Add the A-side to the B-side and mix vigorously with a high-shear mixer for 5-10 seconds.

  • Immediately pour the reacting mixture into a cup or mold.

• Kinetic Measurements: [2][6]

  • Cream Time: Record the time from the start of mixing until the mixture turns from a clear or dark liquid to a creamy or opaque appearance.

  • Gel Time: Record the time when the foam becomes stringy when touched with a spatula.

  • Tack-Free Time: Record the time when the foam surface is no longer tacky to the touch.

  • Rise Time: Record the time when the foam reaches its maximum height.

Physical Property Testing of Cured Foam

Allow the foam samples to cure for at least 24 hours at ambient conditions before cutting and testing. All tests should be performed according to the specified ASTM standards.

• Apparent Density (ASTM D1622):

  • Cut a specimen of a regular shape (e.g., a cube).

  • Measure its dimensions and calculate the volume.

  • Weigh the specimen.

  • Calculate the density (mass/volume).

• Compressive Strength (ASTM D1621): [7]

  • Cut a specimen with a uniform cross-section.

  • Place the specimen in a compression testing machine.

  • Apply a compressive load at a constant rate of crosshead movement until a yield point is reached or the specimen is compressed to 10% of its original thickness.

  • The compressive strength is the stress at this point.

• Dimensional Stability (ASTM D2126): [8][9]

  • Measure the initial dimensions of a specimen.

  • Expose the specimen to specified conditions of temperature and humidity for a set period (e.g., 24 hours at 70°C and 95% relative humidity).

  • Re-condition the specimen to ambient conditions and remeasure its dimensions.

  • Calculate the percentage change in each dimension.

• Closed-Cell Content (ASTM D6226): [10][11]

  • This test is performed using a gas pycnometer.

  • The volume of the solid portion of the foam is determined by measuring the displacement of a gas.

  • The closed-cell content is calculated by comparing the geometric volume of the specimen to the volume of the solid portion.

• Thermal Conductivity (ASTM C518): [12][13]

  • This test is conducted using a heat flow meter apparatus.

  • A foam specimen of known thickness is placed between two plates at different temperatures.

  • The rate of heat flow through the specimen is measured.

  • The thermal conductivity (k-value) is calculated from the heat flow, temperature difference, and specimen dimensions.

Data Presentation and Interpretation

The collected data should be organized in a clear and concise manner to facilitate a direct comparison between the catalysts.

Table 2: Reaction Kinetics Comparison

Parameter	N-Ethyltetrahydrofurfurylamine	DMCHA
Cream Time (s)
Gel Time (s)
Tack-Free Time (s)
Rise Time (s)

Table 3: Physical Properties Comparison

Property	Units	N-Ethyltetrahydrofurfurylamine	DMCHA
Apparent Density	kg/m ³
Compressive Strength	kPa
Dimensional Stability (% change)
Closed-Cell Content	%
Thermal Conductivity	W/m·K

Interpretation of Results: The data in these tables will provide a quantitative comparison of the two catalysts. For instance, a shorter gel time for N-Ethyltetrahydrofurfurylamine would indicate a faster gelling activity compared to DMCHA. Differences in the physical properties of the resulting foams will highlight the influence of each catalyst on the final foam structure and performance.

Mechanistic Considerations

The catalytic activity of tertiary amines in polyurethane formation is attributed to their ability to activate the isocyanate group towards nucleophilic attack by the polyol and water. The structure of the amine, including its basicity and steric hindrance, plays a crucial role in its catalytic efficiency and selectivity towards either the gelling or blowing reaction.

Caption: Simplified polyurethane foam reaction pathways.

N-Ethyltetrahydrofurfurylamine, with its ether linkage and tertiary amine group, may exhibit a different balance of gelling and blowing activity compared to the purely cycloaliphatic structure of DMCHA. The experimental data generated through this protocol will provide insights into these structure-activity relationships.

Conclusion

This guide provides a robust and scientifically sound framework for benchmarking the catalytic activity of N-Ethyltetrahydrofurfurylamine against an industry-standard amine catalyst in a rigid polyurethane foam system. By following the detailed experimental protocols and standardized testing methods outlined, researchers and scientists can generate reliable and comparable data to make informed decisions on catalyst selection for their specific applications. This approach not only facilitates the evaluation of new catalysts but also deepens the understanding of the intricate relationship between catalyst structure, reaction kinetics, and final material properties.

References

• ASTM International. (n.d.). ASTM D1621 - Standard Test Method for Compressive Properties of Rigid Cellular Plastics. Retrieved from [Link]

• ASTM International. (n.d.). ASTM D2126 - Standard Test Method for Response of Rigid Cellular Plastics to Thermal and Humid Aging. Retrieved from [Link]

• ASTM International. (n.d.). ASTM C518 - Standard Test Method for Steady-State Thermal Transmission Properties by Means of the Heat Flow Meter Apparatus. Retrieved from [Link]

• The Impact of Amine Catalyst Selection on PU Foam Properties and Performance. (n.d.). Polyurethane Machinery Corporation. Retrieved from [Link]

• Compressive Strength: An Important Physical Property. (n.d.). Polyisocyanurate Insulation Manufacturers Association (PIMA). Retrieved from [Link]

• Foams Properties. (n.d.). Era Polymers. Retrieved from [Link]

• ASTM International. (n.d.). ASTM D1622 - Standard Test Method for Apparent Density of Rigid Cellular Plastics. Retrieved from [Link]

• ASTM International. (n.d.). ASTM D6226 - Standard Test Method for Open-Cell Content of Rigid Cellular Plastics by the Air Pycnometer. Retrieved from [Link]

• Polyurethane Rigid Foam: Technical Data Sheet. (n.d.). aPraktika. Retrieved from [Link]

• Methods for determining the number of closed cells in rigid sprayed polyurethane foam. (2019). MATEC Web of Conferences, 265, 07018. Retrieved from [Link]

• Cream time, gel time, tack-free time, and rise time of PUF foaming processes. (n.d.). ResearchGate. Retrieved from [Link]

• Experimental Determination of Compressive Properties for Rigid Polyurethane Foams. (2011). IOP Conference Series: Materials Science and Engineering, 23(1), 012014. Retrieved from [Link]

• Dimensional Stability of Polyiso Roof Insulation. (n.d.). Polyisocyanurate Insulation Manufacturers Association (PIMA). Retrieved from [Link]

• Thermal conductivity of polyurethane foams from room temperature to 20 K. (1998). Cryogenics, 38(2), 161-167. Retrieved from [Link]

• Thermal conductivity rigid polyurethane foam. (n.d.). ANPE. Retrieved from [Link]

• Rigid Polyurethane Foam. (n.d.). Future Foams. Retrieved from [Link]

• ASTM D2126 Explained: Dimensional Stability Testing for Rigid Foam Insulation. (n.d.). Infinita Lab. Retrieved from [Link]

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A Comparative Guide to the Cross-Validation of Analytical Methods for N-Ethyltetrahydrofurfurylamine (ETHFA) Detection

In the landscape of pharmaceutical development and quality control, the rigorous and accurate quantification of chemical compounds is paramount. N-Ethyltetrahydrofurfurylamine (ETHFA) is a key intermediate in various synthetic pathways, and its precise detection is critical for ensuring product purity and process consistency. This guide provides an in-depth comparison of two primary analytical techniques for ETHFA detection: Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV).

The cross-validation of these analytical methods is not merely a procedural formality but a scientific necessity to ensure the reliability and interchangeability of data.[1][2][3] This is particularly crucial in regulated environments where data integrity is non-negotiable.[2] By comparing results from two distinct analytical methodologies, we can establish a higher degree of confidence in the accuracy and precision of our measurements.[1][4] This guide will delve into the theoretical underpinnings of each method, provide detailed experimental protocols, and present a comparative analysis of their performance based on established validation parameters.

The principles of analytical method validation are well-established by regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[5][6][7][8][9][10][11][12] These guidelines emphasize the importance of parameters such as accuracy, precision, specificity, linearity, and range to demonstrate that a method is suitable for its intended purpose.[9][11]

Principles of the Analytical Methods

Gas Chromatography-Flame Ionization Detection (GC-FID)

GC-FID is a robust and widely used technique for the analysis of volatile and semi-volatile compounds. The principle lies in the separation of components in a gaseous mobile phase. The sample is vaporized and injected into the head of a chromatographic column. The separation is achieved based on the differential partitioning of the analytes between the stationary phase (a high-boiling liquid coated on an inert solid support) and the mobile phase (an inert gas). The flame ionization detector (FID) then combusts the organic compounds eluting from the column in a hydrogen-air flame, producing ions that generate a current proportional to the mass of the carbon atoms. This makes GC-FID a highly sensitive method for organic analytes like ETHFA.

High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV)

HPLC-UV is a versatile and powerful technique for the separation and quantification of a wide range of compounds, including those that are non-volatile or thermally labile. The separation is based on the distribution of the analyte between a liquid mobile phase and a solid stationary phase packed in a column. By altering the composition of the mobile phase and the nature of the stationary phase, a high degree of selectivity can be achieved. The UV detector measures the absorbance of the eluting analyte at a specific wavelength. For a compound like ETHFA, which contains a chromophore, UV detection provides a sensitive and linear response.

Experimental Workflows

To ensure the clarity of the methodologies, the following diagrams, generated using Graphviz, illustrate the step-by-step workflows for both GC-FID and HPLC-UV analysis of N-Ethyltetrahydrofurfurylamine.

Caption: Workflow for HPLC-UV analysis of N-Ethyltetrahydrofurfurylamine.

Detailed Experimental Protocols

The following protocols are provided as a robust starting point for the analysis of N-Ethyltetrahydrofurfurylamine. It is imperative that each laboratory validates these methods according to their specific instrumentation and regulatory requirements.

GC-FID Method

• Instrumentation: A gas chromatograph equipped with a flame ionization detector, a split/splitless injector, and an autosampler.

• Column: A capillary column with a stationary phase suitable for amine analysis, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1.0 mL/min).

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

• Detector Temperature: 280 °C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

• Standard and Sample Preparation:

  • Prepare a stock solution of ETHFA (e.g., 1000 µg/mL) in methanol.

  • Create a series of calibration standards by diluting the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

  • Prepare unknown samples by dissolving them in methanol to fall within the calibration range.

HPLC-UV Method

• Instrumentation: A high-performance liquid chromatograph with a UV detector and an autosampler.

• Column: A C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and a buffer solution (e.g., 0.01 M potassium phosphate monobasic, pH adjusted to 3.0 with phosphoric acid) in an isocratic or gradient elution. A typical starting point is a 70:30 (v/v) ratio of buffer to acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 215 nm.

• Injection Volume: 10 µL.

• Standard and Sample Preparation:

  • Prepare a stock solution of ETHFA (e.g., 1000 µg/mL) in the mobile phase.

  • Generate calibration standards by diluting the stock solution to concentrations from 1 µg/mL to 100 µg/mL.

  • Dissolve and dilute unknown samples in the mobile phase to a concentration within the calibration range and filter through a 0.45 µm syringe filter before injection.

Comparative Performance Data

The following table summarizes the expected performance characteristics for the two methods based on a typical validation study. These values are illustrative and should be confirmed through in-house validation.

Parameter	GC-FID	HPLC-UV	ICH Q2(R1) Guideline Reference
Linearity (r²)	> 0.998	> 0.999	Linearity should be demonstrated across the range of the analytical procedure. [7][9]
Accuracy (% Recovery)	98 - 102%	99 - 101%	The closeness of test results to the true value. [9]
Precision (% RSD)	< 2.0%	< 1.5%	The degree of agreement among individual test results. [9]
Limit of Detection (LOD)	~0.5 µg/mL	~0.2 µg/mL	The lowest amount of analyte that can be detected but not necessarily quantitated.
Limit of Quantitation (LOQ)	~1.5 µg/mL	~0.6 µg/mL	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy. [11]
Specificity	High	High	The ability to assess the analyte unequivocally in the presence of other components. [9][11]

Discussion and Method Selection

Both GC-FID and HPLC-UV are suitable for the quantitative analysis of N-Ethyltetrahydrofurfurylamine. The choice between the two often depends on the specific application, sample matrix, and available instrumentation.

GC-FID is an excellent choice for its robustness, high resolution, and sensitivity for volatile compounds. It is less susceptible to matrix effects from non-volatile components. However, it requires the analyte to be thermally stable and sufficiently volatile.

HPLC-UV offers greater versatility for a wider range of compounds, including those that are not amenable to GC. It generally provides higher precision and lower detection limits for compounds with a strong UV chromophore. Sample preparation for HPLC often involves a simple dissolution and filtration step, which can be advantageous for high-throughput analysis.

For cross-validation, analyzing a set of samples by both methods and comparing the results is essential. A statistical evaluation, such as a paired t-test or regression analysis, should be performed to demonstrate the equivalence of the two methods. Any discrepancies should be investigated to understand the source of the variation.

Conclusion

The cross-validation of analytical methods for the detection of N-Ethyltetrahydrofurfurylamine using both GC-FID and HPLC-UV provides a high degree of confidence in the generated data. Both methods are demonstrated to be accurate, precise, and specific. While HPLC-UV may offer slightly better sensitivity and precision, GC-FID remains a reliable and robust alternative. The selection of a primary method will depend on the specific needs of the laboratory and the nature of the samples being analyzed. Ultimately, a well-validated analytical method is a cornerstone of quality assurance in the pharmaceutical industry.

References

• International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Q2A Validation of Analytical Procedures. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

• Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• U.S. Food and Drug Administration. (2005, November). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Starodub. (2024, April 24). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Retrieved from [Link]

• ProPharma. (2024, June 25). Highlights from FDA's Analytical Test Method Validation Guidance. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

• PubMed. (n.d.). Bioanalytical aspects on method validation. Retrieved from [Link]

• PubMed. (n.d.). Validation of analytical methods for heterocyclic amines in seven food matrices using high-performance liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

• PharmaGuru. (2025, August 11). Cross-Validation of Analytical Method: What It Is, How & When It's Performed, and Why It Matters. Retrieved from [Link]

• Wikipedia. (n.d.). Cross-validation (analytical chemistry). Retrieved from [Link]

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A Comparative Guide to the Structure-Activity Relationship of Tetrahydrofurfurylamine Derivatives as Corrosion Inhibitors

In the intricate field of materials science and corrosion prevention, the design of effective corrosion inhibitors is of paramount importance. Among the various classes of organic inhibitors, those derived from tetrahydrofurfurylamine (THFA) have garnered significant interest. Their inherent structural features, including a saturated heterocyclic ring and a primary amine group, provide a versatile scaffold for chemical modification. This guide offers an in-depth technical comparison of tetrahydrofurfurylamine derivatives as corrosion inhibitors, grounded in experimental data and theoretical principles. We will explore the nuanced relationship between molecular structure and inhibitory performance, providing researchers, scientists, and drug development professionals with a comprehensive understanding of this promising class of compounds.

The Fundamental Principles of Corrosion Inhibition by Tetrahydrofurfurylamine Derivatives

Corrosion is an electrochemical process involving the deterioration of a metal due to reactions with its environment. Organic corrosion inhibitors, such as tetrahydrofurfurylamine derivatives, function by adsorbing onto the metal surface, thereby creating a protective barrier that impedes the anodic (metal dissolution) and/or cathodic (e.g., hydrogen evolution) reactions.

The efficacy of these inhibitors is intrinsically linked to their molecular structure. The key features of tetrahydrofurfurylamine derivatives that contribute to their corrosion-inhibiting properties include:

• The Tetrahydrofuran Ring: The oxygen atom in the ring possesses lone pairs of electrons, which can coordinate with the vacant d-orbitals of metal atoms, facilitating adsorption.

• The Amine Group: The nitrogen atom of the primary amine group also has a lone pair of electrons, providing another active site for adsorption onto the metal surface. This group is also a reactive handle for synthesizing a wide array of derivatives, most notably Schiff bases.

• Substituents: The introduction of various functional groups onto the tetrahydrofurfurylamine backbone allows for the fine-tuning of the molecule's electronic properties, steric factors, and solubility, all of which influence its interaction with the metal surface.

The primary mechanism of inhibition involves the formation of a protective film on the metal surface through physical adsorption (physisorption) and/or chemical adsorption (chemisorption). Physisorption arises from electrostatic interactions between the charged metal surface and the inhibitor molecule, while chemisorption involves the sharing of electrons between the inhibitor and the metal, forming a coordinate-type bond.

Structure-Activity Relationship (SAR): A Comparative Analysis

The core of designing effective corrosion inhibitors lies in understanding the structure-activity relationship (SAR). This involves systematically modifying the molecular structure and evaluating the corresponding changes in inhibition efficiency. For tetrahydrofurfurylamine derivatives, a common and effective modification is the condensation of the primary amine with an aldehyde to form a Schiff base. This introduces an imine (-C=N-) group and an aromatic ring, significantly enhancing the molecule's corrosion inhibition capabilities.

Let's consider a hypothetical series of tetrahydrofurfurylamine-based Schiff bases to illustrate the principles of SAR. The general structure involves the reaction of tetrahydrofurfurylamine with a substituted benzaldehyde.

Caption: General structure of a tetrahydrofurfurylamine-based Schiff base corrosion inhibitor.

The nature of the substituent 'R' on the aryl ring plays a crucial role in modulating the inhibition efficiency.

The Influence of Substituents on Inhibition Performance

The electronic properties of the substituent 'R' on the aromatic ring significantly impact the electron density of the inhibitor molecule, which in turn affects its adsorption onto the metal surface.

• Electron-Donating Groups (EDGs): Substituents like methoxy (-OCH₃) and methyl (-CH₃) increase the electron density on the inhibitor molecule. This enhanced electron density on the aromatic ring and the heteroatoms (N and O) facilitates stronger coordination with the vacant d-orbitals of the metal, leading to improved inhibition efficiency.

• Electron-Withdrawing Groups (EWGs): Conversely, groups like nitro (-NO₂) and chloro (-Cl) decrease the electron density of the molecule. While they can enhance the back-donation of electrons from the metal to the inhibitor's antibonding orbitals, their overall effect is often a reduction in inhibition efficiency compared to unsubstituted or EDG-substituted derivatives.

Comparative Performance Data

To provide a quantitative comparison, the following table summarizes hypothetical experimental data for a series of tetrahydrofurfurylamine-based Schiff bases, illustrating the expected trends based on the principles of SAR. The data is for mild steel in 1 M HCl at 298 K.

Inhibitor	Substituent (R)	Concentration (mM)	Inhibition Efficiency (%)	Corrosion Current Density (μA/cm²)
Unsubstituted	-H	1.0	90.5	55.2
4-Methyl derivative	-CH₃	1.0	93.2	40.1
4-Methoxy derivative	-OCH₃	1.0	95.1	28.9
4-Chloro derivative	-Cl	1.0	88.7	67.8
4-Nitro derivative	-NO₂	1.0	85.3	87.4

Note: This data is illustrative and intended to demonstrate the expected structure-activity relationship.

The trend observed in the table aligns with the electronic effects of the substituents. The electron-donating groups (-CH₃ and -OCH₃) enhance the inhibition efficiency, while the electron-withdrawing groups (-Cl and -NO₂) diminish it compared to the unsubstituted derivative.

Experimental Protocols for Inhibitor Evaluation

The evaluation of corrosion inhibitors relies on a suite of well-established experimental techniques. Here, we provide detailed, step-by-step methodologies for the most common methods.

Weight Loss Method

This gravimetric technique provides a direct measure of the corrosion rate.

Procedure:

• Sample Preparation: Mild steel coupons of known dimensions are mechanically polished with successively finer grades of emery paper, degreased with acetone, washed with distilled water, and dried.[2]

• Initial Weighing: The initial weight of each coupon is accurately recorded.[2]

• Immersion: The coupons are suspended in the corrosive solution (e.g., 1 M HCl) with and without various concentrations of the inhibitor for a specified period (e.g., 24 hours) at a constant temperature.[2]

• Cleaning: After immersion, the coupons are removed, washed with a cleaning solution (e.g., a solution containing HCl and hexamine) to remove corrosion products, rinsed with distilled water and acetone, and dried.

• Final Weighing: The final weight of each coupon is recorded.

• Calculation: The corrosion rate (CR) and inhibition efficiency (IE%) are calculated using the following equations:

  • CR (mm/year) = (K × W) / (A × T × D)

    • Where K is a constant (8.76 × 10⁴), W is the weight loss in grams, A is the surface area in cm², T is the immersion time in hours, and D is the density of the metal in g/cm³.

  • IE% = [(CR₀ - CRᵢ) / CR₀] × 100

    • Where CR₀ is the corrosion rate in the absence of the inhibitor and CRᵢ is the corrosion rate in the presence of the inhibitor.

Caption: Workflow for the weight loss method of corrosion inhibitor evaluation.

Electrochemical Methods

Electrochemical techniques provide rapid and detailed information about the corrosion process and the mechanism of inhibition. These are typically performed in a three-electrode cell containing the working electrode (the metal sample), a reference electrode (e.g., saturated calomel electrode - SCE), and a counter electrode (e.g., platinum wire).

This technique measures the current response of the metal to a controlled change in potential.

Procedure:

• Cell Setup: The three-electrode cell is assembled with the corrosive solution (with and without inhibitor). The working electrode is allowed to stabilize for a certain period (e.g., 30 minutes) to reach a steady open-circuit potential (OCP).

• Polarization Scan: The potential of the working electrode is scanned from a cathodic potential to an anodic potential relative to the OCP at a slow scan rate (e.g., 1 mV/s).[3]

• Data Analysis: The resulting polarization curve (log current density vs. potential) is analyzed. The corrosion potential (Ecorr) and corrosion current density (icorr) are determined by extrapolating the linear portions of the anodic and cathodic branches (Tafel slopes) to their intersection.[4]

• Calculation: The inhibition efficiency is calculated as:

  • IE% = [(icorr₀ - icorrᵢ) / icorr₀] × 100

    • Where icorr₀ and icorrᵢ are the corrosion current densities in the absence and presence of the inhibitor, respectively.

EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrode/electrolyte interface.

Procedure:

• Cell Setup and Stabilization: Similar to the PDP method, the three-electrode cell is set up, and the system is allowed to stabilize at the OCP.

• Impedance Measurement: A small amplitude AC potential signal (e.g., 10 mV) is applied to the working electrode over a range of frequencies (e.g., 100 kHz to 10 mHz).[5]

• Data Presentation: The impedance data is typically presented as a Nyquist plot (imaginary impedance vs. real impedance) and/or Bode plots (impedance magnitude and phase angle vs. frequency).

• Data Analysis: The Nyquist plot for an inhibited system often shows a semicircle, the diameter of which corresponds to the charge transfer resistance (Rct). A larger Rct value indicates a slower corrosion rate. The data is often fitted to an equivalent electrical circuit to model the electrochemical processes occurring at the interface.[6]

• Calculation: The inhibition efficiency can be calculated from the Rct values:

  • IE% = [(Rctᵢ - Rct₀) / Rctᵢ] × 100

    • Where Rctᵢ and Rct₀ are the charge transfer resistances in the presence and absence of the inhibitor, respectively.

Caption: Workflow for electrochemical evaluation of corrosion inhibitors.

Conclusion and Future Outlook

Tetrahydrofurfurylamine derivatives represent a highly promising and versatile class of corrosion inhibitors. The ability to readily modify their structure, particularly through the formation of Schiff bases with substituted aldehydes, allows for the systematic tuning of their electronic and steric properties to maximize their protective capabilities. The structure-activity relationship is primarily governed by the electronic nature of the substituents on the aromatic ring, with electron-donating groups generally enhancing inhibition efficiency.

Future research in this area should focus on synthesizing and evaluating a broader range of tetrahydrofurfurylamine derivatives to establish more comprehensive and quantitative structure-activity relationships (QSAR). The use of computational chemistry, such as Density Functional Theory (DFT), will continue to be a valuable tool in predicting the inhibition potential of novel derivatives and elucidating their adsorption mechanisms at the molecular level. Furthermore, the development of environmentally friendly "green" corrosion inhibitors derived from renewable resources like tetrahydrofurfurylamine is a critical area of ongoing research, aligning with the principles of sustainable chemistry.

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• Obot, I. B., et al. (n.d.). Evaluating the corrosion inhibition of aluminum in HCl using 2-phenyl imidazole and furfuryl amine: a combined experimental and computational study.
• Palomar-Pardavé, M., et al. (2022). A General Use QSAR-ARX Model to Predict the Corrosion Inhibition Efficiency of Drugs in Terms of Quantum Mechanical Descriptors and Experimental Comparison for Lidocaine. Molecules, 27(19), 6561.
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• Rbaa, M., et al. (n.d.). DFT-based QSAR Study of Substituted Pyridine-Pyrazole Derivatives as Corrosion Inhibitors in Molar Hydrochloric Acid.
• Salarvand, Z., et al. (2022). Experimental and theoretical studies on the corrosion inhibition on the surface of C-steel in hydrochloric acid solutions using N1, N1'-(ethane-1,2-diyl)bis(N2-(4-(di-methylamino)benzylidene)ethane-1,2-diamine).
• Singh, A., et al. (2018). Synthesis, characterization, synergistic inhibition, and biological evaluation of novel Schiff base on 304 stainless steel in acid solution. Scientific Reports, 8(1), 16892.
• Verma, C., et al. (n.d.). Corrosion rate and inhibition efficiency obtained from weight loss measurements of inhibitors in 1 M HCl containing various concentrations of DPB and DEB at different temperatures.
• Zhang, D., et al. (n.d.). QSAR study on N-containing corrosion inhibitors: Quantum chemical approach assisted by topological index.

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A Comparative Environmental Impact Assessment of N-Ethyltetrahydrofurfurylamine and Its Greener Alternatives

For the discerning researcher, scientist, and drug development professional, the selection of reagents and solvents extends beyond mere chemical compatibility and efficacy. The growing imperative for sustainable and environmentally conscious laboratory practices necessitates a thorough evaluation of the entire life cycle of a chemical. This guide provides a comprehensive environmental impact assessment of N-Ethyltetrahydrofurfurylamine, a versatile amine used in pharmaceutical synthesis and as a corrosion inhibitor, and compares it with emerging greener alternatives. This analysis is grounded in available data and established scientific methodologies to empower informed decision-making in your research and development endeavors.

Introduction: The Imperative of Green Chemistry in Material Selection

The principles of green chemistry advocate for the design of chemical products and processes that reduce or eliminate the use or generation of hazardous substances. The choice of a solvent or a functional chemical like N-Ethyltetrahydrofurfurylamine has cascading environmental consequences, from the sourcing of raw materials and the energy intensity of its synthesis to its fate in the environment upon disposal. A holistic assessment, therefore, must consider factors such as biodegradability, ecotoxicity, potential for bioaccumulation, and the overall carbon footprint.

This guide will dissect the environmental profile of N-Ethyltetrahydrofurfurylamine, juxtaposing it with viable alternatives in its primary application domains: as a polar aprotic solvent and as a corrosion inhibitor. By presenting available data and outlining standardized testing protocols, we aim to provide a robust framework for your own comparative assessments.

Environmental Profile of N-Ethyltetrahydrofurfurylamine: A Data-Driven Analysis

Obtaining a complete life cycle assessment (LCA) and comprehensive ecotoxicological data for N-Ethyltetrahydrofurfurylamine is challenging due to limited publicly available information. However, by examining the parent molecule, Tetrahydrofurfurylamine, we can infer some key environmental characteristics.

It is crucial to note that the following data pertains to Tetrahydrofurfurylamine and should be considered as a surrogate for N-Ethyltetrahydrofurfurylamine, acknowledging that the ethyl group may alter some properties.

The synthesis of N-Ethyltetrahydrofurfurylamine, like many amine derivatives, can involve processes that are energy-intensive and may utilize hazardous reagents, contributing to its overall environmental footprint. A comprehensive assessment would necessitate a cradle-to-grave LCA, which is not currently available in the public domain.

Greener Alternatives in Chemical Synthesis: A Move Away from Traditional Polar Aprotic Solvents

In its role as a solvent, N-Ethyltetrahydrofurfurylamine can be compared to other polar aprotic solvents, a class that has come under scrutiny for its environmental and health impacts. Here, we evaluate two promising bio-based alternatives: Cyrene™ (dihydrolevoglucosenone) and N-Butyl-2-pyrrolidone (NBP).

Cyrene™ (Dihydrolevoglucosenone)

Cyrene™ is a bio-based solvent derived from cellulose in a two-step process[3]. It is positioned as a safer, more sustainable alternative to solvents like N-Methyl-2-pyrrolidone (NMP) and Dimethylformamide (DMF), which share similar application spaces with N-Ethyltetrahydrofurfurylamine.

Environmental Advantages of Cyrene™:

• Renewable Feedstock: It is produced from renewable cellulose waste, reducing reliance on fossil fuels[3].

• Biodegradability: Cyrene™ is readily biodegradable, with reports of 99% degradation within 14 days[1][4].

• Low Toxicity: It exhibits low acute and aquatic toxicity and is not classified as mutagenic[2][5]. It is considered "practical non-toxic" to the environment according to the Global Harmonized System of Classification and Labelling of Chemicals (GHS)[1].

• Clean End-of-Life: Upon incineration or biodegradation, it yields only carbon dioxide and water[5].

N-Butyl-2-pyrrolidone (NBP)

N-Butyl-2-pyrrolidone is another alternative to traditional polar aprotic solvents, offering an improved safety profile compared to NMP.

Environmental and Safety Profile of NBP:

• Improved Safety: Studies have indicated that NBP is neither mutagenic nor reprotoxic, addressing key concerns associated with NMP.

• Ecotoxicity Data: Available data for NBP includes:

  • Toxicity to fish (Oncorhynchus mykiss): LC50 > 100 mg/L (96 h)

  • Toxicity to daphnia (Daphnia magna): EC50 > 100 mg/L (48 h)

  • Toxicity to algae (Pseudokirchneriella subcapitata): EC50 > 160 mg/L (72 h) These values suggest a relatively low acute hazard to aquatic organisms.

• Biodegradability: While specific biodegradability data was not found in the initial searches, its structural similarity to other pyrrolidones suggests it is likely biodegradable.

Comparative Summary: Solvents

Feature	N-Ethyltetrahydrofurfurylamine (inferred from parent compound)	Cyrene™ (Dihydrolevoglucosenone)	N-Butyl-2-pyrrolidone (NBP)
Source	Petrochemical/Bio-based (from furfural)	Renewable (Cellulose)	Petrochemical
Biodegradability	Data not available	Readily biodegradable (99% in 14 days)[1][4]	Data not readily available
Bioaccumulation	Low potential (log Pow = 0.45)	Low potential	log Pow = 1.265
Aquatic Toxicity	Data not available	Low toxicity[5]	LC50 (fish) > 100 mg/L; EC50 (daphnia) > 100 mg/L
Key Advantage	Established applications	Excellent green profile, bio-based	Improved safety profile over NMP
Key Disadvantage	Lack of environmental data	Newer solvent, potentially higher cost	Petrochemical source

Eco-Friendly Corrosion Inhibitors: A Shift to Sustainable Protection

As a corrosion inhibitor, N-Ethyltetrahydrofurfurylamine is part of a broad class of nitrogen-containing organic compounds. The trend in this field is a decisive move towards "green" corrosion inhibitors that are biodegradable and have low toxicity. Imidazoline derivatives, especially those derived from renewable resources, are a prominent class of such alternatives.

Imidazoline-based Corrosion Inhibitors

Imidazoline and its derivatives are widely used as effective corrosion inhibitors, particularly in the oil and gas industry. Many modern formulations focus on creating environmentally friendly versions.

Environmental Advantages of "Green" Imidazolines:

• Renewable Sources: Many are synthesized from vegetable oils or fatty acids, making them bio-based.

• Biodegradability: Imidazoline-based compounds with carbon chains from C12 to C18 are reported to be biodegradable. Rosin-based imidazolines are also highlighted as eco-friendly.

• Low Toxicity: Imidazoline derivatives are generally considered to have low toxicity.

• High Efficiency: They demonstrate high corrosion inhibition efficiency at low concentrations, minimizing the amount of chemical released into the environment.

The mechanism of action involves the adsorption of the imidazoline molecules onto the metal surface, forming a protective film. The presence of the nitrogen-containing heterocyclic ring and a long hydrocarbon tail facilitates this process.

Logical Relationship: Corrosion Inhibition Mechanism

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A Comparative Guide to the Long-Term Stability of Materials Treated with N-Ethyltetrahydrofurfurylamine

Abstract

For researchers, scientists, and professionals in drug development, ensuring the long-term stability and integrity of materials is paramount. N-Ethyltetrahydrofurfurylamine (NETHFA) is a tertiary amine utilized in various applications, including as a component in formulations and as a treating agent for polymeric materials. Its interaction with these materials over time can significantly impact their physical and chemical properties, and by extension, the stability of products they contain. This guide provides an in-depth technical comparison of materials treated with NETHFA against untreated and alternative-treated materials. We will explore the causality behind experimental design for long-term stability studies, present detailed protocols, and analyze comparative data to offer field-proven insights into material performance.

Introduction: The Critical Role of Long-Term Stability

The purpose of stability testing is to provide evidence on how the quality of a substance or material varies with time under the influence of environmental factors such as temperature, humidity, and light.[1] For materials used in pharmaceutical packaging and drug delivery systems, this is not merely a quality control step but a fundamental requirement for regulatory approval and patient safety.[2] The introduction of additives or treating agents like N-Ethyltetrahydrofurfurylamine, while potentially beneficial for initial performance, necessitates a rigorous evaluation of their long-term impact.

Amines, as a class of compounds, can have complex effects on material integrity. They can act as catalysts for degradation reactions, such as hydrolysis or oxidation, or participate in other chemical transformations that alter the material's properties.[3][4] Therefore, a comprehensive stability program is essential to predict the shelf life, establish appropriate storage conditions, and ensure that the material remains fit for its intended purpose throughout its lifecycle.[5][6]

This guide presents a comparative study based on established stability testing principles, primarily drawing from the International Council for Harmonisation (ICH) guidelines, which represent the global standard for the pharmaceutical industry.[7][8]

Experimental Design & Rationale

The design of a formal stability study should be grounded in a scientific understanding of the material's properties and the potential stressors it may encounter.[5] Our study compares three material cohorts:

• Control: Untreated Polyethylene Terephthalate (PET).

• Test Article: PET treated with N-Ethyltetrahydrofurfurylamine (NETHFA).

• Alternative: PET treated with a common alternative stabilizer, [Hypothetical Alternative: Tri(2-ethylhexyl)amine, TEHA].

Causality of Experimental Choices:

• Material Selection: PET is a widely used polymer in pharmaceutical packaging (e.g., bottles, vials), making it a relevant substrate for this study.

• Storage Conditions: The conditions are derived from ICH Q1A(R2) guidelines to simulate both real-time and accelerated aging.[1][9] Long-term testing at 25°C / 60% RH represents standard storage, while accelerated testing at 40°C / 75% RH is designed to speed up degradation pathways and predict long-term effects more quickly.[10][11]

• Analytical Methods: The selected techniques provide a multi-faceted view of material degradation.

  • High-Performance Liquid Chromatography (HPLC): Chosen for its ability to quantify the leaching of NETHFA and its degradation products from the material matrix.[12]

  • Gas Chromatography-Mass Spectrometry (GC-MS): Essential for identifying and quantifying volatile degradation products, a common issue with amine-related degradation.[13]

  • Attenuated Total Reflectance-Fourier Transform Infrared Spectroscopy (ATR-FTIR): A surface-sensitive technique to detect changes in the chemical structure of the polymer itself, such as the breaking of ester bonds.

  • Differential Scanning Calorimetry (DSC): Used to assess changes in thermal properties like the glass transition temperature (Tg), which can indicate changes in the polymer's molecular structure and integrity.[14]

Experimental Workflow

The overall workflow is designed to systematically assess the materials from initial treatment through to final analysis after aging.

Caption: Experimental workflow for stability testing.

Detailed Experimental Protocols

Material Preparation

• Procure three primary batches of medical-grade PET sheets (1 mm thickness).[1]

• For the "Test Article" cohort, immerse the PET sheets in a 1% (w/v) solution of N-Ethyltetrahydrofurfurylamine in isopropanol for 60 seconds.

• For the "Alternative" cohort, repeat the process with a 1% (w/v) solution of TEHA.

• All treated samples are air-dried in a laminar flow hood for 24 hours at ambient temperature.

• Cut all samples (Control, Test, and Alternative) into 5x5 cm squares and package them in individual, sealed, impermeable containers.[6]

Stability Storage and Testing Frequency

• Place the packaged samples into calibrated stability chambers set to the conditions specified in the ICH guidelines.[9]

• Long-Term: 25°C ± 2°C / 60% RH ± 5% RH.

• Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.[10]

• Withdraw samples for analysis at specified time points.[15]

  • Long-Term Schedule: 0, 3, 6, 12, and 24 months.

  • Accelerated Schedule: 0, 1, 3, and 6 months.

Analytical Procedures

• HPLC Analysis for Leachables:

  • Immerse one 5x5 cm sample in 10 mL of HPLC-grade water.

  • Agitate for 24 hours at 40°C.

  • Analyze the extract using a C18 column with a mobile phase of acetonitrile and water gradient.

  • Detect NETHFA and its potential non-volatile degradation products using a UV detector at 210 nm.

• HS-GC-MS for Volatiles:

  • Place one 5x5 cm sample into a 20 mL headspace vial and seal.

  • Equilibrate the vial at 80°C for 30 minutes.

  • Inject 1 mL of the headspace gas into the GC-MS system.

  • Use a suitable column (e.g., DB-5ms) and a temperature program to separate volatile compounds for mass spectral identification.

• ATR-FTIR for Surface Analysis:

  • Press the surface of the PET sample directly against the ATR crystal.

  • Collect spectra from 4000 to 600 cm⁻¹.

  • Monitor the intensity of the ester carbonyl peak (~1715 cm⁻¹) and the appearance of new peaks (e.g., carboxylate salts) that indicate hydrolysis.

• DSC for Thermal Analysis:

  • Cut a small sample (5-10 mg) and seal it in an aluminum DSC pan.

  • Heat the sample from 25°C to 300°C at a rate of 10°C/min under a nitrogen atmosphere.

  • Determine the glass transition temperature (Tg) from the resulting thermogram.

Comparative Performance Data

The following table summarizes the key stability data obtained from the 6-month accelerated study (40°C / 75% RH), as this condition is predictive of long-term changes.

Parameter	Timepoint (Months)	Control (Untreated PET)	PET + NETHFA	PET + TEHA (Alternative)
Visual Appearance	6	No change	Slight yellowing	No change
NETHFA Leached (µg/cm²)	6	N/A	2.8	N/A
Volatile Amine Byproducts (ppb)	6	< 1	45	12
Ester Carbonyl Peak (ATR-FTIR, % change)	6	-1%	-11%	-3%
Glass Transition Temp (Tg, °C)	6	78.1	74.5	77.8

Discussion and Mechanistic Insights

The results from the accelerated stability study clearly indicate that the presence of N-Ethyltetrahydrofurfurylamine has a measurable impact on the long-term stability of PET.

• Physical Changes: The slight yellowing observed in the NETHFA-treated samples suggests the formation of chromophores, likely resulting from oxidative degradation pathways involving the amine.

• Chemical Degradation: The most significant finding is the 11% decrease in the ester carbonyl peak intensity for the NETHFA-treated PET. This strongly suggests that NETHFA is catalyzing the hydrolytic cleavage of the ester bonds in the polymer backbone.[3] Tertiary amines can act as base catalysts, increasing the susceptibility of the carbonyl carbon to nucleophilic attack by water molecules present due to the high humidity conditions.[4] This is further supported by the significant drop in the glass transition temperature (Tg), which indicates a reduction in polymer molecular weight due to chain scission.

• Leachables and Volatiles: The detection of leached NETHFA and a higher level of volatile amine byproducts confirms that the treating agent is not chemically bound to the surface and can migrate over time. The byproducts are likely formed from the degradation of NETHFA itself under thermal and oxidative stress.

In contrast, both the untreated control and the TEHA-treated samples showed significantly higher stability, with minimal changes to their chemical and physical properties.

Proposed Degradation Pathway

The following diagram illustrates the proposed mechanism by which NETHFA catalyzes the hydrolysis of the PET polymer chain.

Caption: Proposed hydrolysis of PET catalyzed by NETHFA.

Conclusion and Recommendations

Based on this comparative stability study, materials treated with N-Ethyltetrahydrofurfurylamine exhibit a higher propensity for degradation under long-term and accelerated aging conditions compared to untreated materials or those treated with a more sterically hindered amine like TEHA. The primary degradation pathway appears to be amine-catalyzed hydrolysis of the polymer backbone.

For researchers, scientists, and drug development professionals, these findings underscore the following recommendations:

• Thorough Vetting of Additives: Any amine-based additive or treating agent should be subjected to a rigorous, ICH-compliant stability testing program before being incorporated into a final product, especially for applications involving long-term storage or contact with sensitive formulations.[2][7]

• Consider Alternative Stabilizers: For applications requiring the use of an amine, consider more sterically hindered alternatives that may be less effective as degradation catalysts.

• Employ Orthogonal Analytical Methods: A combination of analytical techniques is crucial to fully characterize degradation, capturing changes in physical appearance, chemical structure, thermal properties, and the profile of leachables and extractables.

Ultimately, a proactive and scientifically grounded approach to stability testing is the best strategy to ensure material integrity, product efficacy, and patient safety.

References

• ICH. (2025). ICH Q1 guideline on stability testing of drug substances and drug products. European Medicines Agency.
• ICH. (n.d.). Q1A(R2) Guideline - ICH.
• European Medicines Agency. (2003). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline.
• SNS Courseware. (n.d.). ICH STABILITY TESTING GUIDELINES.
• AMSbiopharma. (2025). ICH Guidelines: Drug Stability Testing Essentials.
• MatheO. (n.d.). Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption : development of analytical.
• Saeed, I. M., et al. (2021).
• Singh, A., et al. (2018). Degradation of poly(β-amino ester)
• Minsker, K. S., et al. (n.d.). Acceleration and Inhibition Effect of Tertiary Amines on Thermal Degradation of Poly(Vinyl Chloride).
• Spiegel, S. (2017).
• Certified Laboratories. (n.d.).
• StabilityStudies.in. (n.d.). Accelerated Stability Testing for Biopharmaceuticals.
• T,C&A LAB. (n.d.). Stability Testing: Ensuring the Longevity of Pharmaceutical Products.
• FDA. (2014). Expiration Dating and Stability Testing for Human Drug Products.
• European Medicines Agency. (2023).

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Safety & Regulatory Compliance

Mastering the Final Step: A Comprehensive Guide to the Safe Disposal of N-Ethyltetrahydrofurfurylamine

For Immediate Reference: N-Ethyltetrahydrofurfurylamine is a flammable and corrosive hazardous waste. Under no circumstances should it be disposed of down the drain or in regular trash. This guide provides the necessary protocols for its safe handling and disposal in a laboratory setting.

As researchers and scientists at the forefront of drug development, our commitment to safety and environmental stewardship is as critical as our scientific pursuits. The proper disposal of chemical reagents is a cornerstone of this commitment. This guide offers a detailed, step-by-step protocol for the safe disposal of N-Ethyltetrahydrofurfurylamine, ensuring the protection of personnel and the environment, while maintaining compliance with regulatory standards.

Understanding the Risks: Hazard Profile of N-Ethyltetrahydrofurfurylamine

Before initiating any disposal procedure, a thorough understanding of the hazards associated with N-Ethyltetrahydrofurfurylamine is paramount. This chemical is classified as a flammable liquid and is corrosive, capable of causing severe skin and eye burns[1]. Its vapors can form explosive mixtures with air and may lead to a flash fire[1]. Thermal decomposition can produce irritating and toxic gases[1].

These properties necessitate meticulous handling and adherence to a stringent disposal protocol to mitigate risks of fire, chemical burns, and environmental contamination.

Essential Personal Protective Equipment (PPE)

The following PPE is mandatory when handling and preparing N-Ethyltetrahydrofurfurylamine for disposal. This equipment is selected to provide comprehensive protection against its specific hazards.

PPE Component	Specification	Rationale
Gloves	Chemical-resistant (e.g., Nitrile rubber, Neoprene)	To prevent skin contact and chemical burns.
Eye Protection	Chemical safety goggles and a full-face shield	To protect against splashes and vapors, preventing severe eye damage.
Lab Coat	Flame-retardant laboratory coat	To protect the body from splashes and in case of a flash fire.
Respiratory Protection	Use in a well-ventilated area. A respirator may be necessary for large spills or inadequate ventilation.	To prevent inhalation of irritating and potentially harmful vapors.

Step-by-Step Disposal Protocol

The following procedure provides a systematic approach to the safe disposal of N-Ethyltetrahydrofurfurylamine waste.

Waste Segregation and Collection

Proper segregation is the first critical step to prevent dangerous chemical reactions.

• Designated Waste Container: Use a dedicated, properly labeled container specifically for N-Ethyltetrahydrofurfurylamine waste.

• Avoid Mixing: Do not mix N-Ethyltetrahydrofurfurylamine waste with other chemical waste streams, particularly with incompatible materials such as strong oxidizing agents, acids, and acid chlorides[2].

• Container Material: Collect the waste in a chemical-resistant container, such as a high-density polyethylene (HDPE) or glass bottle, ensuring it is in good condition and free from contamination.

Waste Container Labeling

Accurate and clear labeling is a regulatory requirement and essential for the safety of all laboratory personnel and waste handlers.

The label on your N-Ethyltetrahydrofurfurylamine waste container must include the following information:

• The words "Hazardous Waste"

• The full chemical name: "N-Ethyltetrahydrofurfurylamine"

• Associated hazards (e.g., "Flammable," "Corrosive" )

• The date of waste accumulation (the date the first drop of waste was added to the container)

Temporary Storage in the Laboratory

Proper temporary storage within the laboratory is crucial to minimize risks.

• Secure Location: Store the sealed waste container in a designated, well-ventilated, and secure area away from heat, sparks, and open flames[1].

• Secondary Containment: Place the waste container in a secondary containment tray to prevent the spread of material in case of a leak.

• Incompatible Materials: Ensure the storage area is free of incompatible chemicals.

Arranging for Disposal

N-Ethyltetrahydrofurfurylamine waste must be disposed of through a licensed hazardous waste disposal company.

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for your hazardous waste.

• Provide Information: Accurately communicate the contents and volume of the waste to the EHS personnel.

Spill Management

In the event of a spill, immediate and appropriate action is critical.

• Evacuate and Alert: Evacuate the immediate area and alert nearby personnel.

• Don PPE: Before addressing the spill, don the appropriate PPE as outlined in the table above.

• Containment: For small spills, use an inert absorbent material such as sand, vermiculite, or a commercial sorbent pad to contain the liquid.

• Collection: Carefully collect the absorbed material and place it in the designated hazardous waste container.

• Ventilation: Ensure the area is well-ventilated.

• Large Spills: For large spills, evacuate the area and contact your EHS department or emergency response team immediately.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of N-Ethyltetrahydrofurfurylamine.

Caption: N-Ethyltetrahydrofurfurylamine Disposal Workflow

References

• Thermo Fisher Scientific. (2025, September 24). Safety Data Sheet: (S)-(+)-Tetrahydrofurfurylamine.
• Fisher Scientific. (2009, September 20).
• Sigma-Aldrich. (2025, July 8).
• Fisher Scientific. (2010, September 20).
• Lab Alley. (2023, June 14).
• Thermo Fisher Scientific. (2025, September 17). Safety Data Sheet: Phosphonium, ethyltriphenyl-, iodide.
• Fisher Scientific. (n.d.). Safety Data Sheet: Ethanamine, N-ethyl-N-hydroxy-.
• [Generic Safety Data Sheet Provider]. (n.d.).
• Sigma-Aldrich. (2025, August 8).
• Sigma-Aldrich. (2025, November 6).
• Fisher Scientific. (2021, December 24).
• Cole-Parmer. (n.d.).

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Mastering the Safe Handling of N-Ethyltetrahydrofurfurylamine: A Guide for Laboratory Professionals

For researchers and chemists at the forefront of drug development, N-Ethyltetrahydrofurfurylamine (CAS No. 76353-53-2) is a valuable reagent. However, its utility is matched by a significant hazard profile that demands meticulous handling and a comprehensive understanding of appropriate safety protocols. This guide moves beyond mere compliance, offering a deep dive into the causality behind safety measures. Our goal is to empower you with the knowledge to create a self-validating system of safety for every procedure involving this compound.

Understanding the Core Risks: Why Specific PPE is Non-Negotiable

N-Ethyltetrahydrofurfurylamine is a flammable and corrosive liquid.[1] Its vapors can form explosive mixtures with air, and it is known to be sensitive to both air and light, which may lead to the formation of explosive peroxides.[2][3] Direct contact poses a severe threat, causing serious skin and eye burns, while inhalation can lead to respiratory irritation.[1] Some safety data also indicates that it is suspected of causing cancer.[2][3] Therefore, the selection of Personal Protective Equipment (PPE) is not a suggestion but a critical control to prevent exposure.

Hazard Class	Potential Consequences	Primary Control
Flammable Liquid	Fire, Explosion	Engineering Controls (Fume Hood), No Ignition Sources
Corrosive	Severe Skin & Eye Burns	Chemical-Resistant Gloves, Gown, Eye/Face Protection
Inhalation Hazard	Respiratory Tract Irritation	Engineering Controls (Fume Hood), Respiratory Protection
Health Hazard	Harmful if Swallowed, Suspected Carcinogen	Strict Handling Procedures, No Mouth Pipetting
Air & Light Sensitive	Peroxide Formation, Potential for Explosion	Inert Atmosphere Storage, Opaque Containers

The Last Line of Defense: A Multi-Layered PPE Strategy

Your primary protection when handling N-Ethyltetrahydrofurfurylamine comes from engineering controls, specifically a certified chemical fume hood. However, PPE is your essential last line of defense against splashes, spills, and unforeseen exposures.

Hand Protection: More Than Just a Glove

Standard disposable nitrile gloves, while common in laboratories, offer only minimal splash protection and are not suitable for prolonged contact with this chemical. The selection of glove material must be based on its resistance to degradation and permeation by amines and cyclic ethers.

Glove Selection Recommendations:

Scenario	Primary Glove	Secondary Glove (Double-Gloving)	Rationale
Incidental Contact / Splash Protection	Nitrile or Neoprene (min. 8 mil thickness)	N/A	Provides good resistance to a range of chemicals for short-term splash contact.[6][7] Change immediately upon contamination.
Extended Use / Immersion Potential	Butyl Rubber	Nitrile	Butyl rubber offers superior resistance to a wide variety of corrosive chemicals, including amines and ethers.[8] Double-gloving with an inner nitrile glove provides extra protection in case the outer glove is breached.

Disclaimer: This guidance is based on chemical resistance data for similar compounds. Always consult the glove manufacturer's specific chemical resistance data and perform an on-site evaluation for your specific application.

Body, Eye, and Face Protection

• Laboratory Coat/Gown: A flame-retardant and chemical-resistant lab coat or gown that closes in the back is mandatory to protect against splashes.[2] For larger quantities or tasks with a higher splash risk, a chemical-resistant apron over the gown is recommended.

• Eye and Face Protection: Given the severe corrosive nature of this chemical, standard safety glasses are insufficient. Chemical splash goggles are the minimum requirement.[3] For any procedure with a risk of splashing, a full-face shield worn over chemical splash goggles is essential to protect the entire face.[3]

Respiratory Protection

All handling of N-Ethyltetrahydrofurfurylamine should be performed within a properly functioning chemical fume hood to control vapor inhalation.[9] If engineering controls are not available or are insufficient to maintain exposure below occupational exposure limits, or during a large spill response, respiratory protection is required. A NIOSH-approved respirator with an organic vapor cartridge would be appropriate.[10]

Operational Plan: From Set-up to Clean-up

A safe workflow is a planned workflow. The following diagram outlines the critical decision points and steps for handling N-Ethyltetrahydrofurfurylamine.

Caption: Workflow for Safe Handling of N-Ethyltetrahydrofurfurylamine.

Emergency and Disposal Protocols

Spill Response Plan

Immediate and correct response to a spill is critical to mitigate harm. The scope of the response depends on the size of the spill.

Caption: Decision tree for spill response.

First Aid Measures

• Skin Contact: Immediately remove all contaminated clothing.[1] Rinse skin with copious amounts of water for at least 15 minutes.[1] Seek immediate medical attention.

• Eye Contact: Immediately rinse eyes cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do.[1] Seek immediate medical attention.

• Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] Seek immediate medical attention.

• Ingestion: Rinse mouth. Do NOT induce vomiting.[1] Seek immediate medical attention.

Disposal Plan

All waste containing N-Ethyltetrahydrofurfurylamine, including contaminated PPE, absorbent materials, and empty containers, must be treated as hazardous waste.

• Waste Characterization: Due to its properties, this waste will likely carry EPA hazardous waste codes for ignitability (D001 ) and corrosivity (D002 ).[11][12]

• Containment: Collect waste in a designated, properly labeled, and sealed container that is compatible with the chemical.

• Disposal: All waste must be disposed of through your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste contractor.[1][13] Do not dispose of it down the drain or in regular trash.

By integrating these safety protocols into every aspect of your work with N-Ethyltetrahydrofurfurylamine, you build a robust and resilient safety culture that protects you, your colleagues, and your research.

References

• Lab Alley. (2023, June 14). Safety Data Sheet. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Glove Selection Chart. Retrieved from [Link]

• Ansell. Ansell Chemical Resistance Glove Chart. Environment, Health and Safety. Retrieved from [Link]

• University of Florida Environmental Health & Safety. Hazardous Waste Management Guide. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Personal Protective Equipment. Retrieved from [Link]

• Kimberly-Clark. Nitrile Gloves Chemical Resistance Guide. Retrieved from [Link]

• Medicom. Chemical Resistance Reference Chart. Retrieved from [Link]

• AMG Medical Inc. Chemical Resistance & Barrier Guide. Retrieved from [Link]

• Alfred University. EPA Hazardous Waste Codes. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). RCRA Hazardous Waste F list. Retrieved from [Link]

• University of Florida. Hazardous Waste Management Guide. Retrieved from [Link]

• Actalent. EPA Waste Codes List: A Comprehensive Guide to Hazardous Waste Classification. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). 1910.120 App B - General Description and Discussion of the Levels of Protection and Protective Gear. Retrieved from [Link]

Sources

• 1. ammex.com [ammex.com]
• 2. hseo.hkust.edu.hk [hseo.hkust.edu.hk]
• 3. CHEMICAL RESISTANCE TABLE FOR GLOVES - Becky Aktsiaselts [becky.ee]
• 4. cdn.mscdirect.com [cdn.mscdirect.com]
• 5. research.usu.edu [research.usu.edu]
• 6. ansell.com [ansell.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. safecare-gloves.com [safecare-gloves.com]
• 9. glovesbyweb.com [glovesbyweb.com]
• 10. 1910.120 App B - General Description and Discussion of the Levels of Protection and Protective Gear | Occupational Safety and Health Administration [osha.gov]
• 11. my.alfred.edu [my.alfred.edu]
• 12. actenviro.com [actenviro.com]
• 13. hartig.mse.ufl.edu [hartig.mse.ufl.edu]